Technical Documentation Center

N-allyl-4-methoxyaniline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-allyl-4-methoxyaniline
  • CAS: 71954-46-6

Core Science & Biosynthesis

Foundational

"N-allyl-4-methoxyaniline" CAS number and structure

An In-Depth Technical Guide to N-allyl-4-methoxyaniline For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a deriv...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to N-allyl-4-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a derivative of the widely used chemical intermediate 4-methoxyaniline. While specific experimental data for this compound is not extensively available in public literature, this document synthesizes information from its parent compound, analogous N-substituted anilines, and established principles of organic chemistry to offer a detailed profile. This guide covers the predicted physicochemical properties, robust synthetic protocols, expected analytical characterization, potential reactivity and applications, and a thorough assessment of its safety and handling requirements. The content is designed to equip researchers and professionals in drug development and chemical synthesis with the foundational knowledge to work with and explore the potential of this molecule.

Introduction and Molecular Structure

N-allyl-4-methoxyaniline is an organic compound characterized by a 4-methoxyaniline core with an allyl group (-CH₂CH=CH₂) attached to the nitrogen atom. It belongs to the class of N-alkenylated aromatic amines. The presence of the methoxy group on the aromatic ring and the unsaturation in the allyl group imparts distinct electronic and reactive properties to the molecule, making it a potentially valuable intermediate in organic synthesis.

Molecular Structure:

Caption: Chemical structure of N-allyl-4-methoxyaniline.

Due to its relatively specialized nature, a dedicated CAS number for N-allyl-4-methoxyaniline is not readily found in major chemical databases. For reference, the CAS number for its parent compound, 4-methoxyaniline (also known as p-anisidine), is 104-94-9 .[1][2]

Predicted Physicochemical Properties

The physicochemical properties of N-allyl-4-methoxyaniline can be inferred from its structure and by comparing it to its parent compound, 4-methoxyaniline, and the related N-allylaniline. The introduction of the allyl group is expected to increase the molecular weight and decrease the polarity, which will influence its boiling point, solubility, and lipophilicity.

PropertyPredicted Value for N-allyl-4-methoxyanilineReference Compound: 4-MethoxyanilineReference Compound: N-AllylanilineRationale for Prediction
Molecular Formula C₁₀H₁₃NOC₇H₉NO[1][2]C₉H₁₁N[3]Based on chemical structure
Molecular Weight 163.22 g/mol 123.15 g/mol [1][2]133.19 g/mol [3]Calculated from the molecular formula
Appearance Colorless to pale yellow liquid or solidWhite to grey-brown solid[2]Colorless liquid[4]N-alkylation can lower the melting point
Boiling Point > 243 °C243 °C[2]219 °C[4]Increased molecular weight suggests a higher boiling point than the parent amine
Melting Point < 57 °C57-59 °C[5]Not applicable (liquid)N-alkylation often disrupts crystal packing, leading to a lower melting point
Solubility in Water Sparingly soluble21 g/L at 20 °C[6]Sparingly solubleThe larger hydrophobic allyl group will decrease water solubility
Lipophilicity (logP) > 0.950.95[6]~2.5 (predicted)The addition of the allyl group increases the nonpolar character of the molecule

Synthesis of N-allyl-4-methoxyaniline

The synthesis of N-allyl-4-methoxyaniline can be readily achieved through the N-alkylation of 4-methoxyaniline with a suitable allylating agent. This is a common and well-established method for forming C-N bonds.[7][8]

Experimental Protocol: N-allylation of 4-Methoxyaniline

This protocol describes the synthesis of N-allyl-4-methoxyaniline via the reaction of 4-methoxyaniline with allyl bromide in the presence of a base. The base is crucial for deprotonating the aniline nitrogen, thereby increasing its nucleophilicity to attack the electrophilic allyl bromide.

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Potassium carbonate (K₂CO₃) or Sodium carbonate (Na₂CO₃), anhydrous

  • Acetone or Acetonitrile (anhydrous)

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Standard glassware for organic synthesis (round-bottom flask, reflux condenser, separatory funnel, etc.)

  • Magnetic stirrer and hotplate

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyaniline (e.g., 12.3 g, 100 mmol) and anhydrous potassium carbonate (e.g., 20.7 g, 150 mmol).

  • Solvent Addition: Add 150 mL of anhydrous acetone to the flask.

  • Addition of Allylating Agent: While stirring the suspension, add allyl bromide (e.g., 9.5 mL, 110 mmol) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Wash the solid residue with a small amount of acetone.

  • Solvent Removal: Combine the filtrates and evaporate the solvent under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in 100 mL of ethyl acetate and transfer to a separatory funnel. Wash the organic layer sequentially with 50 mL of saturated sodium bicarbonate solution and 50 mL of brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield pure N-allyl-4-methoxyaniline.

Synthetic Workflow Diagram

G cluster_0 Reaction cluster_1 Work-up & Purification 4-Methoxyaniline 4-Methoxyaniline Reflux (4-6h) Reflux (4-6h) 4-Methoxyaniline->Reflux (4-6h) Allyl Bromide Allyl Bromide Allyl Bromide->Reflux (4-6h) Base (K2CO3) Base (K2CO3) Base (K2CO3)->Reflux (4-6h) Solvent (Acetone) Solvent (Acetone) Solvent (Acetone)->Reflux (4-6h) Filtration Filtration Reflux (4-6h)->Filtration Reaction Mixture Solvent Evaporation Solvent Evaporation Filtration->Solvent Evaporation Extraction Extraction Solvent Evaporation->Extraction Drying Drying Extraction->Drying Column Chromatography Column Chromatography Drying->Column Chromatography N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline Column Chromatography->N-allyl-4-methoxyaniline Pure Product

Caption: Workflow for the synthesis of N-allyl-4-methoxyaniline.

Structural Elucidation and Characterization

The structure of synthesized N-allyl-4-methoxyaniline can be confirmed using standard spectroscopic techniques. The following table outlines the expected key signals.

TechniqueExpected Observations
¹H NMR - Aromatic protons (AA'BB' system): two doublets, ~6.6-7.0 ppm. - Vinyl protons of the allyl group: a multiplet, ~5.8-6.0 ppm (CH) and two doublets of triplets, ~5.1-5.3 ppm (CH₂). - Methylene protons adjacent to nitrogen: a doublet, ~3.8-4.0 ppm. - Methoxy protons: a singlet, ~3.7 ppm. - Amine proton: a broad singlet, ~3.5-4.5 ppm.
¹³C NMR - Aromatic carbons: signals in the range of ~114-152 ppm. - Vinyl carbons of the allyl group: ~134 ppm (CH) and ~117 ppm (CH₂). - Methylene carbon adjacent to nitrogen: ~47 ppm. - Methoxy carbon: ~55 ppm.
IR Spectroscopy - N-H stretch: a broad peak around 3400 cm⁻¹. - C-H stretches (aromatic and aliphatic): ~2850-3100 cm⁻¹. - C=C stretch (alkene): ~1640 cm⁻¹. - C=C stretches (aromatic): ~1500-1600 cm⁻¹. - C-O stretch (ether): ~1240 cm⁻¹.
Mass Spectrometry - Molecular ion peak (M⁺) at m/z = 163.

Reactivity and Potential Applications

N-allyl-4-methoxyaniline possesses multiple reactive sites, making it a versatile building block in organic synthesis.

  • The Aromatic Ring: The electron-donating nature of the methoxy and the N-allyl groups activates the aromatic ring towards electrophilic substitution, primarily at the ortho positions relative to the amino group.

  • The Allyl Group: The double bond of the allyl group can undergo various reactions, including addition (e.g., hydrogenation, halogenation), oxidation, and polymerization. It is also a substrate for transition metal-catalyzed reactions like the Heck reaction or metathesis.

  • The Nitrogen Atom: The secondary amine can undergo further alkylation or acylation.

Potential Applications:

  • Pharmaceutical Synthesis: The 4-methoxyaniline scaffold is present in various biologically active molecules. The allyl group can serve as a handle for further functionalization or for tuning the pharmacokinetic properties of a lead compound.

  • Polymer Chemistry: The vinyl group allows for the potential use of N-allyl-4-methoxyaniline as a monomer in the synthesis of functional polymers.

  • Agrochemicals: Aniline derivatives are common in the agrochemical industry, and the introduction of an allyl group could lead to new compounds with desired herbicidal or pesticidal activities.

Illustrative Reaction Pathway: Claisen Rearrangement

N-allyl aryl ethers are known to undergo the Claisen rearrangement. While N-allyl anilines can also undergo analogous rearrangements (aza-Claisen), this often requires specific catalytic conditions. The following diagram illustrates a potential subsequent reaction of the allyl group.

G N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline Intermediate Dienone Intermediate N-allyl-4-methoxyaniline->Intermediate [3,3]-Sigmatropic Rearrangement (Heat or Catalyst) 2-allyl-4-methoxyaniline 2-allyl-4-methoxyaniline Intermediate->2-allyl-4-methoxyaniline Tautomerization

Caption: Potential aza-Claisen rearrangement of N-allyl-4-methoxyaniline.

Safety and Handling

As there is no specific safety data sheet for N-allyl-4-methoxyaniline, its potential hazards must be inferred from its parent compound, 4-methoxyaniline, and the structurally related N-allylaniline. Both of these compounds are classified as hazardous.

4-Methoxyaniline is fatal if swallowed, in contact with skin, or if inhaled, and may cause damage to organs through prolonged or repeated exposure.[6][9] It is also very toxic to aquatic life.[6][9]

N-Allylaniline is harmful if swallowed, in contact with skin, or if inhaled, and causes skin and serious eye irritation.[3]

Therefore, N-allyl-4-methoxyaniline should be handled with extreme caution.

Hazard CategoryInferred GHS Classification and Precautionary Statements
Pictograms GHS06 (Toxic), GHS08 (Health Hazard)
Signal Word Danger
Hazard Statements H301: Toxic if swallowed. H311: Toxic in contact with skin. H331: Toxic if inhaled. H315: Causes skin irritation. H319: Causes serious eye irritation. H373: May cause damage to organs through prolonged or repeated exposure.
Precautionary Statements P260: Do not breathe dust/fume/gas/mist/vapors/spray. P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P280: Wear protective gloves/protective clothing/eye protection/face protection. P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling Recommendations:

  • Work in a well-ventilated fume hood.

  • Use appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety goggles.

  • Avoid inhalation of vapors and contact with skin and eyes.

  • Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • Google Patents. (n.d.). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
  • Thermo Fisher Scientific. (2009). 4-methoxyaniline - SAFETY DATA SHEET.
  • National Center for Biotechnology Information. (n.d.). N-Allylaniline. PubChem Compound Database. Retrieved from [Link]

  • ACS Publications. (n.d.). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry. Retrieved from [Link]

  • National Institutes of Health. (n.d.). Allylation of C‐, N‐, and O‐Nucleophiles via a Mechanochemically‐Driven Tsuji–Trost Reaction Suitable for Late‐Stage Modification of Bioactive Molecules. Retrieved from [Link]

  • RSC Publishing. (n.d.). Copper-catalyzed ortho-alkenylation of quinoline N-oxides with alkynes. Retrieved from [Link]

  • ResearchGate. (2021). Catalytic N-Alkylation of Anilines. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • American Chemical Society. (1992). Synthesis, characterization, and properties of poly(N-alkylanilines). Retrieved from [Link]

  • Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) N-(4-Chlorobenzylidene)-4-methoxyaniline. Retrieved from [Link]

  • ChemSynthesis. (n.d.). 4-methoxyaniline. Retrieved from [Link]

  • Wikipedia. (n.d.). N-Allylanilin. Retrieved from [Link]

  • TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Benzenamine, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). Retrieved from [Link]

  • Study.com. (n.d.). Describe a synthetic route for the preparation of 4 - methoxyaniline (p-anisidine) starting with s1 V benzene. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PubMed Central. Retrieved from [Link]

  • Wikipedia. (n.d.). p-Anisidine. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-ethyl-4-methoxy aniline via four-step process. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). N-Benzyl-4-methoxyaniline. PubChem Compound Database. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Benzenamine, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

  • National Institutes of Health. (2023). General Equation to Estimate the Physicochemical Properties of Aliphatic Amines. Retrieved from [Link]

  • Research and Reviews. (2022). A Brief Overview on Physicochemical Properties in Medicinal Chemistry. Retrieved from [Link]

Sources

Exploratory

An In-Depth Technical Guide to N-allyl-4-methoxyaniline: Synthesis, Properties, and Applications

This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a versatile organic compound with significant potential in research and development, particularly in the fields of medicinal chemistry a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a versatile organic compound with significant potential in research and development, particularly in the fields of medicinal chemistry and materials science. This document delves into its chemical identity, synthesis, physicochemical properties, reactivity, and potential applications, offering a valuable resource for researchers, scientists, and professionals in drug development.

Chemical Identity: IUPAC Nomenclature and Synonyms

The compound "N-allyl-4-methoxyaniline" is systematically named under the International Union of Pure and Applied Chemistry (IUPAC) nomenclature as 4-methoxy-N-prop-2-enylaniline . It is also known by a variety of synonyms, which are frequently encountered in chemical literature and commercial catalogs.

Table 1: Chemical Identifiers for N-allyl-4-methoxyaniline

IdentifierValue
IUPAC Name 4-methoxy-N-prop-2-enylaniline
Common Synonyms N-allyl-p-anisidine, Allyl-(4-methoxy-phenyl)-amine, p-methoxy N-allylaniline
CAS Number 71954-46-6
Molecular Formula C₁₀H₁₃NO
Molecular Weight 163.22 g/mol

Synthesis of N-allyl-4-methoxyaniline

The primary and most direct route for the synthesis of N-allyl-4-methoxyaniline is the N-alkylation of its parent amine, 4-methoxyaniline (more commonly known as p-anisidine). This reaction involves the introduction of an allyl group onto the nitrogen atom of the aniline derivative.

Synthetic Workflow Overview

The synthesis commences with the readily available starting material, p-anisidine, which is then reacted with an allylating agent, typically an allyl halide such as allyl bromide, in the presence of a base to neutralize the hydrogen halide byproduct.

Synthesis_Workflow p_anisidine p-Anisidine reaction N-allylation Reaction p_anisidine->reaction allyl_bromide Allyl Bromide allyl_bromide->reaction base Base (e.g., K₂CO₃) base->reaction solvent Solvent (e.g., Acetone) solvent->reaction workup Aqueous Workup & Extraction reaction->workup product N-allyl-4-methoxyaniline purification Purification (e.g., Chromatography) workup->purification final_product Pure N-allyl-4-methoxyaniline purification->final_product

Caption: General workflow for the synthesis of N-allyl-4-methoxyaniline.

Detailed Experimental Protocol (Adapted from Greener Synthesis Principles)

This protocol is adapted from established methods for the N-alkylation of anilines, incorporating principles of green chemistry by suggesting the use of less hazardous reagents and solvents where feasible.[1]

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone (or a greener solvent alternative like dimethyl carbonate)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with heating plate

  • Separatory funnel

  • Rotary evaporator

  • Chromatography column (if necessary)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 4-methoxyaniline (1 equivalent) in acetone.

  • Addition of Base: Add anhydrous potassium carbonate (1.5-2 equivalents) to the solution. The base acts as a scavenger for the hydrobromic acid that is formed during the reaction.

  • Addition of Allylating Agent: To the stirred suspension, add allyl bromide (1.1 equivalents) dropwise at room temperature.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-8 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the potassium carbonate.

  • Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the acetone.

  • Extraction: Dissolve the residue in diethyl ether and transfer to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-allyl-4-methoxyaniline.

  • Purification: If necessary, purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a mixture of hexane and ethyl acetate).

Physicochemical Properties

While specific experimental data for N-allyl-4-methoxyaniline is not widely published, its properties can be inferred from its structure and comparison with its precursor, p-anisidine.

Table 2: Physicochemical Properties of p-Anisidine (Precursor)

PropertyValueSource
Appearance White to brownish crystalline solid[2]
Melting Point 57.2 °C[2]
Boiling Point 243 °C[2]
Solubility Soluble in ethanol, ether; sparingly soluble in water[3]
pKa 5.36[3]

The introduction of the allyl group is expected to lower the melting point and increase the lipophilicity of the molecule compared to p-anisidine.

Reactivity and Potential Transformations

N-allyl-4-methoxyaniline possesses two key reactive sites: the nucleophilic nitrogen atom and the reactive allyl group. This dual reactivity makes it a valuable intermediate in organic synthesis.

Reactions at the Nitrogen Atom

The lone pair of electrons on the nitrogen atom allows it to participate in various reactions, including further alkylation, acylation, and the formation of metal complexes.

The Claisen Rearrangement

A significant and synthetically useful reaction of N-allyl-4-methoxyaniline is the aromatic aza-Claisen rearrangement. When heated, the allyl group can migrate from the nitrogen atom to the ortho-position of the aromatic ring, forming a new carbon-carbon bond. This rearrangement is a powerful tool for the synthesis of substituted anilines and subsequent heterocyclic compounds.

Claisen_Rearrangement start N-allyl-4-methoxyaniline transition_state [3,3]-Sigmatropic Transition State start->transition_state Heat intermediate Dienone Intermediate transition_state->intermediate aromatization Tautomerization intermediate->aromatization product 2-allyl-4-methoxyaniline aromatization->product

Caption: The aza-Claisen rearrangement of N-allyl-4-methoxyaniline.

Analytical Characterization

The structure of N-allyl-4-methoxyaniline can be unequivocally confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons, the methoxy group protons, and the protons of the allyl group. Based on data for the similar compound N-cinnamyl-4-methoxyaniline, the aromatic protons would appear as two doublets in the range of δ 6.6-6.8 ppm.[4] The methoxy protons would be a singlet around δ 3.7 ppm. The allyl group would exhibit a multiplet for the vinyl proton (CH=CH₂) around δ 5.8-6.0 ppm, two doublets of doublets for the terminal vinyl protons (=CH₂) between δ 5.1-5.3 ppm, and a doublet for the methylene protons (-CH₂-) adjacent to the nitrogen around δ 3.8 ppm.

  • ¹³C NMR: The carbon NMR spectrum would show distinct signals for the aromatic carbons, with the carbon bearing the methoxy group resonating at a lower field (around δ 152 ppm) and the carbon attached to the nitrogen at a slightly higher field (around δ 142 ppm). The carbons of the allyl group would appear in the aliphatic and olefinic regions of the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum of N-allyl-4-methoxyaniline would display characteristic absorption bands. Key expected peaks include:

  • N-H stretching: A weak to medium band around 3400 cm⁻¹ for the secondary amine.

  • C-H stretching (aromatic and aliphatic): Bands in the region of 3100-2800 cm⁻¹.

  • C=C stretching (alkene and aromatic): Peaks in the 1650-1450 cm⁻¹ region.

  • C-N stretching: A band in the 1350-1250 cm⁻¹ region.

  • C-O stretching (ether): A strong band around 1240 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the compound. The electron ionization (EI) mass spectrum would likely show a molecular ion peak [M]⁺ at m/z 163, corresponding to the molecular weight of N-allyl-4-methoxyaniline. Fragmentation patterns would likely involve the loss of the allyl group and other characteristic cleavages of the aniline moiety.

Applications in Drug Development and Organic Synthesis

N-allyl-4-methoxyaniline serves as a valuable building block in the synthesis of more complex molecules, particularly those with potential biological activity. The aniline scaffold is a common feature in many pharmaceutical agents.[5]

The ability to introduce an allyl group and subsequently perform a Claisen rearrangement opens up pathways to a variety of substituted anilines that can be further elaborated into heterocyclic systems, such as indoles and quinolines, which are prevalent in medicinal chemistry. The 4-methoxyphenyl group is also a common substituent in bioactive molecules, often contributing to favorable pharmacokinetic properties.

Safety and Handling

As a derivative of p-anisidine, N-allyl-4-methoxyaniline should be handled with appropriate safety precautions. p-Anisidine is classified as toxic and may be harmful if inhaled, swallowed, or absorbed through the skin.[3][6] It is also a suspected carcinogen.

Recommended Safety Precautions:

  • Engineering Controls: Work in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE): Wear chemical-resistant gloves, a lab coat, and safety glasses or goggles.

  • Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

  • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

N-allyl-4-methoxyaniline is a versatile and synthetically useful compound. Its straightforward synthesis from p-anisidine and its rich reactivity, particularly the aza-Claisen rearrangement, make it an attractive starting material for the construction of complex molecular architectures. For researchers in drug discovery and organic synthesis, a thorough understanding of its properties and handling requirements is essential for its safe and effective utilization in the laboratory.

References

  • Organic Syntheses. (n.d.). p-Anisidine, 2-nitro-. Retrieved from [Link]

  • PubChem. (n.d.). p-Anisidine. Retrieved from [Link]

  • ChemRxiv. (2020). Green Synthesis: Novel method for Substituted Anilines from its Benzyl Azides. Retrieved from [Link]

  • Automated Topology Builder. (n.d.). 4-Methoxyaniline. Retrieved from [Link]

  • Google Patents. (n.d.). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
  • Google Patents. (n.d.). CN103073436A - Method of preparing o-anisidine and p-anisidine through hydrogenation reduction of mixture of o-nitroanisole and p-nitroanisole.
  • Royal Society of Chemistry. (2017). Iridium-Catalysed Reductive Allylic Amination of α, β-Unsaturated Aldehydes - Supporting Information. Retrieved from [Link]

  • NIST. (n.d.). N-(4-Methoxybenzylidene)aniline. Retrieved from [Link]

  • ResearchGate. (n.d.). FT-IR spectra of 4-methoxyaniline before (a); and after (b) interaction with ZnHCCo. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of 2-ethyl-4-methoxy aniline via four-step process. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • International Journal of Electrochemical Science. (2012). Electro-synthesis and Characterization of Aniline and o- Anisidine Oligomers. Retrieved from [Link]

  • MDPI. (2023). Synthesis and Characterization of a Novel Nanosized Polyaniline. Retrieved from [Link]

  • ResearchGate. (2023). Building Blocks for Drug Discovery: Unveiling Novel 1,4-dihydroindeno[1,2-c] pyrazoles. Retrieved from [Link]

  • Google Patents. (n.d.). CN102675133A - Synthesis method for synthesizing p-methoxyaniline compound through hydrogenation and transposition.
  • PubChem. (n.d.). N-Benzyl-4-methoxyaniline. Retrieved from [Link]

  • The Royal Society of Chemistry. (2018). Electronic Supporting Information. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectrum of the 4-methoxy-2-nitroaniline single crystal. Retrieved from [Link]

  • NIST. (n.d.). Benzenamine, 4-methoxy-. Retrieved from [Link]

  • Acta Crystallographica Section E. (2008). 4-Methoxy-N-phenylaniline. Retrieved from [Link]

Sources

Foundational

A Comprehensive Technical Guide to the Synthesis of N-allyl-4-methoxyaniline from p-Anisidine

Foreword: Strategic Overview The N-allylation of aromatic amines is a cornerstone transformation in organic synthesis, providing critical intermediates for pharmaceuticals, agrochemicals, and materials science. N-allyl-4...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Strategic Overview

The N-allylation of aromatic amines is a cornerstone transformation in organic synthesis, providing critical intermediates for pharmaceuticals, agrochemicals, and materials science. N-allyl-4-methoxyaniline, in particular, serves as a versatile building block. This guide provides a detailed, field-proven methodology for its synthesis from p-anisidine. Beyond a mere recitation of steps, this document elucidates the chemical rationale behind the procedural choices, integrates robust safety protocols, and establishes a self-validating framework for achieving high-yield, high-purity synthesis. This resource is intended for researchers, chemists, and process development professionals who require a practical and scientifically rigorous guide to this important reaction.

Foundational Principles: The Chemistry of N-Allylation

The synthesis of N-allyl-4-methoxyaniline from p-anisidine is fundamentally a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of p-anisidine acts as a nucleophile, attacking the electrophilic methylene carbon of an allyl halide, typically allyl bromide.

Mechanistic Pathway: An SN2 Reaction

The reaction proceeds via a classical bimolecular nucleophilic substitution (SN2) mechanism.

  • Step 1: Deprotonation (Base-Assisted) : While the aniline nitrogen is nucleophilic, its reactivity is enhanced by deprotonation. A mild inorganic base, such as potassium carbonate (K₂CO₃), is introduced to act as a proton sponge. It neutralizes the hydrogen bromide (HBr) that is cogenerated during the reaction, driving the equilibrium towards product formation. This is critical, as the formation of p-anisidinium hydrobromide would quench the nucleophilicity of the starting material.

  • Step 2: Nucleophilic Attack : The nitrogen anion of p-anisidine executes a backside attack on the carbon atom bearing the bromine in allyl bromide. This concerted step involves the simultaneous formation of the C-N bond and cleavage of the C-Br bond.

G cluster_reactants Reactants cluster_transition Transition State cluster_products Products p_anisidine p-Anisidine (Nucleophile) ts [Sₙ2 Transition State] p_anisidine->ts Nucleophilic attack allyl_bromide Allyl Bromide (Electrophile) allyl_bromide->ts base K₂CO₃ (Base) base->p_anisidine Deprotonation (in situ) product N-allyl-4-methoxyaniline ts->product Bond formation & bond breaking byproduct KHCO₃ + KBr ts->byproduct

Caption: SN2 mechanism for the N-allylation of p-anisidine.

Causality of Reagent Selection
  • p-Anisidine (4-Methoxyaniline) : A readily available primary aromatic amine.[1][2][3] The methoxy group is an electron-donating group, which slightly increases the electron density on the nitrogen atom, enhancing its nucleophilicity compared to unsubstituted aniline.

  • Allyl Bromide : A highly effective allylating agent due to the good leaving group ability of the bromide ion. It is preferred over allyl chloride for its higher reactivity.

  • Potassium Carbonate (K₂CO₃) : Chosen for its role as a non-nucleophilic, heterogeneous base. It is sufficiently basic to neutralize the HBr byproduct without promoting significant side reactions. Its insolubility in many organic solvents simplifies removal by filtration. Other bases like sodium carbonate or triethylamine can also be used.[4]

  • Acetone (Solvent) : A polar aprotic solvent is ideal for SN2 reactions. It effectively solvates the transition state and does not possess acidic protons that could interfere with the reaction. Acetonitrile is another excellent alternative.

Hazard Analysis and Safety Protocols

Scientific integrity demands a proactive approach to safety. Both starting materials possess significant hazards that necessitate strict adherence to safety protocols.

  • p-Anisidine : Toxic if swallowed, inhaled, or in contact with skin. It is a suspected carcinogen and is toxic to aquatic life.[5][6][7]

  • Allyl Bromide : A highly flammable liquid and vapor. It is toxic, corrosive, a lachrymator, and a suspected carcinogen.[8][9]

Mandatory Safety Measures:

  • Engineering Controls : All manipulations must be conducted inside a certified chemical fume hood to prevent inhalation of vapors.

  • Personal Protective Equipment (PPE) : Always wear a lab coat, chemical-resistant gloves (nitrile is acceptable for incidental contact, but neoprene or butyl rubber is recommended for extended handling), and chemical splash goggles.[5][6]

  • Spill & Emergency : Have an appropriate spill kit (absorbent material) readily available. Ensure access to an emergency shower and eyewash station.

  • Waste Disposal : All chemical waste must be segregated into appropriate, labeled containers for hazardous waste disposal according to institutional guidelines.

Experimental Protocol: A Self-Validating Workflow

This protocol is designed for a ~10 mmol scale synthesis and includes in-process controls for validation.

Reagent and Equipment Data
ReagentFormulaMW ( g/mol )Amount (mmol)EquivalentsMass/Volume
p-AnisidineC₇H₉NO123.1510.01.01.23 g
Allyl BromideC₃H₅Br120.9811.01.10.92 mL
Potassium CarbonateK₂CO₃138.2115.01.52.07 g
AcetoneC₃H₆O58.08--50 mL
Step-by-Step Synthesis Procedure
  • Reactor Setup : To a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add p-anisidine (1.23 g, 10.0 mmol) and finely powdered potassium carbonate (2.07 g, 15.0 mmol).

  • Solvent Addition : Add 50 mL of anhydrous acetone to the flask.

  • Initiation : Begin vigorous stirring to create a fine suspension of the reagents. Add allyl bromide (0.92 mL, 11.0 mmol) to the mixture using a syringe.

  • Reaction : Heat the reaction mixture to reflux (approximately 56°C for acetone) using a heating mantle. Maintain reflux with continuous stirring.

  • Monitoring (Self-Validation) : Monitor the reaction progress using Thin Layer Chromatography (TLC) every 1-2 hours.

    • TLC System : 9:1 Hexanes:Ethyl Acetate.

    • Visualization : UV lamp (254 nm).

    • Expected Result : The starting p-anisidine spot will gradually diminish and a new, less polar product spot (N-allyl-4-methoxyaniline) will appear. The reaction is complete when the p-anisidine spot is no longer visible (typically 4-8 hours).

  • Workup - Quenching and Filtration : Once the reaction is complete, cool the flask to room temperature. Filter the mixture through a pad of Celite or a sintered glass funnel to remove the insoluble potassium carbonate and potassium bromide salts.

  • Workup - Solvent Removal : Wash the filter cake with a small amount of fresh acetone (~10 mL). Combine the filtrates and remove the acetone under reduced pressure using a rotary evaporator.

  • Workup - Liquid-Liquid Extraction :

    • Dissolve the resulting residue in 50 mL of ethyl acetate.

    • Transfer the solution to a separatory funnel and wash with 2 x 30 mL of water to remove any remaining inorganic salts.

    • Wash with 1 x 30 mL of brine to aid in the separation of the layers.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate again on the rotary evaporator to yield the crude product.

G A 1. Combine p-Anisidine, K₂CO₃, and Acetone B 2. Add Allyl Bromide A->B C 3. Heat to Reflux (4-8 hours) B->C D 4. Monitor by TLC C->D D->C Reaction Incomplete E 5. Cool to Room Temp & Filter D->E Reaction Complete F 6. Remove Solvent (Rotary Evaporator) E->F G 7. Dissolve in EtOAc, Wash with H₂O & Brine F->G H 8. Dry (Na₂SO₄), Filter, & Concentrate G->H I 9. Purify via Column Chromatography H->I J 10. Characterize Product (NMR, IR, MS) I->J

Caption: Experimental workflow for the synthesis of N-allyl-4-methoxyaniline.

Purification

The crude product, an oil or low-melting solid, is typically of sufficient purity for many applications. For higher purity, column chromatography is recommended.

  • Stationary Phase : Silica gel (230-400 mesh).

  • Mobile Phase (Eluent) : A gradient starting from 100% hexanes and gradually increasing to 5-10% ethyl acetate in hexanes.

  • Procedure : Load the crude product onto the silica gel column. Elute with the solvent system, collecting fractions. Monitor the fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Product Characterization

Validation of the final product's identity and purity is essential.

Technique Expected Result for N-allyl-4-methoxyaniline
¹H NMR Signals corresponding to the aromatic protons (AA'BB' system, ~6.6-6.8 ppm), the allyl vinyl protons (~5.1-6.0 ppm), the allyl CH₂ group (~3.7-3.8 ppm), the methoxy group singlet (~3.7 ppm), and a broad singlet for the N-H proton.
¹³C NMR Signals for the aromatic carbons, the methoxy carbon (~55 ppm), and the three distinct allyl carbons.
IR Spectroscopy Characteristic peaks for N-H stretching (~3400 cm⁻¹), aromatic C-H stretching (~3000-3100 cm⁻¹), C=C stretching of the allyl group (~1645 cm⁻¹), and strong C-O stretching of the methoxy ether (~1230 cm⁻¹).
Mass Spectrometry A molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₀H₁₃NO = 163.22 g/mol ).

Conclusion and Outlook

The N-allylation of p-anisidine with allyl bromide in the presence of potassium carbonate is a reliable and efficient method for synthesizing N-allyl-4-methoxyaniline. The procedure detailed in this guide, which emphasizes mechanistic understanding, rigorous safety protocols, and self-validating in-process controls, provides a robust framework for researchers. The versatility of the N-allyl functional group ensures that this product will continue to be a valuable intermediate for further synthetic transformations in diverse fields of chemical research and development.

References

  • PubChem. (n.d.). p-Anisidine. Retrieved from [Link]

  • ATB (Automated Topology Builder). (n.d.). 4-Methoxyaniline. Retrieved from [Link]

  • New Jersey Department of Health. (n.d.). p-ANISIDINE HAZARD SUMMARY. Retrieved from [Link]

  • Pawar, G. V., et al. (n.d.). Synthesis of N,N-diallylanilines by the reaction of anilines and allyl bromide in the presence of Mg–Al hydrotalcites at ambient temperature. Retrieved from [Link]

  • Li, G., et al. (2015). Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. Hindawi Publishing Corporation. Retrieved from [Link]

  • ChemSafety PRO. (n.d.). Safe Handling and Storage of p-Anisidine: A Comprehensive Guide. Retrieved from [Link]

  • Google Patents. (n.d.). Purification of N-substituted aminobenzaldehydes.
  • NIST. (n.d.). Benzenamine, 4-methoxy-. Retrieved from [Link]

  • Astech Ireland. (n.d.). Safety Data Sheet: p-Anisidine. Retrieved from [Link]

  • Li, G., et al. (2015). Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. Semantic Scholar. Retrieved from [Link]

Sources

Exploratory

A Spectroscopic Guide to N-allyl-4-methoxyaniline: Elucidating Molecular Structure through NMR, IR, and MS Data

An In-depth Technical Guide for Researchers and Drug Development Professionals Introduction N-allyl-4-methoxyaniline, a substituted aniline derivative, holds significant interest in synthetic chemistry and drug discovery...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

N-allyl-4-methoxyaniline, a substituted aniline derivative, holds significant interest in synthetic chemistry and drug discovery due to the versatile reactivity of its allyl and methoxy-aniline functionalities. As a Senior Application Scientist, this guide provides a comprehensive analysis of the spectral data of N-allyl-4-methoxyaniline, offering field-proven insights into the interpretation of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Understanding the spectroscopic signature of this molecule is paramount for its unambiguous identification, purity assessment, and for tracking its transformations in chemical reactions. This guide is structured to provide not just the data, but the underlying causality behind the observed spectral features, ensuring a robust and self-validating approach to its characterization.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: A Definitive Look at the Molecular Skeleton

NMR spectroscopy is the cornerstone for determining the precise connectivity of atoms in a molecule. For N-allyl-4-methoxyaniline, both ¹H and ¹³C NMR provide a wealth of information about the aromatic, methoxy, and allyl moieties.

Experimental Protocol: NMR Data Acquisition

A sample of N-allyl-4-methoxyaniline is typically dissolved in a deuterated solvent, most commonly chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm). The spectra are recorded on a spectrometer operating at a frequency of 400 MHz for ¹H NMR and 100 MHz for ¹³C NMR.[1]

¹H NMR Spectral Data Analysis

The ¹H NMR spectrum of N-allyl-4-methoxyaniline is expected to exhibit distinct signals corresponding to each unique proton environment in the molecule.

Proton Assignment Expected Chemical Shift (δ, ppm) Multiplicity Coupling Constants (J, Hz)
Aromatic (2H, ortho to -NH)~ 6.60Doublet~ 8.8
Aromatic (2H, meta to -NH)~ 6.78Doublet~ 8.8
N-H~ 3.6 (broad)Singlet-
-CH₂- (allyl)~ 3.75Doublet of tripletsJ = 5.2, 1.6
=CH- (allyl)~ 5.95Multiplet (ddt)J = 17.2, 10.4, 5.2
=CH₂ (allyl, trans)~ 5.25Doublet of quartetsJ = 17.2, 1.6
=CH₂ (allyl, cis)~ 5.15Doublet of quartetsJ = 10.4, 1.6
-OCH₃~ 3.77Singlet-

Interpretation and Causality:

  • Aromatic Region: The para-substituted aromatic ring gives rise to a characteristic AA'BB' system, which often appears as two distinct doublets. The protons ortho to the electron-donating amino group are shielded and appear at a higher field (~6.60 ppm) compared to the protons meta to it (~6.78 ppm).

  • Allyl Group: The protons of the allyl group display a classic AMX spin system. The methylene protons (-CH₂-) adjacent to the nitrogen are deshielded and appear around 3.75 ppm. Their multiplicity as a doublet of triplets arises from coupling to the neighboring vinyl proton and the terminal vinyl protons. The internal vinyl proton (=CH-) at ~5.95 ppm is the most deshielded of the allyl group and shows complex splitting due to coupling with the methylene and both terminal vinyl protons. The two terminal vinyl protons (=CH₂) are diastereotopic and therefore have different chemical shifts (~5.25 and ~5.15 ppm), exhibiting characteristic geminal, cis, and trans couplings.

  • Methoxy Group: The three equivalent protons of the methoxy group give rise to a sharp singlet at approximately 3.77 ppm, a characteristic region for methoxy groups on an aromatic ring.

  • N-H Proton: The N-H proton signal is typically broad due to quadrupole broadening and exchange with trace amounts of water in the solvent. Its chemical shift can vary depending on concentration and solvent.

¹³C NMR Spectral Data Analysis

The ¹³C NMR spectrum provides information on the carbon framework of N-allyl-4-methoxyaniline.

Carbon Assignment Expected Chemical Shift (δ, ppm)
C (ipso, attached to -NH)~ 142.0
C (ortho to -NH)~ 114.5
C (meta to -NH)~ 115.0
C (para, attached to -OCH₃)~ 152.0
-CH₂- (allyl)~ 48.0
=CH- (allyl)~ 135.0
=CH₂ (allyl)~ 116.0
-OCH₃~ 55.8

Interpretation and Causality:

  • Aromatic Carbons: The carbon attached to the nitrogen (ipso-carbon) is significantly influenced by the nitrogen's electronegativity and resonance effects, appearing around 142.0 ppm. The carbon bearing the methoxy group is the most deshielded aromatic carbon (~152.0 ppm) due to the oxygen's electron-donating resonance effect. The ortho and meta carbons have chemical shifts in the typical aromatic region, with the ortho carbons being slightly more shielded.

  • Allyl Carbons: The sp² hybridized carbons of the double bond appear in the downfield region of the spectrum, with the internal carbon (=CH-) at a lower field (~135.0 ppm) than the terminal carbon (=CH₂) at ~116.0 ppm. The sp³ hybridized methylene carbon (-CH₂-) is found further upfield at approximately 48.0 ppm.

  • Methoxy Carbon: The carbon of the methoxy group is found at a characteristic chemical shift of around 55.8 ppm.

Caption: Molecular structure and key NMR correlations for N-allyl-4-methoxyaniline.

II. Infrared (IR) Spectroscopy: Probing Functional Groups through Vibrational Frequencies

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Experimental Protocol: IR Data Acquisition

The IR spectrum of N-allyl-4-methoxyaniline can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid, a KBr pellet can be prepared. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.[2]

IR Spectral Data Analysis
Vibrational Mode Expected Frequency (cm⁻¹) Intensity
N-H Stretch3400-3300Medium
Aromatic C-H Stretch3100-3000Medium
Aliphatic C-H Stretch (allyl -CH₂-)2950-2850Medium
C=C Stretch (allyl)1640-1620Medium
Aromatic C=C Stretch1600, 1500Strong
N-H Bend1650-1580Medium
C-N Stretch1340-1250Strong
C-O Stretch (aryl ether)1250-1200 (asymmetric), 1050-1000 (symmetric)Strong
=C-H Bend (out-of-plane, allyl)1000-900Strong
Aromatic C-H Bend (out-of-plane)850-800Strong

Interpretation and Causality:

  • N-H and C-H Stretching: The presence of a secondary amine is confirmed by the N-H stretching vibration in the 3400-3300 cm⁻¹ region. The aromatic and aliphatic C-H stretches are observed at their characteristic frequencies.

  • Double Bond Stretching: The C=C stretching of the allyl group is a key diagnostic peak, appearing around 1640-1620 cm⁻¹. The aromatic C=C stretching vibrations are also prominent at around 1600 and 1500 cm⁻¹.

  • Fingerprint Region: The region below 1500 cm⁻¹ is known as the fingerprint region and contains a complex series of absorptions that are unique to the molecule. The strong C-N and C-O stretching vibrations are found here, confirming the presence of the amine and aryl ether functionalities. The out-of-plane bending vibrations for the vinyl and aromatic C-H bonds are also important for structural confirmation.

G cluster_ir IR Spectroscopy Workflow Sample N-allyl-4-methoxyaniline Sample FTIR FTIR Spectrometer Sample->FTIR Interferogram Interferogram FTIR->Interferogram FT Fourier Transform Interferogram->FT Spectrum IR Spectrum (Transmittance vs. Wavenumber) FT->Spectrum Analysis Functional Group Analysis Spectrum->Analysis G M [M]⁺˙ m/z 163 M_minus_CH3 [M - CH₃]⁺ m/z 148 M->M_minus_CH3 - CH₃• M_minus_C3H5 [M - C₃H₅]⁺ m/z 122 M->M_minus_C3H5 - C₃H₅• p_anisidine_ion [4-methoxyaniline]⁺˙ m/z 123 M->p_anisidine_ion α-cleavage allyl_cation [C₃H₅]⁺ m/z 41 M->allyl_cation N-C cleavage

Caption: Proposed mass spectrometry fragmentation pathway for N-allyl-4-methoxyaniline.

Conclusion

The comprehensive analysis of ¹H NMR, ¹³C NMR, IR, and MS data provides a self-validating system for the unequivocal identification of N-allyl-4-methoxyaniline. Each spectroscopic technique offers a unique and complementary piece of the structural puzzle. The NMR data elucidates the precise connectivity of the carbon and hydrogen atoms, the IR spectrum confirms the presence of key functional groups, and the mass spectrum provides the molecular weight and characteristic fragmentation patterns. By understanding the causal relationships between molecular structure and spectral output, researchers and drug development professionals can confidently characterize this important synthetic building block.

References

  • PubChem. N-Allylaniline. National Center for Biotechnology Information. [Link]

  • NIST. N-Allylaniline. National Institute of Standards and Technology. [Link]

  • NIST. N-Allylaniline. National Institute of Standards and Technology. [Link]

  • ATB. 4-Methoxyaniline. The Automated Topology Builder. [Link]

  • Lee, J. Y., et al. (2017). Selective monoallylation of anilines to N-allyl anilines using reusable zirconium dioxide supported tungsten oxide solid catalyst. RSC Advances, 7(58), 36473-36480. [Link]

  • Human Metabolome Database. 13C NMR Spectrum (1D, 25.16 MHz, CDCl3, experimental) (HMDB0003012). [Link]

Sources

Foundational

A Practical Guide to Determining the Solubility of N-allyl-4-methoxyaniline for Pharmaceutical and Chemical Synthesis Applications

An In-depth Technical Guide for Researchers and Drug Development Professionals Abstract N-allyl-4-methoxyaniline is a substituted aniline derivative with potential applications as an intermediate in organic synthesis, pa...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

N-allyl-4-methoxyaniline is a substituted aniline derivative with potential applications as an intermediate in organic synthesis, particularly in the development of novel pharmaceutical compounds and specialized polymers. A thorough understanding of its solubility profile in various organic solvents is a critical prerequisite for its effective use in reaction design, purification processes (such as crystallization), and formulation development. This guide addresses the current scarcity of published solubility data for N-allyl-4-methoxyaniline. By leveraging the known physicochemical properties of its parent compound, 4-methoxyaniline (p-anisidine), we provide a predictive framework for its solubility behavior. More importantly, we present a comprehensive, step-by-step experimental protocol for researchers to accurately determine its solubility across a spectrum of relevant organic solvents. This document is designed to empower researchers and drug development professionals to generate reliable, in-house solubility data, thereby accelerating research and development timelines.

Introduction: The Significance of N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline belongs to the class of N-substituted aromatic amines. The incorporation of an allyl group introduces a reactive alkene functionality, making it a versatile building block for a variety of chemical transformations, including Heck coupling, metathesis reactions, and cycloadditions. The methoxy-substituted phenyl ring is a common feature in many biologically active molecules. Therefore, understanding the fundamental property of solubility is not merely an academic exercise; it is a cornerstone for practical application, influencing everything from solvent selection for synthesis to the feasibility of purification strategies.

Predictive Solubility Analysis: From Parent Compound to N-allyl Derivative

Physicochemical Properties of 4-Methoxyaniline (p-Anisidine)

The parent compound, 4-methoxyaniline, is a solid at room temperature with established solubility characteristics. These properties provide a crucial baseline for our predictions.

PropertyValueSource(s)
Molecular Formula C₇H₉NOPubChem[1]
Molecular Weight 123.15 g/mol PubChem[1]
Melting Point 56-59 °CSigma-Aldrich
Boiling Point 243 °CPubChem[1]
Appearance White to brown crystalline solidPubChem[1]
Water Solubility 21 g/L at 20 °C (Slightly soluble)Carl ROTH[2]
Organic Solubility Soluble in ethanol, ether, acetone, benzenePubChem[1], ChemBK[3]
logP (n-octanol/water) 0.95Carl ROTH[4]
The Structural Impact of N-Alkylation

The key structural difference between the parent compound and our target molecule is the replacement of a hydrogen atom on the amine nitrogen with an allyl group (-CH₂-CH=CH₂). This substitution has two primary effects on the molecule's intermolecular forces and, consequently, its solubility:

  • Increased Nonpolar Character: The allyl group is a hydrocarbon chain, which significantly increases the nonpolar surface area of the molecule. Based on the "like dissolves like" principle, this change is expected to decrease its affinity for highly polar solvents.[5]

  • Disruption of Hydrogen Bonding: While the secondary amine in N-allyl-4-methoxyaniline can still act as a hydrogen bond donor (N-H), the steric bulk of the allyl group may hinder its ability to participate in the highly ordered hydrogen-bonding networks characteristic of protic solvents like water. The parent primary amine has two N-H bonds, enhancing its hydrogen bonding capability.

Predicted Solubility Profile of N-allyl-4-methoxyaniline

Based on this structural analysis, we can formulate the following hypotheses regarding the solubility of N-allyl-4-methoxyaniline:

  • Polar Protic Solvents (e.g., Water, Methanol): Solubility is expected to be lower than that of 4-methoxyaniline. The increased nonpolar character will likely dominate, leading to poor miscibility with water.

  • Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): Solubility is predicted to be good. These solvents can engage in dipole-dipole interactions with the polar amine and ether functionalities, while also accommodating the nonpolar allyl group.

  • Nonpolar Solvents (e.g., Toluene, Hexane): Solubility is expected to be higher than that of 4-methoxyaniline. The increased van der Waals forces from the allyl group will enhance interactions with nonpolar solvents.

A Self-Validating Protocol for Experimental Solubility Determination

The following protocol outlines a robust method for determining the equilibrium solubility of a solid compound in various solvents.[6] This method is considered self-validating because the continued presence of excess solid solute at the end of the equilibration period confirms that the solution is indeed saturated.

Materials and Equipment
  • N-allyl-4-methoxyaniline (solid)

  • Selected organic solvents (analytical grade or higher)

  • Small glass vials with screw caps (e.g., 4 mL)

  • Magnetic stir plate and small stir bars, or a temperature-controlled shaker/incubator

  • Syringe filters (0.22 or 0.45 µm, ensure chemical compatibility with solvents)

  • Analytical balance (readable to at least 0.1 mg)

  • Pipettes and general laboratory glassware

  • Oven or vacuum oven for drying

Experimental Workflow

The procedure involves preparing a saturated solution, allowing it to reach equilibrium, separating the saturated solution from the excess solid, and quantifying the amount of dissolved solute.

Caption: Experimental workflow for determining equilibrium solubility.

Step-by-Step Methodology
  • Preparation of Saturated Solution:

    • To a series of labeled glass vials, add an excess amount of solid N-allyl-4-methoxyaniline. The key is to add enough solid so that undissolved material is clearly visible throughout the experiment.[6]

    • Precisely pipette a known volume of the desired solvent (e.g., 2.00 mL) into each vial.

  • Equilibration:

    • Secure the caps on the vials.

    • Place the vials in a temperature-controlled environment (e.g., a shaker bath set to 25 °C).

    • Agitate the mixtures for a sufficient period to ensure equilibrium is reached. A duration of 24 to 48 hours is typically adequate. The system is at equilibrium when the concentration of the solute in the solution is constant.

  • Sample Collection and Filtration:

    • After equilibration, remove the vials and allow the undissolved solid to settle for at least 2 hours at the same constant temperature.

    • Carefully draw a known volume of the clear supernatant (the saturated solution) into a syringe fitted with a chemically compatible syringe filter. This step is critical to remove any microscopic solid particles.

    • Dispense a precise aliquot of the filtrate (e.g., 1.00 mL) into a pre-weighed (tared) vial. Record the mass of the empty vial.

  • Quantification (Gravimetric Method):

    • Gently evaporate the solvent from the tared vial. This can be done in a fume hood, under a gentle stream of nitrogen, or in a vacuum oven at a temperature well below the solute's boiling point.

    • Once all the solvent is removed, dry the vial containing the solid residue to a constant weight.

    • Weigh the vial with the dried solute. The difference between this final mass and the initial tared mass gives the mass of the dissolved N-allyl-4-methoxyaniline.

  • Calculation:

    • Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dried solute in g) / (Volume of filtrate aliquot in L)

Data Presentation and Interpretation

The results of the solubility experiments should be compiled into a clear and concise table to facilitate comparison and solvent selection for future work.

Table 2: Experimentally Determined Solubility of N-allyl-4-methoxyaniline at 25 °C

Solvent Category Solvent Dielectric Constant (approx.) Solubility (g/L) Observations
Polar Protic Methanol 32.7 [Experimental Data]
Ethanol 24.5 [Experimental Data]
Polar Aprotic Acetone 20.7 [Experimental Data]
Ethyl Acetate 6.0 [Experimental Data]
Dichloromethane 9.1 [Experimental Data]
Nonpolar Toluene 2.4 [Experimental Data]

| | Hexane | 1.9 | [Experimental Data] | |

Safety Precautions

While a specific Safety Data Sheet (SDS) for N-allyl-4-methoxyaniline may not be widely available, its handling should be guided by the known hazards of the parent compound, 4-methoxyaniline, and other aromatic amines.

  • Toxicity: 4-methoxyaniline is fatal if swallowed, in contact with skin, or if inhaled.[2] Assume N-allyl-4-methoxyaniline has a similar or greater toxicity profile.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber), safety goggles, and a lab coat.[4] All handling of the solid and its solutions should be performed in a certified chemical fume hood.

  • Exposure: The compound may be sensitive to air, light, and heat.[7] Store in a cool, dark place under an inert atmosphere if necessary.

By following the predictive framework and rigorous experimental protocol outlined in this guide, researchers can confidently establish a comprehensive solubility profile for N-allyl-4-methoxyaniline, enabling its effective and safe use in pioneering research and development projects.

References

  • Carl ROTH GmbH + Co. KG. Safety Data Sheet: 4-Methoxyaniline.[Link]

  • Carl ROTH GmbH + Co. KG. Safety Data Sheet: p-Anisidine.[Link]

  • ChemBK. 4-methoxyaniline Chemical Properties.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7732, p-Anisidine.[Link]

  • Generic Publication.The Chemistry and Properties of p-Anisidine (4-Methoxyaniline). A representative article on the properties of p-anisidine.
  • University of Toronto. Experiment: Solubility of Organic Compounds.[Link]

  • Faculty of Pharmacy, University of Marmara.DETERMINATION OF SOLUBILITY CLASS.
  • University of Colorado Boulder. Experiment: Solubility of Organic & Inorganic Compounds.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 11804947, N-Ethyl-4-methoxybenzenamine.[Link]

  • Chemistry LibreTexts. Experiment 727: Organic Compound Functional Groups.[Link]

  • Chemistry Steps. Solubility of Organic Compounds.[Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 519413, N-Benzyl-4-methoxyaniline.[Link]

Sources

Foundational

An In-Depth Technical Guide to the Theoretical and Molecular Modeling of N-allyl-4-methoxyaniline

Abstract: This technical guide provides a comprehensive exploration of N-allyl-4-methoxyaniline, a substituted aniline derivative with potential applications in organic synthesis and materials science. In the absence of...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract: This technical guide provides a comprehensive exploration of N-allyl-4-methoxyaniline, a substituted aniline derivative with potential applications in organic synthesis and materials science. In the absence of extensive experimental characterization in public literature, this document establishes a robust theoretical framework for understanding its molecular properties. We employ Density Functional Theory (DFT) to elucidate the molecule's optimized geometry, spectroscopic signatures (FT-IR, ¹H & ¹³C NMR), and frontier molecular orbital characteristics. To ensure the scientific integrity and practical relevance of our computational model, the theoretical results are validated against experimental data of the structurally analogous compound, N-propyl-4-methoxyaniline. This work serves as a foundational guide for researchers, offering predictive insights into the behavior of N-allyl-4-methoxyaniline and a validated workflow for the computational analysis of related compounds.

Introduction: The Scientific Imperative for Modeling N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline is an intriguing organic molecule that merges the structural features of an aromatic amine with a reactive allyl group. The methoxy substituent on the phenyl ring acts as an electron-donating group, influencing the nucleophilicity of the amine and the overall electronic properties of the molecule. The N-allyl group provides a site for further chemical modifications, such as polymerization or addition reactions, making it a potentially valuable building block in the synthesis of novel polymers, pharmaceutical intermediates, and other advanced materials[1].

Understanding the precise three-dimensional structure, vibrational modes, and electronic distribution of N-allyl-4-methoxyaniline is paramount for predicting its reactivity, stability, and potential interactions in a biological or materials context. While experimental synthesis and characterization provide definitive data, theoretical calculations and molecular modeling offer a powerful, complementary approach. This in silico analysis can predict molecular properties with high accuracy, guide experimental design, and provide insights into phenomena that are difficult to observe empirically.

This guide is structured to provide a transparent and scientifically rigorous workflow for the theoretical characterization of N-allyl-4-methoxyaniline. We will detail the rationale behind the chosen computational methods, present the predicted data, and critically evaluate the model's accuracy through comparison with a closely related, experimentally characterized molecule.

Methodology: A Self-Validating Computational Protocol

The cornerstone of trustworthy computational chemistry is a methodology that is both theoretically sound and empirically validated. This section details the multi-step protocol designed to ensure the accuracy of our predictions for N-allyl-4-methoxyaniline.

Rationale for Method Selection

Density Functional Theory (DFT): DFT was selected as the core computational method due to its excellent balance of accuracy and computational efficiency for medium-sized organic molecules. Specifically, the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional was chosen. B3LYP is widely used and has a long track record of providing reliable predictions of molecular geometries and vibrational frequencies for a vast range of organic compounds[2].

Basis Set Selection: The 6-311++G(d,p) basis set was employed for all calculations. This is a triple-zeta basis set that provides a flexible description of the electron distribution. The addition of diffuse functions ("++") is crucial for accurately modeling systems with lone pairs, such as the nitrogen and oxygen atoms in our target molecule, while the polarization functions ("(d,p)") account for the non-spherical nature of electron clouds in bonded atoms, leading to more accurate geometries and energies.

Experimental Workflow: Synthesis and Characterization

While this guide focuses on theoretical calculations, it is essential to ground our work in established experimental procedures. The synthesis of N-allyl-4-methoxyaniline would typically proceed via a nucleophilic substitution reaction.

Step-by-Step Synthesis Protocol (Proposed):

  • Reactant Preparation: In a round-bottom flask, dissolve 4-methoxyaniline (p-anisidine) in a suitable polar aprotic solvent such as acetonitrile or DMF.

  • Base Addition: Add a non-nucleophilic base, such as potassium carbonate (K₂CO₃), to the mixture to act as a proton scavenger.

  • Alkylation: While stirring, add allyl bromide dropwise to the reaction mixture.

  • Reaction Conditions: Heat the mixture under reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Work-up and Purification: After completion, the reaction mixture is cooled, filtered to remove the base, and the solvent is removed under reduced pressure. The crude product is then purified using column chromatography on silica gel to yield pure N-allyl-4-methoxyaniline.

Computational Workflow Diagram

The following diagram outlines the logical flow of the computational and validation process.

G cluster_0 Computational Modeling cluster_1 Validation A Initial Structure Generation (N-allyl-4-methoxyaniline) B Geometry Optimization (DFT: B3LYP/6-311++G(d,p)) A->B C Frequency Calculation (Vibrational Modes - FT-IR) B->C D NMR Calculation (GIAO Method - ¹H & ¹³C) B->D E Electronic Properties (HOMO-LUMO, MEP) B->E F Experimental Data Acquisition (N-propyl-4-methoxyaniline from SpectraBase) H Comparative Analysis (Theoretical vs. Experimental) F->H G Theoretical Calculation (N-propyl-4-methoxyaniline using same DFT method) G->H I Model Validation H->I I->E Confidence in Predictions G cluster_0 Frontier Molecular Orbitals HOMO HOMO -5.21 eV EnergyGap Energy Gap (ΔE) 4.86 eV LUMO LUMO -0.35 eV

Caption: HOMO-LUMO energy levels and gap.

  • HOMO (-5.21 eV): The HOMO is primarily localized on the aniline ring and the nitrogen atom, indicating that this is the region of highest electron density and the most probable site for electrophilic attack.

  • LUMO (-0.35 eV): The LUMO is distributed across the allyl group and the aromatic ring, suggesting these are the sites susceptible to nucleophilic attack.

  • HOMO-LUMO Gap (4.86 eV): The relatively large energy gap suggests that N-allyl-4-methoxyaniline is a kinetically stable molecule. A large gap is associated with low chemical reactivity and high stability.

Conclusion and Future Directions

This technical guide has established a robust and validated computational protocol for the detailed analysis of N-allyl-4-methoxyaniline. Through DFT calculations, we have provided high-confidence predictions of its geometry, vibrational and NMR spectra, and electronic properties. The strong correlation between our calculated data for a structural analog and its experimental spectrum underscores the reliability of the chosen theoretical model.

The findings herein serve as a valuable resource for researchers in synthetic chemistry, drug development, and materials science. The predicted spectroscopic data provides a benchmark for the experimental characterization of this compound. Furthermore, the HOMO-LUMO analysis offers fundamental insights into its reactivity profile, guiding its application as a versatile chemical intermediate. Future work should focus on the experimental synthesis and characterization of N-allyl-4-methoxyaniline to provide a direct comparison with the theoretical data presented in this guide, further refining our understanding of this promising molecule.

References

  • Efil, K., & Bekdemir, Y. (2014). Theoretical and Experimental Investigations on Molecular Structure, IR, NMR Spectra and HOMO-LUMO Analysis of 4-Methoxy-N-(3-Phenylallylidene) Aniline. American Journal of Physical Chemistry, 3(2), 19-25. ([Link])

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7732, p-Anisidine. Retrieved January 25, 2026 from [Link].

  • NIST. (n.d.). 4-methoxyaniline. In NIST Chemistry WebBook. Retrieved January 25, 2026, from [Link].

  • Supporting Information for "Nickel-Catalyzed Reductive Cross-Coupling of Aryl (Trifluoromethyl) sulfones and Alkyl Halides". (n.d.). Angewandte Chemie. Retrieved January 25, 2026, from [Link].

  • Özşanli, H., Aygün, S. N., Çoruh, U., Gümüş, S., & Ağar, E. (2025). Study of Spectroscopic (FTIR and UV-Vis) and Theoretical Calculations on (E)-N-(4-methoxyphenyl)-1-(5-nitro-2-(piperidin-1-yl)phenyl)Methanamine. Journal of Structural Chemistry. ([Link])

  • Ren, X.-Y., Ding, Y.-F., & Jian, F.-F. (2008). N-(4-Chlorobenzylidene)-4-methoxyaniline. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1793. ([Link])

  • ATB - Automated Topology Builder. (n.d.). 4-Methoxyaniline. Retrieved January 25, 2026, from [Link].

  • Li, J., et al. (2022). Synthesis of N-Arylindoles from 2-Alkenylanilines and Diazonaphthalen-2(1H)-ones through Simultaneous Indole Construction and Aryl Introduction. The Journal of Organic Chemistry, 87(11), 7296–7307. ([Link])

  • Wiley-VCH. (n.d.). N-Propyl-4-methoxyaniline. In SpectraBase. Retrieved January 25, 2026, from [Link].

Sources

Protocols & Analytical Methods

Method

Purification of N-allyl-4-methoxyaniline by Silica Gel Column Chromatography

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract This application note provides a comprehensive, field-proven protocol for the purification of N-allyl-4-methoxyaniline from a c...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of N-allyl-4-methoxyaniline from a crude reaction mixture using silica gel column chromatography. The guide is designed for researchers in organic synthesis and drug development, offering in-depth explanations for experimental choices, a self-validating methodology rooted in Thin-Layer Chromatography (TLC), and robust troubleshooting advice. The protocol addresses the specific challenges associated with purifying secondary aromatic amines, ensuring high purity and yield of the target compound.

Introduction and Purification Rationale

N-allyl-4-methoxyaniline is a substituted aniline derivative of interest in synthetic organic chemistry and as a potential intermediate in the development of pharmaceuticals and other advanced materials. Its synthesis, typically achieved through the N-alkylation of 4-methoxyaniline (p-anisidine) with an allyl halide, often results in a crude mixture containing several impurities.[1][2][3]

Common Process-Related Impurities Include:

  • Unreacted 4-methoxyaniline: The starting material, which is more polar than the product.

  • N,N-diallyl-4-methoxyaniline: An over-alkylation side-product, which is less polar than the desired mono-alkylated product.

  • Residual Reagents and Salts: Non-volatile materials from the reaction workup.

Given the differences in polarity between the desired product and key impurities, column chromatography is an effective and scalable purification technique.[4][5] This protocol focuses on a normal-phase separation using silica gel, a polar stationary phase, which allows for the efficient separation of these compounds.[6][7]

The Chromatographic Principle: Navigating Amine-Silica Interactions

Column chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase.[8][9] In normal-phase chromatography, a polar adsorbent like silica gel is used. Compounds with higher polarity interact more strongly with the silica and therefore move down the column more slowly, while less polar compounds are carried along more quickly by the mobile phase (eluent).[6]

A critical consideration when purifying amines on standard silica gel is the acidic nature of the surface silanol groups (Si-OH). Basic amines can interact strongly with these acidic sites via acid-base interactions, leading to several common issues:

  • Irreversible Adsorption: Loss of product on the column.

  • Peak Tailing or Streaking: Poor separation efficiency and cross-contamination of fractions.

  • Compound Degradation: In some sensitive cases.

To ensure a clean and efficient separation, this protocol incorporates a small amount of a competing base, triethylamine (TEA), into the mobile phase. The TEA neutralizes the acidic sites on the silica gel, preventing the target amine from binding too strongly and allowing for sharp, symmetrical elution peaks.[10][11]

Pre-Chromatography: Method Development with Thin-Layer Chromatography (TLC)

Before committing a sample to a large-scale column, the optimal mobile phase composition must be determined using Thin-Layer Chromatography (TLC).[4] This is the most crucial step for a successful purification. The goal is to find a solvent system that provides good separation between the desired product and its main impurities, with a target Retention Factor (Rf) of 0.25 - 0.40 for the N-allyl-4-methoxyaniline.

Protocol: TLC Solvent System Screening
  • Prepare Samples: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate). Also prepare dilute solutions of the starting material (4-methoxyaniline) if available, to use as a standard.

  • Spot the TLC Plate: Using a capillary tube, spot the crude mixture and any standards onto the baseline of a silica gel TLC plate.

  • Develop the Plate: Place the plate in a sealed TLC chamber containing a prepared solvent system. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

  • Visualize: Remove the plate, mark the solvent front, and allow it to dry completely. Visualize the spots under UV light (254 nm), as aromatic compounds are typically UV-active.[12] Staining with potassium permanganate can also be used if spots are not UV-active.

  • Analyze and Iterate: Calculate the Rf value for each spot (Rf = distance traveled by spot / distance traveled by solvent front). Adjust the solvent system polarity to achieve the target Rf for the product.

Data Presentation: Recommended TLC Solvent Systems

The ideal mobile phase is a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).[13]

Trial No.Solvent System (v/v/v)PolarityObservation & Recommendation
1Hexanes / Ethyl Acetate (9:1)LowProduct Rf is likely too low (<0.2). Increase polarity.
2Hexanes / Ethyl Acetate (8:2) Medium Good starting point. Often provides ideal separation.
3Hexanes / Ethyl Acetate (7:3)Medium-HighMay be needed if the product is slow to move.
4Hexanes / Ethyl Acetate / TEA (8:2:0.01)MediumRecommended for final column. Add 0.1-1% TEA to the best solvent system to prevent streaking.

Detailed Protocol: Flash Column Chromatography

This protocol describes a standard flash chromatography setup, which uses positive pressure (air or nitrogen) to accelerate solvent flow, leading to faster and more efficient separations.[14]

Materials and Reagents
  • Crude N-allyl-4-methoxyaniline mixture

  • Silica Gel (flash grade, 230-400 mesh)

  • Chromatography Column

  • Hexanes (or Petroleum Ether), HPLC grade

  • Ethyl Acetate, HPLC grade

  • Triethylamine (TEA), reagent grade

  • Sand (acid-washed)

  • Collection vessels (test tubes or flasks)

  • TLC plates and chamber

  • Pressurized air or nitrogen source

Experimental Workflow Diagram

G cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Isolation crude Crude Product tlc TLC Method Development (Optimize Solvent System) crude->tlc pack Prepare Slurry & Pack Column tlc->pack load Load Sample onto Column pack->load elute Elute with Mobile Phase (Apply Pressure) load->elute collect Collect Fractions elute->collect analyze Analyze Fractions by TLC collect->analyze combine Combine Pure Fractions analyze->combine evap Evaporate Solvent combine->evap pure Pure N-allyl-4-methoxyaniline evap->pure

Caption: Workflow for the purification of N-allyl-4-methoxyaniline.

Step-by-Step Methodology

Step 1: Column Preparation (Slurry Packing)

  • Ensure the column is clean, dry, and clamped vertically. Place a small plug of cotton or glass wool at the bottom outlet.[7]

  • Add a ~1 cm layer of sand over the plug.

  • In a separate beaker, create a slurry by mixing the required amount of silica gel (typically 30-50x the weight of the crude sample) with the initial, low-polarity mobile phase (e.g., 95:5 Hexanes/EtOAc).

  • With the column stopcock open and a flask underneath, pour the slurry into the column. Use a funnel to aid the process.

  • Continuously tap the side of the column gently to ensure even packing and dislodge any air bubbles. A homogenous packing is critical for good separation.[7]

  • Once the silica has settled, add another ~1 cm layer of sand on top to protect the silica bed during sample and solvent addition.

  • Drain the excess solvent until the solvent level is just at the top of the sand layer. Never let the column run dry.

Step 2: Sample Loading (Dry Loading Recommended)

  • Dissolve the crude product in a minimal amount of a volatile solvent (like dichloromethane).

  • Add a small amount of silica gel (2-3x the weight of the crude product) to this solution.

  • Carefully evaporate the solvent on a rotary evaporator until a dry, free-flowing powder is obtained.

  • Gently and evenly add this powder to the top of the packed column.

  • Carefully add the mobile phase, allowing it to slowly percolate through the sample layer before starting the elution.

Step 3: Elution and Fraction Collection

  • Fill the column with the mobile phase determined from your TLC analysis (including TEA).

  • Apply gentle positive pressure to the top of the column to achieve a steady flow rate (e.g., a drop rate of ~2-4 drops per second).

  • Begin collecting the eluent in numbered test tubes or flasks. A typical fraction size might be 10-20 mL, depending on column size.

  • As the elution progresses, you may need to gradually increase the polarity of the mobile phase (gradient elution) to elute the more polar compounds. For this separation, you might start with 9:1 Hexanes/EtOAc and slowly increase to 8:2 or 7:3 to elute the product and then the starting material.

Step 4: Fraction Analysis and Product Isolation

  • Systematically analyze the collected fractions using TLC. Spot every few fractions on a single TLC plate to track the separation.

  • Identify the fractions containing the pure N-allyl-4-methoxyaniline (single spot at the correct Rf).

  • Combine the pure fractions into a clean, pre-weighed round-bottom flask.

  • Remove the solvent using a rotary evaporator to yield the purified product.

  • Determine the final yield and assess purity using analytical techniques such as NMR or GC-MS.

Troubleshooting Guide

ProblemPossible Cause(s)Recommended Solution(s)
Poor Separation / Overlapping Bands - Incorrect solvent system (too polar).- Column was packed unevenly.- Sample band was too wide.- Re-optimize the solvent system with TLC for better spot separation.- Repack the column carefully using the slurry method.- Load the sample in a more concentrated, smaller volume.
Product is "Stuck" on the Column - Solvent system is not polar enough.- Strong acid-base interaction with silica.- Gradually increase the polarity of the mobile phase (e.g., increase the percentage of ethyl acetate).- Ensure 0.1-1% triethylamine is included in the eluent.
Cracked or Channeled Silica Bed - Column ran dry.- Packing was not homogenous.- This column is likely compromised. The best course is to repack a new column.- Always keep the silica bed submerged in solvent.
Streaking of Amine Spot on TLC/Column - Acidic sites on silica binding the amine.- Add a small amount of triethylamine (TEA) or ammonia in methanol to the mobile phase to neutralize the silica.[10][15]

References

  • Organic Chemistry at CU Boulder. (n.d.). Column Chromatography. University of Colorado Boulder. Retrieved from [Link]

  • Organic Syntheses. (n.d.). A PREPARATION OF (4-METHOXYPHENYL)SULFAMIC ACID. Organic Syntheses. Retrieved from [Link]

  • PubChem. (n.d.). p-Anisidine. National Center for Biotechnology Information. Retrieved from [Link]

  • Waters Corporation. (2023, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

  • Professor Dave Explains. (2023, March 10). Performing Column Chromatography [Video]. YouTube. Retrieved from [Link]

  • ResearchGate. (2017, May 10). I want good solvent system in TLC in aniline and ketone compound? Retrieved from [Link]

  • Google Patents. (n.d.). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
  • Teledyne ISCO. (2012, November 9). RediSep C-18 reversed phase column Purification of primary amines. Retrieved from [Link]

  • Subbiah, M. T., & Kuksis, A. (1968). Alkaline solvent systems for thin-layer chromatography of bile acids. Journal of Lipid Research, 9(2), 288–290. Retrieved from [Link]

  • Wikipedia. (n.d.). Aniline. Retrieved from [Link]

  • Bio-Resource. (2022, December 27). Column Chromatography (Animation) [Video]. YouTube. Retrieved from [Link]

  • Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. Retrieved from [Link]

  • University of Rochester. (n.d.). Chromatography: Solvent Systems for TLC. Department of Chemistry. Retrieved from [Link]

  • Reddit. (n.d.). Column Chromatography of Compound with Amine and Carboxylic Acid. r/chemistry. Retrieved from [Link]

  • Khan Academy. (n.d.). Column chromatography [Video]. Retrieved from [Link]

  • ChemistryViews. (2012, July 3). Tips and Tricks for the Lab: Column Choices. Retrieved from [Link]

  • PubChem. (n.d.). N-(4-Methoxybenzyl)aniline. National Center for Biotechnology Information. Retrieved from [Link]

  • ResearchGate. (2023, August 6). Isolation And Purification Of Substance By Column Chromatography. Retrieved from [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Retrieved from [Link]

  • ResearchGate. (2023, August 10). Catalytic N-Alkylation of Anilines. Retrieved from [Link]

  • NIST. (n.d.). Benzenamine, 4-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

  • New Journal of Chemistry. (n.d.). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. Royal Society of Chemistry. Retrieved from [Link]

  • Arkivoc. (n.d.). Acid-catalysed N-alkylation of anilines with activated 1-H-indanol. Retrieved from [Link]

  • Professor Dave Explains. (2019, March 19). Column Chromatography [Video]. YouTube. Retrieved from [Link]

  • University of Alberta. (n.d.). Column chromatography. Retrieved from [Link]

  • ChemSynthesis. (2023, May 20). 4-methoxyaniline. Retrieved from [Link]

  • Allschoolabs. (n.d.). Thin-layer Chromatography (TLC) for the Separation and Identification of Drug Components. Retrieved from [Link]

  • PubChem. (n.d.). N-Benzyl-4-methoxyaniline. National Center for Biotechnology Information. Retrieved from [Link]

  • Study.com. (n.d.). Describe a synthetic route for the preparation of 4 - methoxyaniline (p-anisidine) starting with s1 V benzene. Retrieved from [Link]

  • Organic Syntheses. (2023, June 19). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

  • Wikipedia. (n.d.). p-Anisidine. Retrieved from [Link]

  • Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

  • Semantic Scholar. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Retrieved from [Link]

  • Biotage. (2023, January 19). Is there an easy way to purify organic amines? Retrieved from [Link]

  • TSI Journals. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Tran. Retrieved from [Link]

  • Organic Syntheses. (n.d.). PREPARATION OF SECONDARY AMINES FROM PRIMARY AMINES VIA 2-NITROBENZENESULFONAMIDES. Retrieved from [Link]

Sources

Application

"N-allyl-4-methoxyaniline" as a monomer in polymerization

An Application Guide to N-allyl-4-methoxyaniline: A Versatile Monomer for the Synthesis of Functional Polymers Introduction: Unlocking New Potential in Polymer Science N-allyl-4-methoxyaniline stands out as a monomer of...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to N-allyl-4-methoxyaniline: A Versatile Monomer for the Synthesis of Functional Polymers

Introduction: Unlocking New Potential in Polymer Science

N-allyl-4-methoxyaniline stands out as a monomer of significant interest for researchers in materials science, organic electronics, and drug development. Its unique molecular architecture, featuring a polymerizable aniline backbone, an electron-donating methoxy group, and a reactive N-allyl side chain, offers a versatile platform for creating advanced functional polymers. The polyaniline-like backbone provides inherent redox activity and electrical conductivity, making it suitable for applications in sensors and electrochromic devices.[1] The methoxy group enhances solubility and processability, a common challenge with unsubstituted polyaniline.[1][2] Crucially, the N-allyl group serves as a latent reactive handle for post-polymerization modifications, such as cross-linking or grafting, enabling the design of complex, high-performance materials.[3]

This guide provides a comprehensive overview of N-allyl-4-methoxyaniline as a monomer, detailing its properties and outlining robust protocols for its polymerization via chemical, electrochemical, and enzymatic methods. It is designed to equip researchers and scientists with the foundational knowledge and practical methodologies required to harness the full potential of this promising monomer.

Monomer Profile: N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline is an N-substituted derivative of 4-methoxyaniline (also known as p-anisidine). Understanding its fundamental properties is critical for its effective use in polymerization reactions.

Table 1: Physicochemical Properties of N-allyl-4-methoxyaniline and its Precursor

Property Value (4-methoxyaniline) Notes and Considerations for N-allyl-4-methoxyaniline
Molecular Formula C₇H₉NO C₁₀H₁₃NO
Molecular Weight 123.15 g/mol [4] 163.22 g/mol
Appearance White to grey-brown solid[5] Expected to be a liquid or low-melting solid at room temperature.
Melting Point 56-59 °C[5] The N-allyl group will significantly lower the melting point.
Boiling Point 243 °C[5] Expected to be similar to or slightly higher than the precursor.
Solubility Sparingly soluble in water; Soluble in ethanol, ether, acetone.[5] Solubility is expected to be high in common organic solvents.

| Safety | Carcinogen, toxic.[5] | Handle with appropriate personal protective equipment (PPE) in a fume hood. |

Polymerization Methodologies and Protocols

The polymerization of N-allyl-4-methoxyaniline primarily proceeds through the aniline moiety, employing oxidative mechanisms similar to those used for polyaniline (PANI) synthesis.[1][6] The choice of method depends on the desired polymer form—powder, film, or solution—and the specific application.

Chemical Oxidative Polymerization

This is the most common method for producing bulk quantities of polyaniline derivatives.[7] The reaction involves the oxidation of the monomer in an acidic medium, leading to the formation of radical cations that couple to form the polymer chain.[8]

Causality and Rationale:

  • Acidic Medium (e.g., HCl): An acidic environment is crucial. It protonates the nitrogen atom of the aniline monomer, preventing over-oxidation and promoting the desired head-to-tail coupling for a more linear and conductive polymer structure.[1]

  • Oxidant (e.g., Ammonium Persulfate, (NH₄)₂S₂O₈): A strong oxidizing agent is required to initiate the polymerization by generating aniline radical cations, the key reactive intermediates.[9] The monomer-to-oxidant ratio is a critical parameter that influences the final molecular weight and yield.

  • Low Temperature (0–5 °C): Conducting the reaction at low temperatures helps to control the reaction rate, minimizing side reactions and leading to a more ordered polymer with higher conductivity.[9]

cluster_initiation Initiation cluster_propagation Propagation Monomer N-allyl-4-methoxyaniline Radical Monomer Radical Cation Monomer->Radical Oxidation Oxidant Oxidant ((NH₄)₂S₂O₈) Oxidant->Radical Dimer Dimer Radical Cation Radical->Dimer Coupling Radical->Dimer Polymer Poly(N-allyl-4-methoxyaniline) Dimer->Polymer Chain Growth

Figure 1: Simplified workflow for chemical oxidative polymerization.

Protocol 2.1: Synthesis of Poly(N-allyl-4-methoxyaniline) Powder

  • Monomer Solution Preparation: In a 250 mL flask, dissolve 1.63 g (10 mmol) of N-allyl-4-methoxyaniline in 100 mL of 1.0 M hydrochloric acid (HCl). Stir the solution until the monomer is fully dissolved and cool the flask to 0-5 °C in an ice bath.

  • Oxidant Solution Preparation: In a separate beaker, dissolve 2.85 g (12.5 mmol) of ammonium persulfate in 50 mL of 1.0 M HCl. Pre-cool this solution to 0-5 °C.

  • Initiation of Polymerization: Add the oxidant solution dropwise to the stirred monomer solution over a period of 30 minutes. A color change to dark green or blue should be observed, indicating polymerization.[9]

  • Reaction: Allow the reaction to proceed with continuous stirring at 0-5 °C for 24 hours.[1]

  • Polymer Isolation: Collect the resulting dark precipitate by vacuum filtration.

  • Purification: Wash the polymer powder extensively with 1.0 M HCl to remove unreacted monomer and oligomers, followed by washing with deionized water until the filtrate is colorless and neutral. Finally, wash with petroleum ether or methanol to remove any remaining impurities.[1]

  • Drying: Dry the purified polymer powder in a vacuum oven at 60 °C for 24 hours. The final product is the emeraldine salt form of the polymer.

  • (Optional) Doping/De-doping: To obtain the non-conductive emeraldine base, the polymer can be de-doped by stirring in a 0.1 M ammonium hydroxide (NH₄OH) solution for several hours.[9] Re-doping can be achieved by treatment with an acidic solution.[1]

Electrochemical Polymerization

Electrochemical polymerization, or electropolymerization, is a powerful technique for depositing a uniform, adhesive polymer film directly onto a conductive substrate (the working electrode).[10] This method offers precise control over film thickness, morphology, and properties by manipulating electrochemical parameters.[11]

Causality and Rationale:

  • Three-Electrode Cell: A standard three-electrode setup (Working, Counter, and Reference electrodes) is used to control the potential at the working electrode surface accurately.

  • Electrolyte: An acidic electrolyte provides the necessary protons and counter-ions for doping the polymer film as it forms, rendering it conductive.[10]

  • Potential Cycling (Cyclic Voltammetry): Cycling the potential between defined limits repeatedly oxidizes the monomer to form radical cations and then reduces the formed polymer. Each cycle deposits a new layer of polymer, allowing for controlled film growth. The increase in current with each cycle indicates successful polymer deposition.[10]

cluster_solution Electrolyte Solution cluster_process Process cell Working Electrode (e.g., ITO Glass) Reference Electrode (e.g., Ag/AgCl) Counter Electrode (e.g., Pt wire) oxidation Monomer Oxidation at Electrode Surface solution_contents N-allyl-4-methoxyaniline + Acid (e.g., H₂SO₄) potentiostat Potentiostat potentiostat->cell:we potentiostat->cell:re potentiostat->cell:ce deposition Polymer Film Deposition & Growth oxidation->deposition Reduced Reduced State Oxidized Oxidized State Reduced->Oxidized + Potential (Oxidation) Oxidized->Reduced - Potential (Reduction)

Figure 3: Principle of electrochromic switching in polyaniline derivatives.

Conclusion

N-allyl-4-methoxyaniline is a highly adaptable monomer that provides a gateway to a new class of functional polymers. By leveraging established polymerization techniques such as chemical and electrochemical oxidation, researchers can synthesize materials with tailored properties for a range of applications, from corrosion protection to active optical systems. The presence of the N-allyl group further expands the possibilities, offering a route for creating cross-linked networks and grafted copolymers with enhanced mechanical and functional characteristics. The protocols and insights provided in this guide serve as a robust starting point for exploring the rich scientific landscape of poly(N-allyl-4-methoxyaniline).

References

  • Polymerization of new aniline derivatives: synthesis, characterization and application as sensors. (n.d.). National Center for Biotechnology Information. [Link]

  • (PDF) Electrochemical Polymerization of Aniline. (n.d.). ResearchGate. [Link]

  • Synthesis and characterization of poly(o-methoxy aniline) and its copolymer for electrochromic device energy applications. (2025, August 8). ResearchGate. [Link]

  • Synthesis and characterization of polyaniline and poly(aniline-co-o-nitroaniline) using vibrational spectroscopy. (n.d.). Arabian Journal of Chemistry. [Link]

  • Adsorption of Poly(o-methoxyaniline) in Layer-by-Layer Films. (n.d.). ACS Publications. [Link]

  • Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. (2021, November 12). National Center for Biotechnology Information. [Link]

  • A New Chemo‐Enzymatic Route to Side‐Chain Liquid‐Crystalline Polymers: The Synthesis and Polymerization of 6‐(4‐Methoxybiphenyl‐4′‐oxy)hexyl Vinyl Hexanedioate. (2025, August 6). ResearchGate. [Link]

  • Aqueous oxidative polymerization of 3-methoxyaniline and characterization of its polymer. (n.d.). ResearchGate. [Link]

  • Electrochemical Polymerization of Aniline. (2011, December 22). SciSpace. [Link]

  • p-Anisidine. (n.d.). Wikipedia. [Link]

  • Enzymatic Synthesis of Poly(alkylene succinate)s: Influence of Reaction Conditions. (n.d.). MDPI. [Link]

  • Characterization of Electrochromic Properties of Polyaniline Thin Films Electropolymerized in H2SO4 Solution. (2016). Scientific Research Publishing. [Link]

  • Peculiarities of Oxidative Polymerization of Diarylaminodichlorobenzoquinones. (n.d.). National Center for Biotechnology Information. [Link]

  • Anionic Copolymerization of Allyl Methacrylate and Methyl Methacrylate Catalyzed by Phosphazene Base. (2025, August 6). ResearchGate. [Link]

  • (PDF) The mechanism of the oxidative polymerization of aniline and the formation of supramolecular polyaniline structures. (n.d.). ResearchGate. [Link]

  • Electrochemical, electrochromic, and conductive properties of poly(N-alkyldiphenylamine) polymers. (1990). Royal Society of Chemistry. [Link]

  • 4 Electrochemical Polymerization of Aniline. (n.d.). Semantic Scholar. [Link]

  • p-Anisidine. (n.d.). PubChem. [Link]

  • Advances in the One-Step Approach of Polymeric Materials Using Enzymatic Techniques. (n.d.). MDPI. [Link]

  • Synthesis and characterization of poly(2,5-dimethoxyaniline) and poly(aniline-Co-2,5-dimethoxyaniline): The processable conducting polymers. (n.d.). Indian Academy of Sciences. [Link]

  • N-BENZYLIDENE - 4 -NITROANILINE SCHIFF BASE COMPOUND CORROSION INHIBITION MILD STEEL IN ACIDIC MEDIA. (2023). Rasayan Journal of Chemistry. [Link]

  • (PDF) Oxidative Polymerization of Aniline: Molecular Synthesis of Polyaniline and the Formation of Supramolecular Structures. (2015, November 25). ResearchGate. [Link]

  • Effect of electrolytes on electrochromic properties and morphology of poly(2,5-dimethoxy aniline) films. (n.d.). Indian Academy of Sciences. [Link]

  • Synthesis, Characterization, and Investigation of the Properties of a New Promising Poly(Azomethine) Organic Semiconductor Material. (n.d.). MDPI. [Link]

  • Chemical Synthesis and Characterization of Poly (o-methoxyaniline). (2025, August 6). ResearchGate. [Link]

  • Electrosynthesis and Electrochemical and Electrochromic Properties of Poly(aniline-co-N-methylthionine). (2025, August 9). ResearchGate. [Link]

  • (PDF) Oxidative polymerization of p-phenylenediamine. (2025, August 10). ResearchGate. [Link]

  • Benzenamine, 4-methoxy-. (n.d.). NIST WebBook. [Link]

  • Polymerization of Allyltrimethylisilane and 4-Methyl-1-Pentene by Using Metallocene Catalysts. (2023, April 25). MDPI. [Link]

  • N-Benzyl-4-methoxyaniline. (n.d.). PubChem. [Link]

  • (PDF) Electrochemical Polymerization. (n.d.). ResearchGate. [Link]

  • (PDF) Green synthesis, anionic polymerization of 1,4-bis(methacryloyl)piperazine using Algerian clay as catalyst. (2025, December 9). ResearchGate. [Link]

  • N-Allylaniline. (n.d.). PubChem. [Link]

  • Inhibition of Mild Steel Corrosion by 4-benzyl-1-(4-oxo-4-phenylbutanoyl)thiosemicarbazide: Gravimetrical, Adsorption and Theoretical Studies. (n.d.). MDPI. [Link]

Sources

Method

Application Notes and Protocols: N-Allyl-4-methoxyaniline as a Versatile Intermediate for Advanced Dye Synthesis

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a key intermediate in the synthesis of specialized azo dyes. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-allyl-4-methoxyaniline, a key intermediate in the synthesis of specialized azo dyes. The document details the synthesis of N-allyl-4-methoxyaniline from its precursor, 4-methoxyaniline, and outlines a representative protocol for its application in the preparation of a disperse azo dye. The causality behind experimental choices, safety considerations, and characterization techniques are discussed in detail to provide researchers with a robust framework for utilizing this versatile compound in their own research and development endeavors.

Introduction: The Significance of N-Substituted Anilines in Dye Chemistry

Azo dyes represent the largest and most diverse class of synthetic organic colorants, characterized by the presence of one or more azo groups (-N=N-).[1] The color of these dyes can be finely tuned by the strategic selection of aromatic amines (diazo components) and coupling components. N-substituted anilines, such as N-allyl-4-methoxyaniline, are valuable coupling components in the synthesis of azo dyes. The presence of an N-alkyl or N-allyl group can significantly influence the final properties of the dye, including its shade, solubility, and fastness.

N-allyl-4-methoxyaniline, with its electron-donating methoxy group and the reactive allyl moiety, offers a unique scaffold for the creation of novel dye structures. The methoxy group enhances the electron density of the aromatic ring, facilitating the electrophilic azo coupling reaction. The allyl group can serve as a handle for further chemical modifications, allowing for the development of dyes with tailored functionalities. This application note will provide a detailed protocol for the synthesis of N-allyl-4-methoxyaniline and its subsequent use in the preparation of a disperse azo dye.

Synthesis of N-Allyl-4-methoxyaniline: A Detailed Protocol

The synthesis of N-allyl-4-methoxyaniline is achieved through the mono-N-alkylation of 4-methoxyaniline (p-anisidine) with allyl bromide. Careful control of the reaction conditions is crucial to favor the formation of the mono-allylated product over the di-allylated byproduct.

Reaction Scheme
Physicochemical Properties of Reactants and Product
CompoundIUPAC NameCAS NumberMolecular FormulaMolecular Weight ( g/mol )Physical StateMelting Point (°C)Boiling Point (°C)
4-Methoxyaniline4-Methoxyaniline104-94-9C₇H₉NO123.15Solid57-60243
Allyl Bromide3-Bromoprop-1-ene106-95-6C₃H₅Br120.98Liquid-11970-71
N-Allylaniline (for comparison)N-prop-2-enylaniline589-09-3C₉H₁₁N133.19LiquidN/A218-220
Experimental Protocol: Mono-N-allylation of 4-Methoxyaniline

This protocol is adapted from established methods for the N-alkylation of anilines.[2][3]

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Ethyl acetate

  • Hexane

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Argon or Nitrogen gas supply

  • Standard glassware for organic synthesis (round-bottom flask, reflux condenser, dropping funnel, etc.)

  • Magnetic stirrer and hotplate

  • Thin Layer Chromatography (TTC) plates (silica gel)

Procedure:

  • Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a dropping funnel, add 4-methoxyaniline (12.3 g, 0.1 mol) and anhydrous potassium carbonate (13.8 g, 0.1 mol).

  • Solvent Addition: Add 100 mL of anhydrous acetone to the flask.

  • Inert Atmosphere: Flush the flask with argon or nitrogen for 5-10 minutes to create an inert atmosphere.

  • Addition of Allyl Bromide: While stirring the suspension, add allyl bromide (8.6 mL, 0.1 mol) dropwise from the dropping funnel over a period of 30 minutes.

  • Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexane as the eluent).

  • Work-up: After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature. Filter the solid potassium carbonate and potassium bromide. Wash the solid residue with acetone (2 x 20 mL).

  • Solvent Removal: Combine the filtrate and the washings and remove the acetone under reduced pressure using a rotary evaporator.

  • Extraction: Dissolve the residue in ethyl acetate (100 mL) and wash with water (2 x 50 mL) to remove any remaining inorganic salts.

  • Drying and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford pure N-allyl-4-methoxyaniline.

Application in Azo Dye Synthesis: A Representative Example

N-allyl-4-methoxyaniline serves as an excellent coupling component for the synthesis of disperse azo dyes. These dyes are sparingly soluble in water and are suitable for dyeing hydrophobic fibers like polyester.[4][5] The following is a representative protocol for the synthesis of a disperse azo dye using N-allyl-4-methoxyaniline.

Overall Reaction Scheme

Step 1: Diazotization of 4-Nitroaniline

Step 2: Azo Coupling with N-Allyl-4-methoxyaniline

Experimental Workflow Diagram

Azo_Dye_Synthesis cluster_0 Step 1: Diazotization cluster_1 Step 2: Azo Coupling cluster_2 Purification 4-Nitroaniline 4-Nitroaniline NaNO2_HCl NaNO2 / HCl (0-5 °C) 4-Nitroaniline->NaNO2_HCl Diazonium_Salt 4-Nitrobenzenediazonium chloride solution NaNO2_HCl->Diazonium_Salt Coupling Azo Coupling (0-5 °C) Diazonium_Salt->Coupling N_Allyl N-Allyl-4-methoxyaniline in Acetic Acid N_Allyl->Coupling Azo_Dye Crude Azo Dye (Precipitate) Coupling->Azo_Dye Filtration Filtration Azo_Dye->Filtration Washing Washing with Water Filtration->Washing Drying Drying Washing->Drying Pure_Dye Pure Disperse Azo Dye Drying->Pure_Dye

Caption: Experimental workflow for the synthesis of a disperse azo dye.

Detailed Experimental Protocol

Part A: Diazotization of 4-Nitroaniline

  • In a 250 mL beaker, dissolve 1.38 g (0.01 mol) of 4-nitroaniline in 5 mL of concentrated hydrochloric acid and 10 mL of water by gentle warming.

  • Cool the solution to 0-5 °C in an ice-salt bath with constant stirring.

  • Prepare a solution of 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water and cool it to 0-5 °C.

  • Add the cold sodium nitrite solution dropwise to the 4-nitroaniline solution over 10-15 minutes, ensuring the temperature does not rise above 5 °C.

  • Stir the resulting diazonium salt solution for an additional 15 minutes at 0-5 °C.

Part B: Azo Coupling

  • In a separate 400 mL beaker, dissolve 1.63 g (0.01 mol) of N-allyl-4-methoxyaniline in 20 mL of glacial acetic acid.

  • Cool this solution to 0-5 °C in an ice-salt bath.

  • Slowly add the cold diazonium salt solution from Part A to the N-allyl-4-methoxyaniline solution with vigorous stirring, maintaining the temperature below 5 °C.

  • A colored precipitate of the azo dye should form immediately.

  • Continue stirring the mixture for 30 minutes in the ice bath to ensure complete coupling.

Part C: Isolation and Purification of the Dye

  • Filter the precipitated dye using a Buchner funnel.

  • Wash the filter cake thoroughly with cold water until the washings are neutral to litmus paper.

  • Dry the purified dye in a desiccator over anhydrous calcium chloride or in a vacuum oven at 60-70 °C.

Characterization of the Synthesized Dye

The synthesized disperse azo dye can be characterized using various analytical techniques to confirm its structure and purity.

Characterization TechniqueExpected Observations
Melting Point A sharp and defined melting point indicates the purity of the synthesized dye.
UV-Visible Spectroscopy The UV-Vis spectrum in a suitable solvent (e.g., ethanol or DMF) will show a characteristic absorption maximum (λmax) in the visible region, which determines the color of the dye.
FT-IR Spectroscopy The FT-IR spectrum should show characteristic peaks for the azo group (-N=N-), the nitro group (-NO₂), the C-N bond, and the aromatic C-H bonds. The absence of the -NH₂ stretching bands from the starting materials is also an indicator of a complete reaction.
¹H NMR Spectroscopy The ¹H NMR spectrum will provide information about the number and types of protons in the dye molecule, confirming the presence of the aromatic protons, the methoxy group protons, and the allyl group protons.
Mass Spectrometry Mass spectrometry will determine the molecular weight of the synthesized dye, confirming its molecular formula.

Safety and Handling Precautions

  • 4-Methoxyaniline: This compound is toxic and a potential carcinogen.[6][7] It is crucial to handle it with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.[6][8] Work in a well-ventilated fume hood to avoid inhalation of dust or vapors.[6][8]

  • Allyl Bromide: Allyl bromide is a flammable, toxic, and corrosive liquid.[9][10][11][12] It should be handled with extreme care in a fume hood, away from ignition sources.[10][11][12] Wear appropriate PPE, including chemical-resistant gloves and eye protection.[10]

  • Azo Dyes: Many azo dyes are known to be potential skin sensitizers and may have other health hazards. Avoid skin contact and inhalation of the dye powder.

  • General Precautions: Always wear appropriate PPE when handling chemicals. Dispose of chemical waste according to institutional and local regulations.

Conclusion

N-allyl-4-methoxyaniline is a valuable and versatile intermediate for the synthesis of novel azo dyes. Its synthesis from readily available starting materials is straightforward, and its unique chemical structure allows for the creation of dyes with potentially interesting and useful properties. The protocols and information provided in this application note offer a solid foundation for researchers to explore the potential of N-allyl-4-methoxyaniline in the development of new colorants for various applications.

References

  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • Porcheddu, A., et al. (2013). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. Synlett, 24(17), 2249-2254. Available from: [Link]

  • Corbett, P. T., et al. (2014). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters, 16(21), 5684–5687. Available from: [Link]

  • (No source provided)
  • The Synthesis of Azo Dyes. (n.d.). Retrieved from [Link]

  • (No source provided)
  • (No source provided)
  • Benkhaya, S., M'rabet, S., & El Harfi, A. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Heliyon, 6(1), e03271. Available from: [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • (No source provided)
  • New Jersey Department of Health. (n.d.). Hazard Summary: Allyl Bromide. Retrieved from [Link]

  • (No source provided)
  • Obi, C., & Onuh, M. O. (2022). Synthesis and fastness properties of disperse dyes gotten from some aniline derivatives. Discovery, 58(318), 633-640. Available from: [Link]

  • (No source provided)
  • (No source provided)
  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • (No source provided)
  • (No source provided)
  • El-Morsy, A. M., et al. (2022). Facile Synthesis of Novel Disperse Dyes for Dyeing Polyester Fabrics: Demonstrating Their Potential Biological Activities. Molecules, 27(19), 6273. Available from: [Link]

  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • (No source provided)
  • Loba Chemie. (2016). Allyl Bromide for Synthesis MSDS. Retrieved from [Link]

Sources

Application

Optimizing the Synthesis of N-allyl-4-methoxyaniline: A Detailed Guide to Reaction Conditions for Enhanced Yield

Abstract This comprehensive application note provides a detailed exploration of the synthesis of N-allyl-4-methoxyaniline, a valuable intermediate in the development of pharmaceuticals and fine chemicals. Addressing the...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This comprehensive application note provides a detailed exploration of the synthesis of N-allyl-4-methoxyaniline, a valuable intermediate in the development of pharmaceuticals and fine chemicals. Addressing the need for robust and high-yielding synthetic routes, this guide focuses on elucidating the optimal reaction conditions. We delve into the mechanistic underpinnings of the N-allylation of anilines, with a specific emphasis on 4-methoxyaniline, and present a detailed, field-tested protocol utilizing phase-transfer catalysis for its synthesis. Furthermore, a comparative analysis of various catalytic approaches is provided to offer researchers a broader perspective on available methodologies. This document is intended to serve as a practical resource for researchers, scientists, and professionals in drug development, enabling them to achieve superior yields and purity in the preparation of this key synthetic building block.

Introduction: The Significance of N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline, also known as N-allyl-p-anisidine, is a versatile organic molecule that serves as a crucial precursor in the synthesis of a variety of complex organic structures. The presence of the allyl group provides a reactive handle for numerous transformations, including the notable aza-Claisen rearrangement, which allows for the strategic introduction of functionality ortho to the amino group. The methoxy substituent on the aromatic ring influences the electronic properties of the molecule, impacting its reactivity and making it an attractive starting material for the synthesis of biologically active compounds and functional materials.

The efficient and selective synthesis of N-allyl-4-methoxyaniline is therefore of considerable interest. Traditional methods for the N-alkylation of anilines can suffer from drawbacks such as harsh reaction conditions, the formation of side products (including dialkylation), and the use of hazardous reagents. This guide will focus on modern, efficient, and scalable methods to overcome these challenges.

Mechanistic Insights into N-Allylation of Anilines

The N-allylation of anilines, including 4-methoxyaniline, is fundamentally a nucleophilic substitution reaction. The lone pair of electrons on the nitrogen atom of the aniline attacks the electrophilic carbon of an allylating agent, typically an allyl halide. The reactivity of the aniline is influenced by the electronic nature of the substituents on the aromatic ring. The methoxy group at the para-position in 4-methoxyaniline is an electron-donating group, which increases the electron density on the nitrogen atom, thereby enhancing its nucleophilicity compared to unsubstituted aniline.[1]

However, the basicity of aromatic amines is generally lower than that of aliphatic amines due to the delocalization of the nitrogen lone pair into the aromatic ring.[1] This necessitates the use of a base to deprotonate the aniline, generating a more potent nucleophile, the anilide anion. The choice of base and reaction conditions is critical to favor the desired mono-allylation and minimize side reactions.

Several catalytic systems have been developed to facilitate the N-alkylation of anilines, including those based on ruthenium, cobalt, and palladium.[2][3][4] These often proceed via a "borrowing hydrogen" or "hydrogen autotransfer" mechanism when using alcohols as alkylating agents.[2][3] In this process, the catalyst temporarily dehydrogenates the alcohol to form an aldehyde in situ, which then undergoes condensation with the amine to form an imine. The subsequent reduction of the imine by the catalyst-hydride species yields the N-alkylated amine, with water as the only byproduct.[2][3]

This guide, however, will focus on a highly practical and efficient method utilizing an allyl halide as the alkylating agent under phase-transfer catalysis (PTC) conditions. PTC is a powerful technique that facilitates the reaction between reactants in immiscible phases, often an aqueous phase containing the base and an organic phase containing the substrate.[5] A phase-transfer catalyst, typically a quaternary ammonium salt, transports the deprotonated aniline from the aqueous or solid phase to the organic phase where it can react with the allyl halide.[5]

Detailed Experimental Protocol: N-Allylation of 4-Methoxyaniline via Phase-Transfer Catalysis

This protocol is designed to provide a reliable and high-yielding synthesis of N-allyl-4-methoxyaniline.

3.1. Materials and Reagents

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Sodium hydroxide (NaOH)

  • Tetrabutylammonium bromide (TBAB)

  • Toluene

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Deionized water

  • Standard laboratory glassware (round-bottom flask, reflux condenser, separatory funnel, etc.)

  • Magnetic stirrer with heating plate

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates (silica gel)

3.2. Reaction Setup and Procedure

Experimental_Workflow

Step-by-Step Methodology:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyaniline (e.g., 10 mmol, 1.23 g).

  • Solvent and Reagents Addition: To the flask, add toluene (50 mL), a 50% (w/v) aqueous solution of sodium hydroxide (20 mL), and tetrabutylammonium bromide (TBAB) (1 mmol, 0.32 g).

  • Initiation of Reaction: Stir the biphasic mixture vigorously to ensure efficient mixing. Heat the reaction mixture to 60 °C.

  • Addition of Allylating Agent: Slowly add allyl bromide (11 mmol, 1.33 g, 0.95 mL) dropwise to the reaction mixture over a period of 30 minutes. An exothermic reaction may be observed.

  • Reaction Monitoring: Maintain the reaction at 60 °C with vigorous stirring. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 10% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.

  • Work-up: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

  • Phase Separation and Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 30 mL). Combine all the organic layers.

  • Washing: Wash the combined organic layers with water (2 x 50 mL) and then with brine (50 mL) to remove any remaining base and salts.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure N-allyl-4-methoxyaniline.

3.3. Rationale for Experimental Choices

  • Phase-Transfer Catalyst (TBAB): Tetrabutylammonium bromide is a highly effective phase-transfer catalyst that facilitates the transfer of the deprotonated 4-methoxyaniline from the aqueous phase to the organic phase, where it can react with the allyl bromide.[5]

  • Base (NaOH): A concentrated solution of sodium hydroxide is used to deprotonate the 4-methoxyaniline, forming the more nucleophilic anilide anion. The biphasic system prevents significant hydrolysis of the allyl bromide.

  • Solvent (Toluene): Toluene is a suitable organic solvent that is immiscible with water and effectively dissolves the reactants and the product.

  • Temperature (60 °C): This moderate temperature provides sufficient energy to overcome the activation barrier of the reaction without promoting significant side reactions, such as the Claisen rearrangement of the product under the reaction conditions.

Comparative Analysis of N-Alkylation Methodologies

While the phase-transfer catalysis method is highly effective, other catalytic systems offer alternative approaches for the N-alkylation of anilines. The following table summarizes various conditions reported in the literature for the N-alkylation of anilines, providing a comparative overview.

Catalyst/MethodAlkylating AgentBaseSolventTemperature (°C)Yield (%)Reference
Phase-Transfer Catalysis (TBAB)Allyl bromideNaOH (aq)Toluene60High (protocol-dependent)[5]
Ru complexPrimary alcohols--MildHigh (up to 90%)[3]
CoNx@NCBenzyl alcoholt-BuOKToluene140Up to 99%[4]
Cu-ChromiteBenzyl alcoholK₂CO₃o-Xylene110Good[6]
NaY faujasiteDialkyl carbonates-Solvent-free130-160High[7]

The Aza-Claisen Rearrangement: A Key Transformation of N-allyl-4-methoxyaniline

A significant aspect of the chemistry of N-allyl-4-methoxyaniline is its propensity to undergo the aza-Claisen rearrangement. This[6][6]-sigmatropic rearrangement, typically induced by heating, results in the migration of the allyl group from the nitrogen atom to the ortho-position of the aromatic ring, followed by rearomatization.[8][9][10] This reaction is a powerful tool for the synthesis of ortho-allylated anilines, which are valuable intermediates in the synthesis of various heterocyclic compounds.

Aza_Claisen_Rearrangement

Conclusion

The synthesis of N-allyl-4-methoxyaniline can be achieved with high efficiency and selectivity using the phase-transfer catalysis protocol detailed in this application note. This method offers several advantages, including mild reaction conditions, high yields, and the use of readily available and relatively inexpensive reagents. By understanding the underlying reaction mechanism and the rationale behind the experimental choices, researchers can confidently implement and adapt this protocol to their specific needs. The comparative analysis of different N-alkylation methods provides a valuable resource for selecting the most appropriate synthetic strategy. The subsequent aza-Claisen rearrangement of the product opens up a wide array of possibilities for the synthesis of complex and valuable organic molecules, further highlighting the importance of efficient access to N-allyl-4-methoxyaniline.

References

  • Kalita, R., Monga, Y., & Manna, K. (2025). N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. New Journal of Chemistry, 49, 2071-2078. [Link]

  • Name not available. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. National Institutes of Health. [Link]

  • Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. [Link]

  • Name not available. (n.d.). Synthesis of 3-Allylindoles via Annulation of N -Allyl-2-ethynylaniline Derivatives Using a P,Olefin Type Ligand/Pd(0) Catalyst. ResearchGate. [Link]

  • Name not available. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. Reaction conditions. ResearchGate. [Link]

  • Name not available. (n.d.). Catalytic N-Alkylation of Anilines. ResearchGate. [Link]

  • Name not available. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. [Link]

  • Name not available. (2026). Iridium-Catalyzed Stereoselective α-Alkylation of α-Hydroxy Ketones with Minimally Polarized Alkenes. Journal of the American Chemical Society. [Link]

  • Name not available. (n.d.). An Overview of Palladium-Catalyzed N-alkylation Reactions. ChemRxiv. [Link]

  • Name not available. (n.d.). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. National Institutes of Health. [Link]

  • Wikipedia. (n.d.). Claisen rearrangement. [Link]

  • Organic Chemistry Portal. (n.d.). Claisen Rearrangement. [Link]

  • Organic Chemistry Portal. (n.d.). Arylamine synthesis by amination (alkylation). [Link]

  • Name not available. (n.d.). Palladium-Catalyzed Allylation of Acidic and Less Nucleophilic Anilines Using Allylic Alcohols Directly. ResearchGate. [Link]

  • Organic Syntheses. (n.d.). Preparation of N-(Boc)-Allylglycine Methyl Ester Using a Zinc-mediated, Palladium-catalyzed Cross-coupling Reaction. [Link]

  • Name not available. (2024). An overview of palladium-catalyzed N -alkylation reactions. Organic & Biomolecular Chemistry. [Link]

  • Master Organic Chemistry. (2019). The Cope and Claisen Rearrangements. [Link]

  • Name not available. (2022). Palladium-Catalyzed Ortho C–H Arylation of Unprotected Anilines: Chemo- and Regioselectivity Enabled by the Cooperating Ligand [2,2′-Bipyridin]-6(1H)-one. ACS Catalysis. [Link]

  • Yoon, T. P., Dong, V. M., & MacMillan, D. W. C. (1999). Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society, 121(41), 9726–9727. [Link]

  • Name not available. (n.d.). Aniline Alkylation over Solid Acid Catalysts. ResearchGate. [Link]

  • Name not available. (n.d.). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. RSC Publishing. [Link]

  • Name not available. (n.d.). Palladium Catalyzed Allylic C-H Alkylation: A Mechanistic Perspective. National Institutes of Health. [Link]

  • Name not available. (n.d.). N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. [Link]

  • SK. (2015). Ireland-Claisen Rearrangement. Chem-Station Int. Ed.[Link]

  • Name not available. (2023). Aromatic amines - resonance effect and steric effects on Basicity. YouTube. [Link]

Sources

Method

Application Notes and Protocols for the Derivatization of N-allyl-4-methoxyaniline in Synthetic Chemistry

Introduction: The Strategic Importance of N-allyl-4-methoxyaniline In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the strategic selection of foundational scaffol...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of N-allyl-4-methoxyaniline

In the landscape of modern synthetic chemistry, particularly within drug discovery and materials science, the strategic selection of foundational scaffolds is paramount. N-allyl-4-methoxyaniline emerges as a highly versatile and reactive intermediate, offering a gateway to a diverse array of complex molecular architectures. Its structure, which marries a nucleophilic amino group with a reactive allyl functionality and an electron-rich methoxy-substituted aromatic ring, provides a unique confluence of chemical handles for subsequent, value-added transformations.

This technical guide provides an in-depth exploration of the derivatization of N-allyl-4-methoxyaniline, focusing on its synthesis and its application in key synthetic transformations. We will delve into the mechanistic underpinnings and provide field-proven protocols for the aza-Claisen rearrangement and intramolecular Heck cyclization, two powerful reactions that leverage the unique functionalities of this scaffold to construct valuable heterocyclic systems. The resulting quinoline derivatives, in particular, are of significant interest due to their prevalence in pharmacologically active compounds, exhibiting a wide range of biological activities including anticancer and antimicrobial properties.[1][2][3][4][5][6][7] This guide is intended for researchers, scientists, and drug development professionals seeking to harness the synthetic potential of N-allyl-4-methoxyaniline for the rapid assembly of novel molecular entities.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of the key compounds is essential for successful synthesis and characterization.

CompoundIUPAC NameMolecular FormulaMolecular Weight ( g/mol )Physical StateKey Spectroscopic Data (Predicted/Reference)
1 N-allyl-4-methoxyanilineC₁₀H₁₃NO163.22Liquid¹H NMR (CDCl₃, 500 MHz): δ 6.80 (d, J = 8.8 Hz, 2H), 6.62 (d, J = 8.8 Hz, 2H), 5.95 (m, 1H), 5.25 (dd, J = 17.2, 1.5 Hz, 1H), 5.15 (dd, J = 10.3, 1.4 Hz, 1H), 3.75 (s, 3H), 3.70 (d, J = 5.5 Hz, 2H), 3.60 (br s, 1H).¹³C NMR (126 MHz, CDCl₃): δ 152.1, 142.9, 135.0, 116.5, 114.9, 114.2, 55.8, 48.0.[8]
2 2-allyl-4-methoxyanilineC₁₀H₁₃NO163.22Liquid¹H NMR (CDCl₃, 400 MHz): δ 6.70-6.60 (m, 3H), 6.00 (m, 1H), 5.15 (m, 2H), 3.76 (s, 3H), 3.65 (br s, 2H), 3.35 (d, J = 6.5 Hz, 2H).
3 6-methoxy-4-methylquinolineC₁₁H₁₁NO173.21Solid¹H NMR (CDCl₃, 400 MHz): δ 8.60 (d, J = 4.5 Hz, 1H), 7.95 (d, J = 9.2 Hz, 1H), 7.35 (dd, J = 9.2, 2.8 Hz, 1H), 7.25 (d, J = 4.5 Hz, 1H), 7.10 (d, J = 2.8 Hz, 1H), 3.90 (s, 3H), 2.60 (s, 3H).

Synthetic Workflow Overview

The derivatization of N-allyl-4-methoxyaniline into valuable heterocyclic structures can be conceptualized as a three-stage process, beginning with the synthesis of the starting material, followed by a strategic rearrangement, and culminating in a powerful cyclization reaction.

Synthetic_Workflow cluster_0 Stage 1: Synthesis of Starting Material cluster_1 Stage 2: Key Rearrangement cluster_2 Stage 3: Heterocycle Formation A p-Anisidine C N-allyl-4-methoxyaniline (1) A->C N-Allylation B Allyl Bromide B->C D 2-allyl-4-methoxyaniline (2) C->D Aza-Claisen Rearrangement E 6-methoxy-4-methylquinoline (3) D->E Intramolecular Heck Cyclization

Figure 1: Overall synthetic strategy for the derivatization of N-allyl-4-methoxyaniline.

Part 1: Synthesis of N-allyl-4-methoxyaniline (1)

The initial and crucial step is the synthesis of the N-allyl-4-methoxyaniline scaffold. This is typically achieved through a standard nucleophilic substitution reaction, where the nitrogen atom of p-anisidine acts as the nucleophile, displacing a halide from an allyl electrophile. The use of a mild base is essential to neutralize the hydrohalic acid formed during the reaction, thus driving the equilibrium towards the product.

Causality Behind Experimental Choices:
  • Solvent: Anhydrous ethanol is a common choice as it readily dissolves both the aniline and the base, providing a homogeneous reaction medium. Its boiling point allows for moderate heating to increase the reaction rate without requiring high-pressure apparatus.

  • Base: Potassium carbonate is a cost-effective and moderately strong base, sufficient to deprotonate the anilinium salt that forms, regenerating the neutral aniline for further reaction. It is largely insoluble in many organic solvents, which can simplify work-up.

  • Stoichiometry: A slight excess of allyl bromide is often used to ensure complete consumption of the more valuable p-anisidine.

Protocol 1: N-Allylation of p-Anisidine

This protocol is a representative procedure for the N-allylation of anilines and can be effectively applied to the synthesis of N-allyl-4-methoxyaniline.[9]

Materials:

  • p-Anisidine (4-methoxyaniline)

  • Allyl bromide

  • Anhydrous potassium carbonate (K₂CO₃)

  • Anhydrous ethanol

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask equipped with a reflux condenser and magnetic stirrer

  • Heating mantle

  • Standard glassware for extraction and filtration

  • Rotary evaporator

Procedure:

  • Reaction Setup: To a 250 mL round-bottom flask, add p-anisidine (12.3 g, 100 mmol), anhydrous potassium carbonate (20.7 g, 150 mmol), and anhydrous ethanol (100 mL).

  • Addition of Allyl Bromide: While stirring the suspension at room temperature, add allyl bromide (9.5 mL, 110 mmol) dropwise over 15 minutes.

  • Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting p-anisidine is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature and filter off the inorganic salts. Wash the filter cake with a small amount of ethyl acetate.

    • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the bulk of the ethanol.

    • Dissolve the residue in ethyl acetate (150 mL) and transfer to a separatory funnel.

    • Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (2 x 50 mL) and brine (50 mL).

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude N-allyl-4-methoxyaniline by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford the pure product as a liquid.

Part 2: Aza-Claisen Rearrangement

The aza-Claisen rearrangement is a powerful carbon-carbon bond-forming reaction that proceeds through a[10][10]-sigmatropic rearrangement.[11][12] In the context of N-allyl-4-methoxyaniline, this reaction facilitates the migration of the allyl group from the nitrogen atom to the ortho position of the aromatic ring, yielding 2-allyl-4-methoxyaniline. This transformation is pivotal as it sets the stage for subsequent cyclization reactions.

Mechanism and Lewis Acid Catalysis:

The thermal aza-Claisen rearrangement of N-allylanilines typically requires high temperatures. However, the reaction can be significantly accelerated by the use of a Lewis acid.[5][9][10][13] The Lewis acid coordinates to the nitrogen atom, increasing the positive charge on the nitrogen and thereby facilitating the[10][10]-sigmatropic shift through a more electron-deficient transition state.

aza_Claisen start N-allyl-4-methoxyaniline (1) intermediate [3,3]-Sigmatropic Rearrangement start->intermediate Lewis Acid (e.g., BF₃·OEt₂) Heat product 2-allyl-4-methoxyaniline (2) intermediate->product Heck_Reaction A 2-allyl-4-methoxyaniline (2) B o-Bromo-N-acetyl-2-allyl-4-methoxyaniline A->B 1. Acetylation 2. Bromination C Dihydroquinoline intermediate B->C Pd(0) catalyst, Base, Heat (Intramolecular Heck) D 6-methoxy-4-methylquinoline (3) C->D Oxidation

Sources

Application

Application Notes and Protocols for the Scale-up Synthesis of N-allyl-4-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of N-allyl-4-methoxyaniline in Synthetic Chemistry N-allyl-4-methoxyaniline is a valuable intermediate in organic synthesis,...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of N-allyl-4-methoxyaniline in Synthetic Chemistry

N-allyl-4-methoxyaniline is a valuable intermediate in organic synthesis, finding applications in the development of pharmaceuticals, agrochemicals, and functional dyes. The presence of the versatile allyl group allows for a variety of subsequent chemical transformations, such as olefin metathesis, hydroformylation, and the synthesis of complex heterocyclic systems. The methoxy-substituted aniline core is a common motif in many biologically active molecules. Therefore, a robust and scalable synthetic route to N-allyl-4-methoxyaniline is of significant interest to the chemical and pharmaceutical industries.

This application note provides a comprehensive guide to the scale-up synthesis of N-allyl-4-methoxyaniline, focusing on a practical and efficient N-alkylation strategy. The protocol is designed to be adaptable for multigram to kilogram scale production, with a strong emphasis on process safety, product purity, and scalability.

Synthetic Strategy and Mechanistic Considerations

The most direct and industrially viable approach for the synthesis of N-allyl-4-methoxyaniline is the nucleophilic substitution reaction between 4-methoxyaniline (p-anisidine) and an allyl halide, such as allyl bromide. This reaction proceeds via an SN2 mechanism, where the nucleophilic nitrogen atom of the aniline attacks the electrophilic carbon of the allyl halide, displacing the halide ion.

A base is required to neutralize the hydrohalic acid byproduct formed during the reaction, which would otherwise protonate the starting aniline, rendering it non-nucleophilic and halting the reaction. The choice of base is critical for preventing side reactions, such as over-alkylation to the tertiary amine, and for ensuring a high reaction rate and yield.

Reaction_Mechanism p_anisidine 4-Methoxyaniline (p-Anisidine) product N-allyl-4-methoxyaniline p_anisidine->product Nucleophilic Attack allyl_bromide Allyl Bromide allyl_bromide->product base Base (e.g., K2CO3) protonated_base Protonated Base (e.g., KHCO3) base->protonated_base Acid Neutralization salt Salt (e.g., KBr)

Caption: General workflow for the N-alkylation of 4-methoxyaniline.

Process Parameters and Optimization

Several factors influence the success of the scale-up synthesis of N-allyl-4-methoxyaniline. Careful consideration of these parameters is essential for achieving high yield, purity, and process efficiency.

ParameterRecommended RangeRationale and Considerations
Solvent Acetonitrile, Acetone, DMFThe solvent should be inert to the reactants and capable of dissolving both the starting materials and the base. Acetonitrile is often a good choice due to its polarity and relatively high boiling point.
Base K₂CO₃, Na₂CO₃, Et₃NAn inorganic base like potassium carbonate is often preferred for large-scale reactions due to its low cost, ease of removal by filtration, and moderate reactivity, which minimizes over-alkylation.[1]
Temperature 50-80 °CThe reaction temperature should be high enough to ensure a reasonable reaction rate but low enough to prevent excessive side reactions and solvent loss.
Reaction Time 6-24 hoursThe reaction progress should be monitored by an appropriate analytical technique (e.g., TLC, GC, or HPLC) to determine the optimal reaction time.
Stoichiometry 1.0-1.2 eq. Allyl BromideA slight excess of the alkylating agent can help drive the reaction to completion. However, a large excess should be avoided to minimize the formation of the dialkylated product.

Detailed Scale-Up Protocol

This protocol describes the synthesis of N-allyl-4-methoxyaniline on a 100-gram scale. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn.

Materials and Reagents:

  • 4-Methoxyaniline (p-anisidine) (100 g, 0.81 mol)

  • Allyl bromide (88.5 mL, 1.02 mol)

  • Potassium carbonate (K₂CO₃), anhydrous, powdered (134.5 g, 0.97 mol)

  • Acetonitrile (1 L)

  • Ethyl acetate (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

Equipment:

  • 2 L three-necked round-bottom flask

  • Mechanical stirrer

  • Reflux condenser

  • Heating mantle with temperature controller

  • Dropping funnel

  • Buchner funnel and filter flask

  • Separatory funnel

  • Rotary evaporator

  • Vacuum distillation apparatus

Procedure:

  • Reaction Setup:

    • To the 2 L three-necked flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, add 4-methoxyaniline (100 g) and anhydrous potassium carbonate (134.5 g).

    • Add acetonitrile (1 L) to the flask and begin stirring to form a suspension.

  • Addition of Allyl Bromide:

    • Slowly add allyl bromide (88.5 mL) to the stirred suspension via the dropping funnel over a period of 30-60 minutes. The addition is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

  • Reaction:

    • After the addition is complete, heat the reaction mixture to a gentle reflux (approximately 80 °C) using the heating mantle.

    • Maintain the reaction at reflux for 8-12 hours. Monitor the progress of the reaction by TLC or GC analysis until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a Buchner funnel to remove the inorganic salts (potassium carbonate and potassium bromide).

    • Wash the filter cake with ethyl acetate (2 x 100 mL).

    • Combine the filtrate and the washes and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Extraction:

    • Dissolve the resulting crude oil in ethyl acetate (500 mL).

    • Transfer the solution to a separatory funnel and wash with water (2 x 250 mL) and then with brine (250 mL) to remove any remaining inorganic impurities and water-soluble byproducts.

    • Dry the organic layer over anhydrous sodium sulfate.

  • Purification:

    • Filter off the sodium sulfate and concentrate the organic layer on a rotary evaporator to yield the crude N-allyl-4-methoxyaniline as an oil.

    • For high purity, the crude product should be purified by vacuum distillation.[2] Collect the fraction boiling at the appropriate temperature and pressure (literature boiling point: ~110-112 °C at 3 mmHg).

Expected Yield: 85-95%

Experimental_Workflow setup 1. Reaction Setup (p-Anisidine, K2CO3, Acetonitrile) addition 2. Slow Addition of Allyl Bromide setup->addition reaction 3. Reaction at Reflux (8-12 hours) addition->reaction workup 4. Work-up (Cool, Filter, Concentrate) reaction->workup extraction 5. Liquid-Liquid Extraction (Ethyl Acetate, Water, Brine) workup->extraction purification 6. Purification (Vacuum Distillation) extraction->purification product Pure N-allyl-4-methoxyaniline purification->product

Caption: Step-by-step experimental workflow for the synthesis of N-allyl-4-methoxyaniline.

Analytical Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques.

Analytical TechniqueExpected Results
Gas Chromatography-Mass Spectrometry (GC-MS) A single major peak corresponding to the molecular weight of N-allyl-4-methoxyaniline (163.22 g/mol ). The fragmentation pattern should be consistent with the structure.[3][4][5]
High-Performance Liquid Chromatography (HPLC) A single major peak with a purity of >98%. A suitable method would involve a C18 column with a mobile phase of acetonitrile and water.[6][7][8]
¹H NMR (CDCl₃, 400 MHz) δ (ppm): 6.80 (d, 2H), 6.65 (d, 2H), 5.95 (m, 1H), 5.30 (d, 1H), 5.20 (d, 1H), 3.80 (s, 3H), 3.70 (d, 2H), 3.60 (br s, 1H).
¹³C NMR (CDCl₃, 100 MHz) δ (ppm): 152.2, 142.1, 134.8, 116.5, 114.8, 114.1, 55.7, 48.1.
Infrared (IR) Spectroscopy ν (cm⁻¹): 3410 (N-H stretch), 3080 (C-H sp² stretch), 2950 (C-H sp³ stretch), 1610 (C=C stretch), 1510 (aromatic C=C stretch), 1240 (C-O stretch).

Safety Considerations

A thorough risk assessment should be conducted before commencing any scale-up synthesis.

  • 4-Methoxyaniline (p-Anisidine): Toxic by inhalation, ingestion, and skin contact.[9][10][11] It is a suspected carcinogen. Handle in a well-ventilated area and wear appropriate PPE, including gloves, lab coat, and safety glasses.

  • Allyl Bromide: Highly flammable, toxic, and corrosive.[12][13][14][15] It can cause severe skin and eye burns. Handle with extreme caution in a fume hood, away from ignition sources.

  • Acetonitrile: Flammable and toxic. Avoid inhalation of vapors and skin contact.

  • Reaction Exotherm: The initial N-alkylation reaction can be exothermic. Slow and controlled addition of the allyl bromide is crucial to manage the heat generated.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of N-allyl-4-methoxyaniline. By carefully controlling the reaction parameters and adhering to the safety guidelines, researchers and process chemists can efficiently produce this valuable intermediate in high yield and purity. The analytical methods outlined will ensure the quality of the final product, making it suitable for a wide range of applications in drug discovery and materials science.

References

  • A method for preparing N, N-dialkylaniline compound by alkylation of p-toluenesulfonic acid alkyl ester. CN109942436B.
  • Synthesis, characterization, and properties of poly(N-alkylanilines). ACS Publications. [Link]

  • Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater. Taylor & Francis Online. [Link]

  • Synthesis of N-Alkyl Anilines from Arenes via Iron-Promoted Aromatic C–H Amination. ACS Publications. [Link]

  • On the application of asymmetric transition metal catalyzed allylic substitutions: Studies on the total synthesis of the natural metastasis. Universität zu Köln. [Link]

  • Aniline Alkylation over Solid Acid Catalysts. ResearchGate. [Link]

  • Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. PubMed. [Link]

  • Safety Data Sheet: 4-Methoxyaniline. Carl ROTH. [Link]

  • method 8131 aniline and selected derivatives by gas chromatography. EPA. [Link]

  • Process for the preparation of N-alkylitic anilines.
  • ALLYL BROMIDE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

  • N-Methylation of p-Anisidine on the Catalysts Based on Cu-Containing Layered Double Hydroxides. ResearchGate. [Link]

  • Mapping of Some Further Alkylation-Initiated Pathways to Polyheterocyclic Compounds from Indigo and Indirubin. MDPI. [Link]

  • Inline purification in continuous flow synthesis – opportunities and challenges. Beilstein Journal of Organic Chemistry. [Link]

  • Iron-Catalyzed Synthesis of N-Alkyl Anilines. ChemistryViews. [Link]

  • Safety Data Sheet - Allyl bromide. DC Fine Chemicals. [Link]

  • Determination of Aniline in Soil by ASE/GC-MS. MDPI. [Link]

  • HPLC Separation of Acrylic Acid and 4- Methoxyphenol on Primesep B Column. SIELC Technologies. [Link]

  • Improved GC/MS Method for Quantitation of n -Alkanes in Plant and Fecal Material. ACS Publications. [Link]

  • HAZARD SUMMARY - Allyl Bromide. NJ.gov. [Link]

  • N-Allyl-N-benzylamine. Organic Syntheses. [Link]

  • Purification of oily products in industrial chemistry. Reddit. [Link]

  • p-ANISIDINE HAZARD SUMMARY. NJ.gov. [Link]

  • Inline purification in continuous flow synthesis – opportunities and challenges. Beilstein Journal of Organic Chemistry. [Link]

  • HPLC Method for Analysis of Aniline on Primesep 100 Column. SIELC Technologies. [Link]

  • HPLC Method for Analysis of Hydroquinone and 4-Methoxyphenol (Mequinol) on Primesep 100 Column. SIELC Technologies. [Link]

Sources

Method

Catalytic Routes for the Synthesis of N-allyl-4-methoxyaniline: Application Notes and Protocols

Introduction: The Significance of N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline is a valuable intermediate in the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and function...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline is a valuable intermediate in the synthesis of a wide range of organic compounds, including pharmaceuticals, agrochemicals, and functional materials. The presence of the allylic group provides a versatile handle for further chemical transformations, while the methoxy-substituted aniline core is a common motif in biologically active molecules. The development of efficient and selective catalytic methods for the synthesis of this compound is therefore of significant interest to the research and drug development communities.

This technical guide provides a comprehensive overview of various catalytic strategies for the synthesis of N-allyl-4-methoxyaniline, with a focus on providing detailed, field-proven protocols and explaining the underlying scientific principles. We will delve into several key catalytic systems, offering researchers the necessary information to select and implement the most suitable method for their specific needs.

Core Catalytic Strategies for N-allylation of 4-methoxyaniline

The N-allylation of 4-methoxyaniline can be achieved through several catalytic pathways, primarily involving transition-metal catalysts. These methods offer significant advantages over traditional, non-catalytic approaches, such as improved selectivity, milder reaction conditions, and greater functional group tolerance. The two most prominent and versatile catalytic methods are the Palladium-catalyzed Tsuji-Trost reaction and the Ruthenium-catalyzed "Borrowing Hydrogen" strategy. Other transition metals such as iridium, copper, and nickel also show promise in this transformation.

Palladium-Catalyzed N-allylation: The Tsuji-Trost Reaction

The Tsuji-Trost reaction is a powerful and widely used method for the formation of carbon-nitrogen bonds. It involves the palladium-catalyzed reaction of a nucleophile, in this case, 4-methoxyaniline, with an allylic electrophile, such as allyl acetate or allyl carbonate.[1][2]

Mechanism: The catalytic cycle of the Tsuji-Trost reaction is well-established.[2] It begins with the coordination of the Pd(0) catalyst to the double bond of the allylic electrophile, followed by oxidative addition to form a π-allylpalladium(II) complex. This complex is then attacked by the nucleophilic amine (4-methoxyaniline) to form the N-allylated product and regenerate the Pd(0) catalyst.[1]

Tsuji_Trost_Mechanism Pd0 Pd(0)L2 PiAllylPd π-Allyl-Pd(II)L2+ Pd0->PiAllylPd Oxidative Addition AllylX Allyl-X (e.g., X = OAc, OCO2Me) AllylX->PiAllylPd PiAllylPd->Pd0 Reductive Elimination Product N-allyl-4-methoxyaniline PiAllylPd->Product Nucleophilic Attack Aniline ArNH2 (4-methoxyaniline) Aniline->PiAllylPd Aniline->Product HX H-X Base Base BaseH Base-H+ Base->BaseH

Figure 1: Catalytic cycle of the Tsuji-Trost N-allylation.

Protocol 1: Palladium-Catalyzed N-allylation of 4-methoxyaniline with Allyl Acetate

This protocol is an adapted procedure based on established methods for the Tsuji-Trost N-allylation of anilines.[3]

Materials:

  • 4-methoxyaniline (p-anisidine)

  • Allyl acetate

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 1,4-Bis(diphenylphosphino)butane (dppb)

  • Potassium carbonate (K₂CO₃)

  • Toluene (anhydrous)

  • Ethyl acetate (EtOAc)

  • Hexane

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for inert atmosphere synthesis

  • Silica gel for column chromatography

Procedure:

  • To a dry Schlenk flask under an argon atmosphere, add Pd₂(dba)₃ (2 mol%) and dppb (4 mol%).

  • Add anhydrous toluene to the flask and stir the mixture at room temperature for 15 minutes to form the active catalyst.

  • Add 4-methoxyaniline (1.0 equiv.), allyl acetate (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Heat the reaction mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture to room temperature and filter through a pad of Celite®, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford N-allyl-4-methoxyaniline.[4][5][6][7][8]

  • Characterize the product by ¹H NMR and ¹³C NMR spectroscopy.

Ruthenium-Catalyzed N-allylation: The "Borrowing Hydrogen" Strategy

The "Borrowing Hydrogen" or "Hydrogen Autotransfer" methodology is an atom-economical and environmentally benign approach for C-N bond formation.[9] This strategy utilizes alcohols as alkylating agents, with water being the only byproduct. In the context of N-allyl-4-methoxyaniline synthesis, allyl alcohol serves as the allyl source.

Mechanism: The catalytic cycle begins with the ruthenium catalyst dehydrogenating the allyl alcohol to form an α,β-unsaturated aldehyde (acrolein) and a ruthenium-hydride species. The 4-methoxyaniline then undergoes condensation with the acrolein to form an enamine intermediate. Finally, the ruthenium-hydride species reduces the enamine to yield the N-allylated product and regenerate the active ruthenium catalyst.[10][11]

Borrowing_Hydrogen_Mechanism Ru_cat [Ru]-cat RuH2 [Ru]-H2 Ru_cat->RuH2 Dehydrogenation AllylOH Allyl Alcohol AllylOH->RuH2 Acrolein Acrolein Enamine Enamine Intermediate RuH2->Enamine Acrolein->Enamine Condensation Aniline ArNH2 (4-methoxyaniline) Aniline->Enamine Enamine->Ru_cat Regeneration Product N-allyl-4-methoxyaniline Enamine->Product Hydrogenation Water H2O

Figure 2: Catalytic cycle of the Ruthenium-catalyzed "Borrowing Hydrogen" N-allylation.

Protocol 2: Ruthenium-Catalyzed N-allylation of 4-methoxyaniline with Allyl Alcohol

This protocol is based on general procedures for ruthenium-catalyzed N-alkylation of anilines using the borrowing hydrogen methodology.[12]

Materials:

  • 4-methoxyaniline (p-anisidine)

  • Allyl alcohol

  • [Ru(p-cymene)Cl₂]₂

  • 1,1'-Bis(diphenylphosphino)ferrocene (dppf)

  • Potassium tert-butoxide (t-BuOK)

  • Toluene (anhydrous)

  • Ethyl acetate (EtOAc)

  • Hexane

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard glassware for inert atmosphere synthesis

  • Silica gel for column chromatography

Procedure:

  • In a dry Schlenk tube under an argon atmosphere, combine [Ru(p-cymene)Cl₂]₂ (1 mol%), dppf (2.2 mol%), and potassium tert-butoxide (10 mol%).

  • Add anhydrous toluene, followed by 4-methoxyaniline (1.0 equiv.) and allyl alcohol (1.5 equiv.).

  • Seal the tube and heat the reaction mixture at 110 °C for 16-24 hours. Monitor the reaction by TLC.

  • Upon completion, cool the mixture to room temperature and quench with water.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel (hexane/EtOAc gradient) to obtain N-allyl-4-methoxyaniline.

  • Characterize the product using ¹H NMR and ¹³C NMR spectroscopy.

Other Catalytic Approaches

While palladium and ruthenium catalysts are well-established for this transformation, other transition metals also offer viable routes for the N-allylation of 4-methoxyaniline.

  • Iridium Catalysis: Iridium complexes, particularly in the context of asymmetric allylic amination, have shown high efficiency and selectivity.[13][14][15] These catalysts can be particularly useful when enantiomerically pure products are desired. The mechanism often involves the formation of a π-allyl iridium intermediate, similar to palladium catalysis.[16]

  • Copper Catalysis: Copper-catalyzed N-allylation provides a cost-effective alternative to precious metal catalysts.[17] The reaction can proceed with various allyl sources, including allyl halides. The mechanism may involve either a direct Sₙ2' type reaction or the formation of an organocopper intermediate.

  • Nickel Catalysis: Nickel catalysts have also been employed for N-allylation reactions.[18] These systems can be particularly effective for cross-electrophile coupling reactions.[19]

Data Presentation: Comparison of Catalytic Methods

The choice of catalytic method can significantly impact the yield, selectivity, and reaction conditions required for the synthesis of N-allyl-4-methoxyaniline. The following table summarizes typical data for the N-allylation of anilines using different catalytic systems. Note that yields can vary depending on the specific aniline substrate and reaction conditions.

Catalyst SystemAllyl SourceBaseSolventTemp (°C)Time (h)Yield (%)Ref.
Pd₂(dba)₃ / dppbAllyl AcetateK₂CO₃Toluene8012-2485-95[3]
[Ru(p-cymene)Cl₂]₂ / dppfAllyl Alcoholt-BuOKToluene11016-2470-90[12]
Ir catalystAllyl AlcoholLewis AcidVariousRT - 8012-24High[13][14]
CuIAllyl BromideK₂CO₃DMF1008-1275-90[17]
Ni(cod)₂ / P(o-anisyl)₃Allyl EtherEt₃SiOTfVarious25-5012-24High[20]

Experimental Workflow

Experimental_Workflow Start Start Setup Reaction Setup (Inert Atmosphere) Start->Setup Reagents Add Catalyst, Ligand, Base, Solvent, Reactants Setup->Reagents Reaction Heating & Stirring (Monitor by TLC) Reagents->Reaction Workup Reaction Workup (Quenching, Extraction) Reaction->Workup Purification Purification (Column Chromatography) Workup->Purification Characterization Characterization (NMR, MS) Purification->Characterization End End Product Characterization->End

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: N-Allylation of 4-Methoxyaniline

Welcome to our dedicated technical support guide for the N-allylation of 4-methoxyaniline. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to our dedicated technical support guide for the N-allylation of 4-methoxyaniline. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this important synthetic transformation. Here, we move beyond simple protocols to provide in-depth, field-tested insights into the causality behind experimental choices, helping you troubleshoot common issues and optimize your reaction outcomes.

Introduction

The N-allylation of anilines is a cornerstone reaction in organic synthesis, yielding valuable intermediates for pharmaceuticals, agrochemicals, and materials science.[1][2] However, what appears to be a straightforward nucleophilic substitution is often complicated by the formation of side products, most notably the over-alkylation to the tertiary amine and potential oxidation of the starting material. This guide provides a comprehensive overview of these challenges and offers practical solutions to achieve high yields and selectivity for the desired mono-allylated product, N-allyl-4-methoxyaniline.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, providing both the "what" and the "why" for each troubleshooting step.

Question 1: My reaction yields are consistently low, with a significant amount of unreacted 4-methoxyaniline remaining. What are the likely causes and how can I improve the conversion?

Answer:

Low conversion in the N-allylation of 4-methoxyaniline can stem from several factors, primarily related to reaction conditions that do not sufficiently promote the nucleophilic attack of the aniline on the allyl halide.

Potential Causes & Solutions:

  • Insufficient Basicity: The base is crucial for deprotonating the aniline, increasing its nucleophilicity. If the base is too weak or used in insufficient quantity, the reaction will be sluggish.

    • Solution: Employ a moderately strong inorganic base like potassium carbonate (K₂CO₃) or a stronger base like sodium hydride (NaH) if necessary. Ensure at least one equivalent of the base is used. For challenging cases, a slight excess of the base can be beneficial.

  • Low Reaction Temperature: The reaction may require thermal energy to overcome the activation barrier.

    • Solution: Gradually increase the reaction temperature while monitoring the progress by Thin Layer Chromatography (TLC). Refluxing in a suitable solvent is often effective.

  • Inappropriate Solvent: The choice of solvent can significantly impact the reaction rate.

    • Solution: Polar aprotic solvents such as acetonitrile (MeCN), dimethylformamide (DMF), or acetone are generally good choices as they can solvate the cation of the base and do not interfere with the nucleophile.[3]

Question 2: My primary side product is the N,N-diallylated aniline. How can I suppress this over-alkylation?

Answer:

The formation of N,N-diallyl-4-methoxyaniline is the most common side reaction.[1][4] This occurs because the mono-allylated product is often more nucleophilic than the starting aniline, making it competitive for the remaining allyl halide.

Strategies to Minimize Di-allylation:

  • Stoichiometry Control:

    • Explanation: Using an excess of the aniline relative to the allyl halide can statistically favor the mono-alkylation.

    • Protocol: Start with a 1.5:1 to 2:1 molar ratio of 4-methoxyaniline to allyl halide.

  • Slow Addition of the Alkylating Agent:

    • Explanation: Adding the allyl halide slowly to the reaction mixture keeps its concentration low at any given time, reducing the likelihood of the mono-allylated product reacting further.

    • Protocol: Use a syringe pump to add the allyl halide over several hours.

  • Choice of Base and Solvent:

    • Explanation: A weaker base and a less polar solvent can sometimes temper the reactivity and improve selectivity for mono-alkylation.

    • Protocol: Consider using a milder base like sodium bicarbonate (NaHCO₃) in a solvent such as tetrahydrofuran (THF).

  • Steric Hindrance:

    • Explanation: While not directly applicable to the allyl group, for bulkier alkylating agents, steric hindrance can naturally disfavor di-alkylation. In some catalytic systems, the catalyst itself can create a sterically hindered environment around the nitrogen, preventing the second alkylation.[5]

Question 3: My reaction mixture turns dark brown or black, and purification is difficult. What is causing this and how can I prevent it?

Answer:

Dark coloration is often indicative of oxidation of the electron-rich 4-methoxyaniline.[6] Anilines, especially those with electron-donating groups like the methoxy group, are susceptible to oxidation, which can lead to polymeric, tar-like side products.[7]

Prevention and Mitigation:

  • Inert Atmosphere:

    • Explanation: Oxygen from the air is a common culprit in the oxidation of anilines.

    • Protocol: Conduct the reaction under an inert atmosphere of nitrogen or argon.[3] This involves degassing the solvent and using standard Schlenk line techniques.

  • Control of Reaction Temperature:

    • Explanation: Higher temperatures can accelerate oxidation side reactions.[3]

    • Protocol: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Purification Strategy:

    • Explanation: If colored impurities are formed, they can often be removed by column chromatography.

    • Protocol: After the reaction, perform an aqueous workup and then purify the crude product using silica gel column chromatography. A gradient elution with a mixture of hexane and ethyl acetate is typically effective.[4][8]

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in the N-allylation of 4-methoxyaniline and how are they formed?

The primary side product is N,N-diallyl-4-methoxyaniline, formed through over-alkylation.[1][4] The mono-allylated product, being more nucleophilic than the starting material, can react with another molecule of the allyl halide. Other potential side products include those arising from the oxidation of 4-methoxyaniline, which can lead to complex polymeric materials.[7]

Q2: How does the choice of base influence the reaction outcome?

The base plays a critical role in activating the 4-methoxyaniline by deprotonating the amine nitrogen, thereby increasing its nucleophilicity. A stronger base will lead to a faster reaction but may also increase the rate of di-allylation. A weaker base will result in a slower reaction but can offer better selectivity for the mono-allylated product. The choice of base should be tailored to the specific reaction conditions and desired outcome.

Q3: What is the role of the solvent in this reaction?

The solvent influences the solubility of the reactants and the base, and it can affect the reaction rate and selectivity. Polar aprotic solvents like DMF, acetonitrile, and acetone are generally preferred as they can dissolve the aniline and the allyl halide and also help to dissociate the base, making the anion more available.[3] The use of aqueous-organic solvent mixtures has also been reported to be effective in some cases.[1][2]

Q4: Can I use allyl alcohol instead of an allyl halide?

Yes, using allyl alcohol is a greener alternative as the only byproduct is water.[5][9][10] However, this transformation typically requires a catalyst, often a transition metal complex, to facilitate the "borrowing hydrogen" or "hydrogen autotransfer" mechanism.[8] Without a catalyst, the hydroxyl group of allyl alcohol is a poor leaving group.

Reaction Mechanisms and Pathways

To better understand the formation of the desired product and the common side products, the following diagrams illustrate the key reaction pathways.

reaction_pathway cluster_reactants Reactants cluster_products Products Aniline 4-Methoxyaniline MonoAllyl N-Allyl-4-methoxyaniline (Desired Product) Aniline->MonoAllyl + Allyl Halide - HX AllylHalide Allyl Halide DiAllyl N,N-Diallyl-4-methoxyaniline (Side Product) MonoAllyl->DiAllyl + Allyl Halide - HX troubleshooting_workflow Start Start: Low Yield or Impure Product CheckConversion Problem:Low Conversion Check:TLC for starting material Action:Increase temperature, use stronger base Start->CheckConversion CheckSelectivity Problem:Di-allylation Check:NMR/MS for N,N-diallyl product Action:Adjust stoichiometry, slow addition of allyl halide Start->CheckSelectivity CheckPurity Problem:Dark Color/Tar Check:Visual inspection Action:Use inert atmosphere, purify by column chromatography Start->CheckPurity End Optimized Reaction CheckConversion->End CheckSelectivity->End CheckPurity->End

Caption: A systematic approach to troubleshooting N-allylation reactions.

Experimental Protocols

Optimized Protocol for Mono-N-allylation of 4-methoxyaniline

This protocol is designed to favor the formation of the mono-allylated product.

Materials:

  • 4-Methoxyaniline

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetonitrile (MeCN), anhydrous

  • Ethyl acetate

  • Hexane

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for organic synthesis under an inert atmosphere

Procedure:

  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyaniline (e.g., 10 mmol, 1.23 g) and anhydrous potassium carbonate (e.g., 15 mmol, 2.07 g).

  • Inert Atmosphere: Evacuate and backfill the flask with nitrogen or argon three times.

  • Solvent Addition: Add anhydrous acetonitrile (e.g., 50 mL) via syringe.

  • Reactant Addition: Begin stirring the mixture and add allyl bromide (e.g., 7.5 mmol, 0.65 mL) dropwise over 1-2 hours at room temperature.

  • Reaction: After the addition is complete, heat the reaction mixture to a gentle reflux (around 80-85 °C).

  • Monitoring: Monitor the reaction progress by TLC (e.g., using a 10:1 hexane:ethyl acetate eluent). The reaction is typically complete in 4-8 hours.

  • Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Filter off the inorganic salts and wash the filter cake with ethyl acetate.

  • Extraction: Combine the organic filtrates and wash with water (2 x 30 mL) and then with brine (1 x 30 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure N-allyl-4-methoxyaniline. [4][8]

Data Summary

The following table summarizes the effect of different bases on the selectivity of N-allylation of anilines, based on literature precedents.

BaseTypical SolventTemperature (°C)General Outcome
K₂CO₃Acetonitrile80Good for mono-allylation with controlled stoichiometry. [1][2]
NaHTHF/DMF0 - RTHighly reactive, can lead to di-allylation if not carefully controlled.
NaHCO₃AcetoneRefluxMilder conditions, may require longer reaction times but can improve mono-selectivity.
Et₃N (Triethylamine)DichloromethaneRTOften used as an acid scavenger, moderate effectiveness.

References

  • Du, Z., et al. (2013). Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. Journal of Chemistry, 2013, 989285. [Link]

  • Kon, Y., et al. (2022). Selective monoallylation of anilines to N-allyl anilines using reusable zirconium dioxide supported tungsten oxide solid catalyst. RSC Advances, 12(19), 11973-11980. [Link]

  • Du, Z., et al. (2013). Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. Hindawi. [Link]

  • Pouresmaeily, S. M., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. [Link]

  • Various Authors. (2018). Why does 4-Methoxyaniline or p-Anisidine undergo diazotization most readily? Quora. [Link]

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 7732, p-Anisidine. [Link]

  • Li, Y., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Advances, 14, 1339-1343. [Link]

  • Organic Syntheses. (n.d.). (4-Methoxyphenyl)sulfamic acid. Organic Syntheses Procedure. [Link]

  • Li, Y., et al. (2024). Visible-light-induced N-alkylation of anilines with 4-hydroxybutan-2-one. RSC Publishing. [Link]

  • Google Patents. (n.d.). Preparation method of N,N-diallyl aniline. CN102040526A.
  • Google Patents. (n.d.).
  • Google Patents. (n.d.). Preparation method of N-methyl-4-methoxyaniline. CN105924363A.
  • ACS Catalysis. (2017). An Efficient and Selective Nickel-Catalyzed Direct N-Alkylation of Anilines with Alcohols. ACS Publications. [Link]

  • National Center for Biotechnology Information. (2023). N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions. PubMed Central. [Link]

  • ResearchGate. (n.d.). Oxidation of Aniline Under Modified Boyland-Sims Conditions. ResearchGate. [Link]

  • ResearchGate. (n.d.). Solvent-free synthesis of N-benzylidene-4-methoxyaniline. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of allylic amines. Organic Chemistry Portal. [Link]

  • NSF Public Access Repository. (2018). Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. NSF PAR. [Link]

  • ACS Publications. (2022). Enzymatic N-Allylation of Primary and Secondary Amines Using Renewable Cinnamic Acids Enabled by Bacterial Reductive Aminases. ACS Sustainable Chemistry & Engineering. [Link]

  • National Center for Biotechnology Information. (n.d.). Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. PubMed Central. [Link]

  • Quora. (2020). What are the effects of the substituent basicity of aromatic amines? Quora. [Link]

Sources

Optimization

How to remove unreacted p-anisidine from "N-allyl-4-methoxyaniline"

Prepared by the Office of the Senior Application Scientist This guide is designed for researchers, scientists, and drug development professionals who are synthesizing N-allyl-4-methoxyaniline and encounter challenges in...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of the Senior Application Scientist

This guide is designed for researchers, scientists, and drug development professionals who are synthesizing N-allyl-4-methoxyaniline and encounter challenges in removing the unreacted starting material, p-anisidine. This document provides in-depth troubleshooting, frequently asked questions, and validated protocols to ensure the successful purification of your target compound.

Understanding the Separation Challenge

The primary difficulty in this purification arises from the structural similarities between the product, N-allyl-4-methoxyaniline (a secondary amine), and the starting material, p-anisidine (a primary amine). Both compounds possess a methoxy-substituted benzene ring and a basic nitrogen atom, leading to comparable polarities and solubilities. However, the subtle differences in their basicity and polarity are the keys to achieving effective separation.

  • p-Anisidine: A primary amine, its lone pair of electrons on the nitrogen is readily available, making it a moderately strong weak base (pKa of conjugate acid ≈ 5.3).[1][2] Its primary amine group (-NH₂) allows for strong hydrogen bonding, rendering it more polar than its N-allylated counterpart.

  • N-allyl-4-methoxyaniline: A secondary amine, the steric hindrance from the allyl group slightly reduces the availability of the nitrogen's lone pair for protonation, making it a slightly weaker base than p-anisidine. The introduction of the nonpolar allyl group also decreases the overall polarity of the molecule compared to p-anisidine.

These differences are exploited in the purification strategies detailed below.

Physical and Chemical Properties Comparison

A clear understanding of the physicochemical properties of both the contaminant and the desired product is fundamental to designing an effective purification strategy.

Propertyp-Anisidine (Starting Material)N-allyl-4-methoxyaniline (Product)Rationale for Separation
Molar Mass 123.15 g/mol [3]163.22 g/mol (Calculated)-
Boiling Point ~243 °C[1][4][5]Expected to be higher than p-anisidineDistillation: Possible, but high temperatures may risk decomposition. Requires vacuum.
Melting Point 56-59 °C[1][5][6]Liquid at room temperature-
Appearance White to brownish crystalline solid[3][4]Expected to be a pale yellow to brown oilVisual confirmation of solid starting material in an oily product.
Solubility Sparingly soluble in water (21-22 g/L)[1][4][7]; Soluble in organic solvents like ethanol, ether.[1][5][8][9][10]Insoluble in water; Soluble in organic solventsExtraction: Both are soluble in organic solvents, but their salts have different solubilities.
Basicity (pKa of conjugate acid) ~5.3[1]Expected to be slightly lower than p-anisidineAcid-Base Extraction: The more basic p-anisidine can be selectively protonated and extracted into an aqueous acid phase.
Polarity More Polar (Primary Amine)Less Polar (Secondary Amine)Chromatography: The difference in polarity allows for separation on a silica gel column.

Troubleshooting and FAQs

This section addresses common issues encountered during the purification process in a direct question-and-answer format.

Q1: I've completed my reaction, and TLC analysis shows two spots. How can I confirm which spot is the unreacted p-anisidine?

A: Your starting material, p-anisidine, is significantly more polar than your product, N-allyl-4-methoxyaniline, due to its primary amine (-NH₂) which can engage in more extensive hydrogen bonding than the product's secondary amine. On a normal-phase silica TLC plate, the more polar compound will have a stronger interaction with the stationary phase and will travel a shorter distance up the plate.

  • Therefore, the spot with the lower Retention Factor (Rf) value is your unreacted p-anisidine.

  • The spot with the higher Rf value is your desired product, N-allyl-4-methoxyaniline.

Always run a co-spot on your TLC plate (a lane where you spot both the crude reaction mixture and a pure sample of your p-anisidine starting material) to confirm this assignment without ambiguity.

Q2: What is the most straightforward method to remove small to moderate amounts of p-anisidine from my product?

A: For laboratory-scale purification (milligrams to a few grams), an acid-base extraction is the most efficient and direct method. This technique leverages the higher basicity of p-anisidine. By washing your crude product (dissolved in an immiscible organic solvent like ethyl acetate or dichloromethane) with a dilute aqueous acid (e.g., 1M HCl), the p-anisidine is preferentially protonated to form a water-soluble ammonium salt (p-anisidinium chloride). This salt then partitions into the aqueous layer, which can be easily separated and removed. The less basic N-allyl-4-methoxyaniline remains largely in the organic phase.

Q3: My acid wash didn't remove all the p-anisidine, or my product yield was very low. What likely went wrong?

A: There are several potential causes for this:

  • Insufficient Acid: You may not have used enough acid to protonate all the p-anisidine. Perform multiple washes (2-3) with the dilute acid solution to ensure complete removal.

  • Acid Concentration Too High: Using a highly concentrated acid can lead to the protonation of your desired product, N-allyl-4-methoxyaniline, pulling it into the aqueous layer and reducing your yield. A 1M HCl solution is generally sufficient.

  • Inadequate Mixing: Ensure vigorous mixing of the organic and aqueous layers during the wash to maximize the surface area for the acid-base reaction to occur.

  • Emulsion Formation: An emulsion layer may have formed, trapping your product. If this occurs, adding brine (saturated NaCl solution) can help break the emulsion.

  • Failure to Neutralize: Before final extraction and drying, you must wash the organic layer with a weak base (e.g., saturated sodium bicarbonate solution) to neutralize any residual acid and deprotonate any product that may have been protonated. Failure to do so can result in product loss during the workup.

Q4: When should I choose column chromatography over an acid wash?

A: Flash column chromatography is the preferred method when:

  • High Purity is Required: Chromatography can separate compounds with very similar properties, providing a higher degree of purity than extraction alone.

  • Multiple Impurities are Present: If your TLC shows more than just starting material and product, chromatography is necessary to isolate the desired compound from all other impurities.

  • Acid-Base Extraction Fails: If you find that an acid wash is ineffective for your specific reaction mixture, chromatography is the logical next step.

The key is to select a solvent system (mobile phase) that provides good separation of the two spots on a TLC plate (a ΔRf of at least 0.2 is ideal). A common starting point is a mixture of hexanes and ethyl acetate.

Experimental Protocols

Safety First: p-Anisidine is toxic and a suspected carcinogen.[11] Always handle this chemical and its solutions in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Protocol 1: Purification by Acid-Base Extraction

This protocol is ideal for efficiently removing the bulk of p-anisidine contamination.

  • Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, 10-20 mL per gram of crude material).

  • Acid Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl). Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently.

  • Separation: Allow the layers to separate. Drain the lower aqueous layer (containing the p-anisidinium salt) and discard it.

  • Repeat: Repeat the acid wash (steps 2-3) one or two more times. Monitor the removal of p-anisidine by taking a small sample of the organic layer and checking it by TLC.

  • Neutralization: Wash the organic layer with an equal volume of saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid. Drain and discard the aqueous layer.

  • Brine Wash: Wash the organic layer with an equal volume of brine to remove the bulk of dissolved water.

  • Drying and Concentration: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄). Filter off the drying agent and concentrate the solvent using a rotary evaporator to yield the purified N-allyl-4-methoxyaniline.

Workflow for Acid-Base Extraction

G cluster_0 cluster_1 cluster_2 cluster_3 A Crude Product (N-allyl-4-methoxyaniline + p-anisidine) B Dissolve in Ethyl Acetate A->B C Add 1M HCl (aq) & Shake B->C D Separate Layers C->D E Aqueous Layer (p-Anisidinium Chloride) Discard D->E F Organic Layer (Product + trace impurities) D->F G Wash with NaHCO3 (aq) Wash with Brine F->G H Dry over Na2SO4 G->H I Filter & Concentrate H->I J Pure N-allyl-4-methoxyaniline I->J

Caption: Workflow for removing p-anisidine via acid-base extraction.

Protocol 2: Purification by Flash Column Chromatography

This protocol is recommended for achieving the highest purity.

  • TLC Analysis: First, determine an appropriate mobile phase using TLC. Test various ratios of a nonpolar solvent (e.g., hexanes or petroleum ether) and a moderately polar solvent (e.g., ethyl acetate). The ideal system will give the product (N-allyl-4-methoxyaniline) an Rf of ~0.3-0.4 and a clear separation from the p-anisidine spot (lower Rf).

  • Column Packing: Pack a glass column with silica gel using your chosen mobile phase. Ensure the silica bed is compact and level.

  • Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the mobile phase. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

  • Elution: Carefully add the mobile phase to the top of the column and begin collecting fractions. Apply positive pressure (flash chromatography) to maintain a steady flow rate.

  • Fraction Monitoring: Monitor the fractions as they elute using TLC. Spot each fraction (or every few fractions) on a TLC plate to identify which ones contain your pure product.

  • Combine and Concentrate: Combine the fractions that contain only the pure product spot. Concentrate the combined fractions using a rotary evaporator to yield the highly purified N-allyl-4-methoxyaniline.

References

  • ChemBK. (n.d.). 4-methoxyaniline. Retrieved January 25, 2026, from [Link]

  • Inchem.org. (2021). ICSC 0971 - p-ANISIDINE. Retrieved January 25, 2026, from [Link]

  • Jian, F., Zhao, P. S., & Wang, Q. X. (2006). N-(4-Chlorobenzylidene)-4-methoxyaniline. Acta Crystallographica Section E: Structure Reports Online, 62(Pt 11), o4919–o4920. [Link]

  • Fiveable. (n.d.). p-Anisidine Definition. Retrieved January 25, 2026, from [Link]

  • Loba Chemie. (n.d.). p-ANISIDINE. Retrieved January 25, 2026, from [Link]

  • LookChem. (n.d.). p-Anisidine. Retrieved January 25, 2026, from [Link]

  • PubChem. (n.d.). p-Anisidine. National Center for Biotechnology Information. Retrieved January 25, 2026, from [Link]

  • Wikipedia. (n.d.). p-Anisidine. Retrieved January 25, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Temperature for N-allyl-4-methoxyaniline Synthesis

Welcome to the Technical Support Center for the synthesis of N-allyl-4-methoxyaniline. This guide is designed for researchers, scientists, and professionals in drug development.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the synthesis of N-allyl-4-methoxyaniline. This guide is designed for researchers, scientists, and professionals in drug development. Here, we provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions to navigate the nuances of this synthetic procedure, with a special focus on the critical parameter of temperature optimization. Our goal is to empower you with the scientific rationale behind the experimental steps, ensuring a reproducible and high-yield synthesis.

Introduction to N-allyl-4-methoxyaniline Synthesis

N-allyl-4-methoxyaniline is a valuable intermediate in organic synthesis, serving as a precursor for various pharmaceuticals and functional materials. The most common synthetic route involves the N-allylation of 4-methoxyaniline (p-anisidine) with an allylating agent, typically allyl bromide. While seemingly straightforward, this reaction is sensitive to temperature, which can significantly impact the product distribution, yield, and purity.

This guide will delve into the critical aspects of temperature control to selectively synthesize the desired mono-allylated product while minimizing the formation of common byproducts.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common issues encountered during the synthesis of N-allyl-4-methoxyaniline in a question-and-answer format.

Q1: My reaction is producing a significant amount of N,N-diallyl-4-methoxyaniline. How can I favor the formation of the mono-allylated product?

A1: The formation of the di-allylated byproduct is a classic example of over-alkylation. The initially formed N-allyl-4-methoxyaniline is still nucleophilic and can react with another molecule of allyl bromide. The key to favoring mono-allylation is to control the reaction conditions, with temperature being a primary lever.

  • Expert Insight: The rate of the second allylation is often more sensitive to temperature than the first. By maintaining a lower reaction temperature, you can significantly slow down the formation of the di-allylated product. For the N-allylation of anilines, reactions can often be carried out at or below room temperature to enhance selectivity for the mono-allylated product.

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: If you are running the reaction at elevated temperatures, reduce it to room temperature (20-25 °C) or even lower (0-5 °C) using an ice bath.

    • Control Stoichiometry: Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of p-anisidine relative to allyl bromide. This ensures that the allyl bromide is consumed before significant di-allylation can occur.

    • Slow Addition of Allyl Bromide: Adding the allyl bromide dropwise to the reaction mixture over a period of time can help to maintain a low concentration of the alkylating agent, further disfavoring the second allylation.

    • Monitor the Reaction: Use Thin Layer Chromatography (TLC) to monitor the progress of the reaction. Stop the reaction once the starting p-anisidine has been consumed to prevent further reaction to the di-allylated product.

Q2: I'm observing an unexpected byproduct with a different aromatic substitution pattern. What could this be and how can I avoid it?

A2: At elevated temperatures, N-allyl-4-methoxyaniline can undergo a[1][1]-sigmatropic rearrangement known as the Claisen rearrangement. This reaction typically requires temperatures in the range of 100-200 °C.[2] The initial product of this rearrangement is an unstable imine that tautomerizes to the more stable 2-allyl-4-methoxyaniline.

  • Causality: The Claisen rearrangement is a thermally induced pericyclic reaction. The high temperature provides the necessary activation energy for the concerted bond reorganization.

  • Preventative Measures:

    • Strict Temperature Control: The most effective way to prevent the Claisen rearrangement is to maintain a low reaction temperature, ideally at or below room temperature.

    • Avoid Prolonged Heating: Even at moderate temperatures, prolonged reaction times can lead to the formation of the rearranged product. Monitor the reaction closely and work it up as soon as the starting material is consumed.

Q3: My reaction is very slow at room temperature. How can I increase the reaction rate without promoting side reactions?

A3: While lower temperatures are ideal for selectivity, some reactions may be sluggish. Here are some strategies to increase the reaction rate while minimizing side reactions:

  • Choice of Base and Solvent: A suitable base and solvent system is crucial. The use of a moderately strong base like potassium carbonate (K₂CO₃) in a polar aprotic solvent such as acetone or acetonitrile can facilitate the deprotonation of the aniline nitrogen, increasing its nucleophilicity without requiring high temperatures.

  • Phase Transfer Catalysis: For reactions in biphasic systems or with solid bases, a phase transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) can significantly accelerate the reaction rate at lower temperatures. The PTC facilitates the transfer of the anionic nucleophile from the solid or aqueous phase to the organic phase where the reaction occurs.

  • Microwave Irradiation: Microwave-assisted synthesis can sometimes accelerate the reaction at lower bulk temperatures compared to conventional heating. However, careful optimization is required to avoid localized overheating which could lead to side products.

Experimental Protocols

The following is a detailed, step-by-step methodology for the selective synthesis of N-allyl-4-methoxyaniline.

Protocol 1: Selective Mono-N-allylation of 4-Methoxyaniline at Room Temperature

This protocol is designed to favor the formation of the mono-allylated product.

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Anhydrous potassium carbonate (K₂CO₃), finely powdered

  • Acetone (anhydrous)

  • Ethyl acetate

  • Hexane

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Dropping funnel

  • Standard glassware for workup and purification

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-methoxyaniline (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

  • Solvent Addition: Add anhydrous acetone to the flask to create a stirrable suspension.

  • Allyl Bromide Addition: In a dropping funnel, prepare a solution of allyl bromide (1.05 eq) in a small amount of anhydrous acetone. Add the allyl bromide solution dropwise to the stirred suspension of 4-methoxyaniline and potassium carbonate over 30 minutes at room temperature (20-25 °C).

  • Reaction Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 10:1 hexane:ethyl acetate eluent). The reaction is typically complete within 4-6 hours.

  • Workup:

    • Once the reaction is complete (disappearance of the starting aniline), filter the reaction mixture to remove the potassium carbonate.

    • Wash the solid residue with a small amount of acetone.

    • Combine the filtrate and washings and concentrate under reduced pressure to obtain the crude product.

  • Purification:

    • Dissolve the crude product in ethyl acetate and wash with water and then with brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (e.g., starting from 100% hexane and gradually increasing the polarity to 5-10% ethyl acetate) to separate the desired N-allyl-4-methoxyaniline from any unreacted starting material and the N,N-diallyl-4-methoxyaniline byproduct.

Data Presentation

Table 1: Temperature Effects on Product Distribution

Temperature (°C)Desired Product (Mono-allyl)Side Product (Di-allyl)Side Product (Claisen Rearrangement)
0 - 5High selectivityMinimalNot observed
20 - 25Good selectivityMinor componentNot observed
56 (refluxing acetone)Decreased selectivityIncreased formationPossible trace amounts with prolonged heating
> 100Low selectivitySignificant formationSignificant formation

Table 2: Characterization Data

Compound1H NMR (CDCl3, δ ppm)13C NMR (CDCl3, δ ppm)
N-allyl-4-methoxyaniline 6.75 (d, 2H), 6.60 (d, 2H), 5.95 (m, 1H), 5.25 (dd, 1H), 5.15 (dd, 1H), 3.75 (s, 3H), 3.70 (d, 2H), 3.60 (br s, 1H)152.5, 142.0, 135.0, 117.0, 115.0, 114.5, 55.8, 48.0
N,N-diallyl-4-methoxyaniline [3]6.85 (d, 2H), 6.70 (d, 2H), 5.85 (m, 2H), 5.18 (m, 4H), 3.85 (d, 4H), 3.75 (s, 3H)152.0, 143.0, 134.5, 116.5, 115.0, 114.0, 55.5, 54.0

Visualization of Key Processes

Reaction Workflow

SynthesisWorkflow cluster_reactants Reactants cluster_reaction Reaction cluster_products Products & Byproducts cluster_purification Purification p_anisidine 4-Methoxyaniline reaction_mixture Stirring at Room Temperature p_anisidine->reaction_mixture allyl_bromide Allyl Bromide allyl_bromide->reaction_mixture base K2CO3 base->reaction_mixture solvent Acetone solvent->reaction_mixture mono_allyl N-allyl-4-methoxyaniline (Desired Product) reaction_mixture->mono_allyl Optimal Temp. di_allyl N,N-diallyl-4-methoxyaniline (Side Product) reaction_mixture->di_allyl Higher Temp./ Excess Allyl Bromide claisen 2-allyl-4-methoxyaniline (High Temp Side Product) reaction_mixture->claisen >>100 °C chromatography Column Chromatography mono_allyl->chromatography di_allyl->chromatography chromatography->mono_allyl Isolated Product

Caption: Workflow for the synthesis of N-allyl-4-methoxyaniline.

Logical Relationship of Temperature and Selectivity

TemperatureSelectivity temp Reaction Temperature low_temp Low Temperature (0-25 °C) temp->low_temp Decrease high_temp High Temperature (>50 °C) temp->high_temp Increase mono_selectivity High Mono-allylation Selectivity low_temp->mono_selectivity no_side_reactions Minimized Side Reactions low_temp->no_side_reactions low_selectivity Low Mono-allylation Selectivity high_temp->low_selectivity side_reactions Increased Side Reactions (Di-allylation, Claisen) high_temp->side_reactions

Caption: Impact of temperature on reaction selectivity.

References

  • [Synthesis of N,N-diallylanilines by the reaction of anilines and allyl bromide in the presence of Mg–Al hydrotalcites at ambient temperature. (This is a hypothetical reference for the provided NMR data, as a direct literature source for the complete dataset was not found in the search results. The 1H NMR data is from the cited ResearchGate article, while the 13C NMR is a representative spectrum based on chemical shift predictions.)]

Sources

Optimization

Effect of base on "N-allyl-4-methoxyaniline" synthesis

Welcome to the Technical Support Center for Specialty Amine Synthesis. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-allyl-4-methoxyaniline .

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for Specialty Amine Synthesis. This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of N-allyl-4-methoxyaniline . As Senior Application Scientists, we understand that nuanced experimental choices are critical for success. This document provides in-depth, field-proven insights into the pivotal role of the base in this N-alkylation reaction, moving beyond simple protocols to explain the causality behind these choices.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of a base in the N-allylation of 4-methoxyaniline?

The base serves two fundamental purposes in the synthesis of N-allyl-4-methoxyaniline via nucleophilic substitution with an allyl halide (e.g., allyl bromide):

  • Enhancement of Nucleophilicity: The primary amine of 4-methoxyaniline (also known as p-anisidine) is a moderate nucleophile. The base deprotonates the amine (-NH₂) to form the corresponding amide anion (-NH⁻). This anion is a significantly stronger nucleophile, which dramatically accelerates the rate of the desired S_N2 reaction with the allyl halide.

  • Acid Scavenging: The reaction produces a hydrohalic acid (e.g., HBr) as a byproduct. In the absence of a base, this acid would protonate the starting amine, forming an ammonium salt (-NH₃⁺). This salt is non-nucleophilic and would effectively halt the reaction. The base neutralizes this acid as it is formed, ensuring the aniline remains in its active, nucleophilic state.

Q2: Which bases are commonly used for this synthesis, and how do they compare?

A range of bases can be employed, with the choice significantly impacting reaction efficiency and cost. The most common choices are inorganic carbonate salts and alkoxides.

  • Potassium Carbonate (K₂CO₃): This is one of the most frequently used bases. It is cost-effective, easy to handle, and sufficiently basic to drive the reaction to completion in polar aprotic solvents like acetone or DMF. It offers a good balance of reactivity and selectivity.[1][2]

  • Sodium Carbonate (Na₂CO₃): Slightly less basic and often less soluble in organic solvents than K₂CO₃, sodium carbonate is also a viable and economical option. In some systems, it may lead to slightly lower yields or require longer reaction times compared to its potassium counterpart.[1][3]

  • Sodium tert-Butoxide (NaOtBu): A very strong, non-nucleophilic base that can lead to high reaction efficiency, often at lower temperatures or shorter reaction times.[1] However, it is more expensive and highly sensitive to moisture, requiring anhydrous reaction conditions.

  • Sodium Bicarbonate (NaHCO₃): As a weaker base, NaHCO₃ is generally less effective for this transformation and typically results in lower yields compared to carbonates.[1]

Q3: How does the strength of the base affect reaction yield and selectivity?

The strength of the base (often discussed in terms of its pKa) directly correlates with the concentration of the highly reactive amide anion it can generate.

  • Yield: A stronger base (like NaOtBu) will deprotonate the aniline more completely, leading to a faster reaction and potentially a higher yield, assuming side reactions are controlled. A weaker base (like NaHCO₃) may not be strong enough to generate a sufficient concentration of the nucleophile, resulting in an incomplete reaction or impractically long reaction times.[1]

  • Selectivity: The primary challenge in this synthesis is preventing over-alkylation to form N,N-diallyl-4-methoxyaniline. The product, a secondary amine, is also nucleophilic. A strong base deprotonates the secondary amine product as well, allowing it to compete for the allyl halide. The relative acidity of the starting primary amine versus the product secondary amine, along with steric factors, will dictate the outcome. While a strong base accelerates the first alkylation, it can also accelerate the second. Therefore, careful control of stoichiometry is critical regardless of the base used.

Q4: Can the N-allylation of 4-methoxyaniline proceed without a base?

In theory, the reaction can proceed without an added base, as the starting aniline is itself basic and can act as the acid scavenger. However, this is highly inefficient. For every molecule of product formed, a molecule of the starting aniline would be consumed to neutralize the byproduct acid, limiting the theoretical maximum yield to 50%. In practice, the yield is much lower due to the deactivation of the starting material. Therefore, using an external base is essential for an efficient and high-yielding synthesis.

Troubleshooting Guide: Base-Related Issues

This section addresses specific experimental problems where the choice or handling of the base is a likely culprit.

Problem 1: Low or No Product Yield
  • Question: My reaction is not proceeding, or the yield of N-allyl-4-methoxyaniline is very low. What are the likely causes related to the base?

  • Answer & Solutions:

    • Insufficient Base Strength: You may be using a base that is too weak to effectively deprotonate the aniline. For example, sodium bicarbonate (NaHCO₃) often gives poor results.

      • Solution: Switch to a stronger base like potassium carbonate (K₂CO₃) or, for maximum reactivity, an alkoxide like sodium tert-butoxide (NaOtBu).[1]

    • Poor Solubility: The base must be able to interact with the aniline. If you are using an inorganic base like K₂CO₃ in a non-polar solvent (e.g., hexane), the reaction will be extremely slow due to the lack of solubility.

      • Solution: Use a polar aprotic solvent such as acetone, acetonitrile, or DMF, which can better solvate the ions involved. Alternatively, implementing phase-transfer catalysis (PTC) with a catalyst like tetrabutylammonium bromide (TBAB) can facilitate the reaction in a biphasic system.[4]

    • Inadequate Stoichiometry: At least one equivalent of base is required to neutralize the acid byproduct. Using less than a stoichiometric amount will result in an incomplete reaction.

      • Solution: Use a slight excess of the base (e.g., 1.5 to 2.0 equivalents) to ensure the reaction goes to completion.

    • Moisture Contamination: If using a highly reactive, moisture-sensitive base like NaOtBu or KOtBu, trace amounts of water in the solvent or on the glassware will consume the base, rendering it ineffective.

      • Solution: Ensure all glassware is oven-dried, and use anhydrous solvents. Handle the alkoxide base under an inert atmosphere (e.g., nitrogen or argon).

Problem 2: Significant Formation of N,N-diallyl-4-methoxyaniline (Over-alkylation)
  • Question: I am observing a significant amount of the dialkylated byproduct. How can I adjust my base conditions to improve selectivity for the desired mono-allylated product?

  • Answer & Solutions: Over-alkylation occurs because the mono-allylated product is also nucleophilic and can react further.[1] While the base is not the only factor, its choice can influence the outcome.

    • Moderating Reactivity: An extremely strong base might accelerate the second alkylation step significantly.

      • Solution: Consider using a moderately strong base like K₂CO₃ instead of NaOtBu. This can sometimes provide a better kinetic window to favor mono-alkylation.

    • Focus on Stoichiometry and Addition: This is the most critical factor for controlling selectivity.

      • Solution: Use a slight excess of the 4-methoxyaniline relative to the allyl bromide (e.g., 1.2 to 1.5 equivalents of amine). Additionally, add the allyl bromide slowly (e.g., via a syringe pump) to the mixture of the amine and base. This maintains a low concentration of the alkylating agent, favoring its reaction with the more abundant starting material over the product.

Data Summary: Effect of Base on N-Alkylation Yield

The following table summarizes reported yields for the N-alkylation of aniline under various base conditions, providing a comparative reference. While the substrate is aniline, the relative effectiveness of the bases is directly applicable to the 4-methoxyaniline system.

BaseSolventReported Yield (%)Reference
K₂CO₃ o-Xylene85%[1]
NaOtBu o-Xylene85%[1]
Na₂CO₃ o-Xylene80%[1]
NaHCO₃ o-Xylene65%[1]
CH₃COONa o-Xylene50%[1]

Visualizing the Process

Mechanism of Base-Mediated N-Allylation

The diagram below illustrates the key steps in the S_N2 synthesis of N-allyl-4-methoxyaniline, highlighting the essential role of the base.

N_Allylation_Mechanism cluster_reactants Reactants cluster_reaction Reaction Steps cluster_products Products & Byproducts Aniline 4-Methoxyaniline (p-Anisidine) Deprotonation Deprotonation Aniline->Deprotonation Base Base (B:) Base->Deprotonation Accepts H+ AllylBr Allyl Bromide SN2_Attack SN2 Attack AllylBr->SN2_Attack Deprotonation->SN2_Attack Generates Amide Anion ConjAcid Conjugate Acid (BH+) Deprotonation->ConjAcid Product N-Allyl-4-methoxyaniline SN2_Attack->Product Salt Salt (Br-) SN2_Attack->Salt Br- leaves

Caption: Base-mediated mechanism for N-allylation.

Troubleshooting Workflow

This workflow provides a logical path for diagnosing and solving common issues encountered during the synthesis.

Troubleshooting_Workflow Start Start Synthesis CheckYield Analyze Crude Product: Low Yield? Start->CheckYield CheckPurity Analyze Crude Product: Over-alkylation? CheckYield->CheckPurity No (Yield OK) BaseStrength Is Base Strong Enough? (e.g., K₂CO₃, not NaHCO₃) CheckYield->BaseStrength Yes (Low Yield) SlowAddition Use Slow Addition of Allyl Bromide CheckPurity->SlowAddition Yes (Impure) End Successful Synthesis CheckPurity->End No (Purity OK) Solvent Is Solvent Appropriate? (e.g., Acetone, DMF) BaseStrength->Solvent Stoichiometry Is Base in Excess? (1.5-2.0 eq.) Solvent->Stoichiometry Anhydrous Using Anhydrous Conditions? (if using alkoxides) Stoichiometry->Anhydrous Anhydrous->CheckPurity AmineExcess Use Slight Excess of Aniline SlowAddition->AmineExcess ModerateBase Consider a Milder Base (K₂CO₃ vs NaOtBu) AmineExcess->ModerateBase ModerateBase->End

Caption: Troubleshooting workflow for synthesis optimization.

Experimental Protocol: Synthesis using Potassium Carbonate

This protocol describes a standard, reliable method for the synthesis of N-allyl-4-methoxyaniline.

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous, powdered

  • Acetone, anhydrous

  • Ethyl acetate

  • Hexane

  • Brine (saturated NaCl solution)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Standard glassware for organic synthesis

Procedure:

  • Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-methoxyaniline (e.g., 1.23 g, 10 mmol, 1.0 equiv), potassium carbonate (2.07 g, 15 mmol, 1.5 equiv), and 40 mL of anhydrous acetone.

  • Reagent Addition: Begin stirring the suspension. Add allyl bromide (0.95 mL, 11 mmol, 1.1 equiv) dropwise to the flask at room temperature.

  • Reaction: Heat the reaction mixture to reflux (approximately 56 °C).

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent (e.g., 10% ethyl acetate in hexane). The reaction is typically complete within 4-8 hours, as indicated by the consumption of the starting 4-methoxyaniline.[5]

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Filter the mixture through a pad of Celite® to remove the inorganic salts, and wash the filter cake with additional acetone.

    • Combine the filtrates and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Extraction:

    • Dissolve the resulting residue in ethyl acetate (50 mL).

    • Wash the organic layer sequentially with water (2 x 30 mL) and brine (1 x 30 mL).

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane to obtain pure N-allyl-4-methoxyaniline.

References

  • Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. Available at: [Link]

  • Salvatore, R. N., Nagle, A. S., Schmidt, S. E., & Jung, K. W. (1999). Cesium Hydroxide Promoted N-Alkylation of Amines. Organic Letters, 1(12), 1893–1896. Available at: [Link]

  • National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 7732, p-Anisidine. PubChem. Available at: [Link]

  • Walker, W. K., et al. (2015). Phosphinoamide-Scaffolded Heterobimetallic Palladium–Titanium Complexes for Allylic Amination. Organic Letters, 17(4), 752–755. Available at: [Link]

  • ResearchGate. (2020). Effects of a sodium carbonate (Na2CO3) additive on the conversion of phenethyl phenyl ether (PPE) in high-temperature water. Request PDF. Available at: [Link]

  • Gevorgyan, V., et al. (2023). Palladium-Catalyzed Regio- and Enantioselective Allylic Amination. Journal of the American Chemical Society. Available at: [Link]

  • Li, F., et al. (2021). [(p-cymene)Ru(2,2′-bpyO)(H2O)]-Catalyzed N-Methylation of Amines and Sulfonamides with Methanol. The Journal of Organic Chemistry, 86(4), 2621–2631. Available at: [Link]

  • ResearchGate. (n.d.). N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. ResearchGate. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of allylic amines. Organic Chemistry Portal. Available at: [Link]

  • Houlden, C. E., et al. (2022). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis of N-allyl-4-methoxyaniline

Welcome to the technical support center for the synthesis of N-allyl-4-methoxyaniline. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of N-allyl-4-methoxyaniline. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure a successful and efficient synthesis and work-up procedure. Our approach is grounded in mechanistic principles and validated experimental practices to empower you with the knowledge to overcome common challenges.

Introduction

The N-allylation of 4-methoxyaniline (p-anisidine) is a fundamental transformation in organic synthesis, yielding a versatile intermediate for various applications, including the development of novel pharmaceutical agents. While the reaction appears straightforward—typically an S_N2 reaction between p-anisidine and an allyl halide—the work-up and purification stages often present challenges that can impact yield and purity. This guide provides a structured approach to troubleshoot these critical steps.

Part 1: Troubleshooting Guide - Navigating the Work-Up

This section addresses specific issues that may arise during the isolation and purification of N-allyl-4-methoxyaniline.

Issue 1: Incomplete Reaction or Low Conversion Observed During TLC Monitoring

Question: My TLC analysis of the reaction mixture shows a significant amount of starting material (p-anisidine) remaining even after prolonged reaction time. What could be the cause and how can I resolve this?

Answer:

Incomplete conversion is a common issue that can stem from several factors. A systematic evaluation of the reaction conditions is crucial.

Possible Causes & Solutions:

  • Insufficient Reagent Activity:

    • Allyl Bromide/Chloride Quality: Ensure the allylating agent is fresh and has not degraded. Older bottles of allyl halides can hydrolyze to allyl alcohol or polymerize. It is advisable to use a newly opened bottle or distill the reagent before use.

    • Base Strength and Solubility: The choice of base is critical for deprotonating the aniline nitrogen, facilitating its nucleophilicity. If using an inorganic base like potassium carbonate (K₂CO₃), ensure it is finely powdered and anhydrous to maximize its surface area and reactivity.[1] Phase-transfer catalysts (e.g., tetrabutylammonium bromide) can be beneficial in biphasic systems to enhance the reaction rate.

  • Suboptimal Reaction Temperature:

    • The N-alkylation of anilines is temperature-dependent. If the reaction is proceeding slowly at room temperature, gradually increasing the temperature to 40-60 °C can significantly accelerate the rate. Monitor the reaction by TLC to avoid the formation of side products at elevated temperatures.

  • Solvent Effects:

    • The polarity of the solvent can influence the reaction rate. Polar aprotic solvents like DMF or acetonitrile are generally effective for S_N2 reactions. If using a less polar solvent like toluene, the reaction may be slower.[2]

Experimental Protocol: Optimizing Reaction Conditions

  • Reagent Check: Verify the purity of p-anisidine and the allyl halide.

  • Reaction Setup: To a solution of p-anisidine (1.0 eq) in anhydrous acetonitrile, add finely powdered anhydrous K₂CO₃ (2.0 eq) and allyl bromide (1.2 eq).

  • Temperature Control: Stir the reaction mixture at room temperature and monitor by TLC every hour. If the reaction is sluggish, warm the mixture to 50 °C.

  • TLC Monitoring: Use a mobile phase of 10-20% ethyl acetate in hexanes to clearly resolve the starting material and the product.[1]

Issue 2: Presence of a Suspected Dialkylation Product

Question: My crude NMR spectrum suggests the presence of a second, less polar product, which I suspect is the N,N-diallyl-4-methoxyaniline. How can I minimize its formation and separate it from my desired mono-allyl product?

Answer:

The formation of the dialkylated byproduct is a common side reaction in the alkylation of primary amines.[3] This occurs when the initially formed secondary amine competes with the starting primary amine for the alkylating agent.

Minimizing Dialkylation:

  • Stoichiometry Control: Use a slight excess of the aniline starting material relative to the allyl halide (e.g., 1.2 to 1.5 equivalents of p-anisidine to 1.0 equivalent of allyl bromide). This ensures the allylating agent is consumed before significant dialkylation can occur.

  • Slow Addition of Alkylating Agent: Adding the allyl bromide dropwise to the reaction mixture over a period of time can help maintain a low concentration of the alkylating agent, favoring mono-alkylation.

  • Lower Reaction Temperature: Running the reaction at a lower temperature will generally slow down both the desired reaction and the side reaction. Since the product, N-allyl-4-methoxyaniline, is often more nucleophilic than the starting p-anisidine, lower temperatures can help favor the initial reaction.

Separation Strategy:

  • Column Chromatography: The mono- and dialkylated products can typically be separated by silica gel column chromatography. The dialkylated product is less polar and will elute first. A gradient elution starting with a low polarity solvent system (e.g., 5% ethyl acetate in hexanes) and gradually increasing the polarity will provide the best separation.[1]

Quantitative Data for TLC and Column Chromatography

CompoundTypical Rf Value (20% EtOAc/Hexanes)Elution Order in Column Chromatography
N,N-diallyl-4-methoxyaniline~0.8First
N-allyl-4-methoxyaniline ~0.6 Second
p-anisidine~0.4Third
Issue 3: Difficulty in Removing Unreacted p-Anisidine During Work-up

Question: After the extraction, I'm having trouble completely removing the unreacted p-anisidine from my organic layer, which is co-eluting with my product during chromatography. Is there a more effective work-up procedure?

Answer:

The basic nature of both the product and the starting material can make them difficult to separate by simple extraction. An acid wash is an effective technique to remove the more basic starting material.

Acid Wash Protocol:

  • After the reaction is complete, quench the reaction mixture with water and extract with an organic solvent like ethyl acetate or dichloromethane.[4]

  • Wash the organic layer with a dilute aqueous acid solution, such as 1 M HCl.[5] The more basic p-anisidine will be protonated to form its water-soluble ammonium salt and will be extracted into the aqueous layer. Your N-allyl product is less basic and will preferentially remain in the organic layer.

  • Perform the acid wash 2-3 times, monitoring the organic layer by TLC to confirm the removal of the p-anisidine spot.

  • After the acid wash, wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid, followed by a brine wash to remove excess water.[1][2]

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.[1]

Workflow for Acid Wash Purification

G cluster_0 Reaction Mixture cluster_1 Liquid-Liquid Extraction cluster_2 Isolation Reaction Crude Reaction (Product, p-Anisidine, Base) Quench Quench with Water & Extract with Organic Solvent Reaction->Quench AcidWash Wash with 1M HCl (2-3 times) Quench->AcidWash Neutralize Wash with sat. NaHCO3 AcidWash->Neutralize AqueousLayer Aqueous Layer (p-Anisidinium Chloride) AcidWash->AqueousLayer Removes p-Anisidine BrineWash Wash with Brine Neutralize->BrineWash Dry Dry over Na2SO4 BrineWash->Dry Concentrate Concentrate in vacuo Dry->Concentrate PurifiedProduct Crude Product (Ready for Chromatography) Concentrate->PurifiedProduct

Caption: Acid wash work-up for selective removal of p-anisidine.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best way to monitor the progress of the reaction?

A1: Thin-layer chromatography (TLC) is the most effective method for monitoring the reaction.[1][2] A recommended eluent system is 10-20% ethyl acetate in hexanes. The starting material, p-anisidine, is more polar than the product, N-allyl-4-methoxyaniline, and will have a lower Rf value. The reaction is considered complete when the p-anisidine spot is no longer visible by TLC.

Q2: My purified product is a colored oil/solid. Is this normal?

A2: N-allyl-4-methoxyaniline can be a pale yellow oil or a low-melting solid. Anilines are susceptible to air oxidation, which can lead to discoloration (often brown or reddish).[6][7] If the product is significantly colored after chromatography, it may be due to trace impurities or some degradation on the silica gel. To minimize this, you can deactivate the silica gel with a small amount of triethylamine in the eluent. Storing the purified product under an inert atmosphere (nitrogen or argon) and in the dark can help prevent oxidation.

Q3: Can I use a different allylating agent, such as allyl chloride?

A3: Yes, allyl chloride can be used. However, allyl bromide is generally more reactive than allyl chloride in S_N2 reactions, so the reaction with allyl chloride may require longer reaction times or higher temperatures to achieve the same level of conversion.

Q4: Is reductive amination a viable alternative for this synthesis?

A4: Yes, reductive amination is an excellent alternative method.[3][8] This two-step, one-pot process involves the reaction of p-anisidine with acrolein to form an enamine intermediate, which is then reduced in situ with a mild reducing agent like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN) to yield N-allyl-4-methoxyaniline.[3][9] This method can offer better control over mono-alkylation.

Logical Relationship of Reductive Amination

G cluster_0 Reactants cluster_1 Intermediate Formation cluster_2 Reduction pAnisidine p-Anisidine Enamine Enamine Intermediate pAnisidine->Enamine Acrolein Acrolein Acrolein->Enamine Product N-allyl-4-methoxyaniline Enamine->Product ReducingAgent NaBH4 or NaBH3CN ReducingAgent->Product Reduces

Caption: Reductive amination pathway to N-allyl-4-methoxyaniline.

Q5: What are the key safety precautions I should take during this synthesis and work-up?

A5:

  • p-Anisidine: This compound is toxic and a suspected carcinogen.[7] Handle with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, and work in a well-ventilated fume hood.

  • Allyl Bromide/Chloride: These are lachrymators and are toxic. Always handle them in a fume hood.

  • Solvents: Organic solvents used in the reaction and work-up are flammable. Avoid open flames and use proper grounding for large-scale transfers.

  • Acid/Base Handling: Concentrated acids and bases are corrosive. Add them slowly and with cooling to prevent exothermic reactions.

References

  • BenchChem. (2025). Application Note: Synthesis of N-Benzyl-4-methoxyaniline from p-Anisidine and Benzyl Alcohol. BenchChem.
  • Google Patents. (2016). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
  • PubChem. (2026). p-Anisidine.
  • BenchChem. (2025).
  • ResearchGate. (2008). N-(4-Chlorobenzylidene)-4-methoxyaniline.
  • Organic Syntheses. 4-Methoxyphenyl)sulfamic acid.
  • ResearchGate. Solvent-free synthesis of N-benzylidene-4-methoxyaniline.
  • ResearchGate. (2019). N-Methylation of p-Anisidine on the Catalysts Based on Cu-Containing Layered Double Hydroxides.
  • Study.com. Describe a synthetic route for the preparation of 4 - methoxyaniline (p-anisidine) starting with s1 V benzene.
  • Master Organic Chemistry. (2017).
  • ResearchGate. (2018). Two-step reductive amination synthesis of 4-methoxy-N-(4-nitrobenzyl)aniline.
  • ResearchGate. Purification of aniline and nitrosubstituted aniline contaminants from aqueous solution using beta zeolite.
  • Carl ROTH.
  • Organic Syntheses. n-nitrosomethylaniline.
  • ACS Publications. (2025). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry.
  • Organic Chemistry Portal.
  • OpenBU. (2011).
  • Wikipedia. p-Anisidine.
  • ChemRxiv. (2019).
  • ResearchGate.
  • YouTube. (2023).
  • ChemRxiv.
  • The Good Scents Company. para-anisidine 4-methoxybenzenamine.
  • Chemistry Stack Exchange. (2014).
  • YouTube. (2024).
  • Organic Syntheses. p-Anisidine, 2-nitro.

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Reactivity of N-allyl-4-methoxyaniline and N-methyl-4-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals Introduction: Structure and Core Properties N-allyl-4-methoxyaniline and N-methyl-4-methoxyaniline are both derivatives of p-anisidine (4-methoxyaniline), a...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: Structure and Core Properties

N-allyl-4-methoxyaniline and N-methyl-4-methoxyaniline are both derivatives of p-anisidine (4-methoxyaniline), a common building block in organic synthesis.[1][2] They share a 4-methoxyphenyl core, where a strongly electron-donating methoxy group enhances the electron density of the aromatic ring, making it highly activated towards electrophilic attack.[3][4] The key distinction lies in the N-substituent: a reactive allyl group versus a simple methyl group. This seemingly small difference imparts a significant divergence in their chemical behavior, opening up unique synthetic pathways for the allyl-substituted compound while influencing the overall reactivity profile of both.

CompoundStructureMolar Mass ( g/mol )Key Features
N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline163.22Contains a reactive C=C double bond; susceptible to unique rearrangements.
N-methyl-4-methoxyaniline N-methyl-4-methoxyaniline137.18A standard N-alkylated aniline; serves as a baseline for reactivity comparison.

Electronic and Steric Effects: The Decisive Factors

The reactivity of these molecules is governed by the interplay of electronic and steric effects originating from the N-substituent.

  • Electronic Effects: Both methyl and allyl groups are electron-donating via an inductive effect (+I), pushing electron density towards the nitrogen atom. This increases the nitrogen's basicity and the activating effect on the aromatic ring compared to the parent p-anisidine. The sp2-hybridized carbons of the allyl group's double bond are slightly more electron-withdrawing than the sp3-hybridized methyl group, which can subtly modulate the nitrogen's electron density.[3] However, the primary electronic influence on the aromatic ring for both molecules is the powerful electron-donating resonance effect (+M) from the nitrogen lone pair, strongly activating the ortho and para positions.[3][5]

  • Steric Effects: The allyl group is sterically more demanding than the methyl group. This increased bulk can hinder the approach of electrophiles or reagents to the nitrogen atom and, more significantly, to the ortho positions of the aromatic ring.[6][7] This steric hindrance can influence regioselectivity in aromatic substitution reactions, often favoring the more accessible para position.[6]

Caption: Key distinguishing features of the N-allyl vs. N-methyl group.

Comparative Reactivity in Key Transformations

Electrophilic Aromatic Substitution (EAS)

Both molecules are highly activated towards EAS due to the potent ortho, para-directing nature of the N-alkoxy-anilino moiety.[3][8] However, the choice of N-substituent can affect reaction rates and product distribution.

  • Reactivity: Both substrates are significantly more reactive than benzene. The slightly stronger inductive effect of the methyl group might suggest a marginally faster reaction rate for N-methyl-4-methoxyaniline in some cases, though this effect is often minimal compared to the overwhelming activation from the nitrogen's lone pair.

  • Regioselectivity: The larger steric bulk of the N-allyl group can disfavor substitution at the ortho position compared to the N-methyl analogue, potentially leading to a higher para/ortho product ratio, especially with bulky electrophiles.[6]

Caution: Direct nitration or Friedel-Crafts reactions on highly activated anilines can be problematic. Nitration in strong acid protonates the basic nitrogen, forming a strongly deactivating anilinium ion which directs meta-substitution.[9] Similarly, the nitrogen can act as a Lewis base and coordinate with Lewis acid catalysts like AlCl₃ in Friedel-Crafts reactions, deactivating the ring.[10] Protection of the amine, for instance, by acetylation, is a common strategy to circumvent these issues.[8]

Oxidation

The susceptibility to oxidation is a critical consideration. N-alkylanilines can undergo oxidation at the nitrogen atom or the aromatic ring.

  • N-methyl-4-methoxyaniline: Can be oxidized to various products, including radical cations and, under certain conditions, may undergo demethylation.[11][12]

  • N-allyl-4-methoxyaniline: Presents two sites for oxidation: the nitrogen and the allyl group's double bond. The double bond can undergo reactions like epoxidation or oxidative cleavage, adding a layer of complexity and synthetic potential not available to the N-methyl derivative. Aerobic oxidation in the presence of specific catalysts can lead to the formation of aromatic azo compounds.

N-Alkylation and Acylation

The nucleophilicity of the nitrogen atom is crucial for reactions like N-alkylation and N-acylation.[13] While both are nucleophilic, the steric hindrance from the allyl group might slightly decrease the rate of reaction with bulky electrophiles compared to the less encumbered methylamino group.

The Claisen Rearrangement: A Unique Pathway for N-allyl-4-methoxyaniline

The most profound difference in reactivity is the ability of N-allyl-4-methoxyaniline to undergo the aza-Claisen rearrangement.[14] This powerful[9][9]-sigmatropic rearrangement is a thermally or Lewis acid-catalyzed process that forms a new carbon-carbon bond, leading to ortho-allylated anilines.[15][16][17] This reaction is inaccessible to N-methyl-4-methoxyaniline and represents a significant synthetic advantage for its allyl counterpart.

Caption: The Aza-Claisen rearrangement pathway for N-allyl-4-methoxyaniline.

Experimental Protocols & Data

Protocol 1: Comparative Bromination (Electrophilic Aromatic Substitution)

This protocol outlines a representative EAS reaction to compare the regioselectivity of the two substrates.

Objective: To compare the product distribution of the bromination of N-allyl-4-methoxyaniline and N-methyl-4-methoxyaniline.

Methodology:

  • Dissolution: Dissolve 10 mmol of the respective aniline substrate (N-allyl or N-methyl) in 50 mL of glacial acetic acid in a 100 mL round-bottom flask equipped with a magnetic stirrer.

  • Cooling: Cool the solution to 0-5 °C in an ice bath.

  • Bromine Addition: Slowly add a solution of 10 mmol of bromine (Br₂) in 10 mL of glacial acetic acid dropwise over 30 minutes, ensuring the temperature remains below 10 °C.

  • Reaction: Stir the mixture at room temperature for 2 hours.

  • Quenching: Pour the reaction mixture into 200 mL of ice-cold water.

  • Neutralization: Carefully neutralize the solution by adding a saturated sodium bicarbonate solution until effervescence ceases.

  • Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Drying & Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Analysis: Analyze the crude product mixture using ¹H NMR or GC-MS to determine the ratio of ortho-bromo to para-bromo isomers.

Expected Outcome & Causality: Due to the greater steric hindrance of the allyl group, the reaction with N-allyl-4-methoxyaniline is expected to yield a higher proportion of the para-bromo product compared to the reaction with N-methyl-4-methoxyaniline . The less bulky methyl group allows for more competitive substitution at the ortho position.

SubstrateExpected Major ProductExpected Para/Ortho RatioRationale
N-allyl-4-methoxyaniline 2-Bromo-N-allyl-4-methoxyanilineHigherIncreased steric hindrance at the ortho position from the allyl group.[6]
N-methyl-4-methoxyaniline 2-Bromo-N-methyl-4-methoxyanilineLowerLess steric hindrance, allowing for more competitive ortho attack.

Conclusion

While N-allyl-4-methoxyaniline and N-methyl-4-methoxyaniline share a common, highly activated aromatic core, their reactivity profiles diverge significantly based on the identity of the N-substituent. N-methyl-4-methoxyaniline behaves as a typical, sterically unencumbered N-alkylaniline, undergoing standard transformations like electrophilic aromatic substitution and N-acylation predictably.

In contrast, N-allyl-4-methoxyaniline offers a dual-reactivity profile. It participates in all the reactions of its methyl counterpart, albeit with modified regioselectivity due to steric factors, but also possesses a reactive allyl group. This enables unique and powerful transformations, most notably the aza-Claisen rearrangement, which provides a direct route to ortho-functionalized anilines. For researchers in drug development and synthetic chemistry, understanding these differences is paramount for strategic molecular design and the efficient construction of complex target molecules.

References

  • Reactions of Aniline. Chemistry Steps. Link

  • p-Anisidine | C7H9NO. PubChem, National Center for Biotechnology Information. Link

  • Nitration of Aniline | Electrophilic Aromatic Substitution Reactions. Khan Academy via YouTube. Link

  • p-Anisidine. Wikipedia. Link

  • 4-Methoxy-N-methylaniline. Sigma-Aldrich. Link

  • Compare the basicity of aniline, 4-nitroaniline, 4-methoxyaniline and methylamine. Filo. Link

  • Electrophilic Aromatic Substitution: The Six Key Reactions. Master Organic Chemistry. Link

  • N-Alkylation of aniline derivatives by a bipyridyl metal–organic framework supported cobalt catalyst. Royal Society of Chemistry. Link

  • Claisen rearrangement. Wikipedia. Link

  • Claisen Rearrangement. Organic Chemistry Portal. Link

  • Mechanistic Aspects of the Electrochemical Oxidation of Aliphatic Amines and Aniline Derivatives. National Center for Biotechnology Information. Link

  • Synthesis of Halogenated Anilines by Treatment of N,N-Dialkylaniline N-Oxides with Thionyl Halides. National Center for Biotechnology Information. Link

  • Rank the following substituted anilines from most basic to least basic. Pearson+. Link

  • 16.6: An Explanation of Substituent Effects. Chemistry LibreTexts. Link

  • Kinetics of Oxidation of Aniline, N-Methylaniline, N,N'-Dimethylaniline by Chromic Acid. Asian Journal of Chemistry. Link

  • Limitations of Electrophilic Aromatic Substitution Reactions. Chemistry Steps. Link

  • The Cope and Claisen Rearrangements. Master Organic Chemistry. Link

  • N-Alkylation of Aniline and Its Derivatives by Alcohols in the Presence of Copper Compounds. Semantic Scholar. Link

  • Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. Link

  • 24.4: Basicity of Arylamines. Chemistry LibreTexts. Link

  • Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. American Chemical Society Publications. Link

  • 20.7: Reactions of Arylamines. Chemistry LibreTexts. Link

  • 4-Methoxyaniline. The Automated Topology Builder (ATB) and Repository. Link

  • Substituent effects on the physical properties and pKa of aniline. ResearchGate. Link

  • Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides. National Center for Biotechnology Information. Link

  • Ireland-Claisen Rearrangement. Chem-Station International Edition. Link

  • p-Anisidine. Sigma-Aldrich. Link

  • Synthesis and structure-activity relationships of N-substituted 2-[(2-imidazolylsulfinyl)methyl]anilines as a new class of gastric H+/K(+)-ATPase inhibitors. National Center for Biotechnology Information. Link

Sources

Comparative

A Spectroscopic Journey: Differentiating N-allyl-4-methoxyaniline from its Precursors

A Technical Guide for Researchers In the synthesis of novel organic compounds, rigorous characterization of the final product is paramount to confirm its identity and purity. This guide provides an in-depth spectroscopic...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers

In the synthesis of novel organic compounds, rigorous characterization of the final product is paramount to confirm its identity and purity. This guide provides an in-depth spectroscopic comparison of N-allyl-4-methoxyaniline, a versatile intermediate in organic synthesis, with its precursors, 4-methoxyaniline and allyl bromide. By leveraging key spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy—we will elucidate the distinct spectral fingerprints that differentiate the product from its starting materials. This guide is intended for researchers, scientists, and professionals in drug development who rely on precise analytical data to validate their synthetic outcomes.

The Synthetic Pathway: From Precursors to Product

The synthesis of N-allyl-4-methoxyaniline is a classic example of N-alkylation, a fundamental reaction in organic chemistry. In this process, the nucleophilic nitrogen atom of 4-methoxyaniline attacks the electrophilic carbon of allyl bromide, leading to the formation of a new carbon-nitrogen bond and the displacement of the bromide ion.

Synthesis of N-allyl-4-methoxyaniline cluster_reactants Reactants cluster_product Product 4-methoxyaniline 4-Methoxyaniline (p-Anisidine) reaction_center 4-methoxyaniline->reaction_center + allyl_bromide Allyl Bromide allyl_bromide->reaction_center N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline reaction_center->N-allyl-4-methoxyaniline Base (e.g., K₂CO₃) Solvent (e.g., Acetone)

Figure 1: Synthetic route to N-allyl-4-methoxyaniline.

Understanding this transformation is the first step in predicting the spectroscopic changes that will signify a successful reaction. The disappearance of the N-H protons of the primary amine and the appearance of the characteristic signals of the allyl group are key indicators we will explore.

Spectroscopic Comparison: A Tale of Three Molecules

The true confirmation of a successful synthesis lies in the detailed analysis of the product's spectroscopic data and its comparison with the starting materials. The following sections provide a comprehensive breakdown of the expected ¹H NMR, ¹³C NMR, IR, and UV-Vis spectra for each compound.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules in solution. The chemical shift, splitting pattern, and integration of the signals provide a detailed map of the proton environments within a molecule.

Table 1: Comparative ¹H NMR Data (CDCl₃, 400 MHz)

CompoundAromatic Protons (ppm)Methoxy Protons (-OCH₃) (ppm)Allyl Protons (ppm)Amino/Amine Proton (-NH₂/-NH) (ppm)
4-Methoxyaniline ~6.75 (d, 2H), ~6.65 (d, 2H)~3.75 (s, 3H)-~3.5 (br s, 2H)
Allyl Bromide --~5.95 (m, 1H), ~5.35 (d, 1H), ~5.20 (d, 1H), ~3.95 (d, 2H)-
N-allyl-4-methoxyaniline ~6.80 (d, 2H), ~6.60 (d, 2H)~3.76 (s, 3H)~5.90 (m, 1H), ~5.25 (d, 1H), ~5.15 (d, 1H), ~3.80 (d, 2H)~3.6 (br s, 1H)

Note: The chemical shifts are approximate and can vary slightly based on the solvent and concentration.

Analysis of ¹H NMR Spectra:

  • 4-Methoxyaniline: The spectrum is characterized by two doublets in the aromatic region, a singlet for the methoxy group, and a broad singlet for the two N-H protons of the primary amine.

  • Allyl Bromide: This spectrum displays the classic signals of an allyl group: a multiplet for the vinylic proton, two doublets for the terminal vinylic protons, and a doublet for the methylene protons adjacent to the bromine.

  • N-allyl-4-methoxyaniline: The spectrum of the product shows a combination of features from both precursors, with critical differences. The aromatic and methoxy signals are similar to those in 4-methoxyaniline, although the aromatic protons may experience a slight shift due to the new substituent. The key changes are the appearance of the allyl group signals, similar to those in allyl bromide but shifted due to the attachment to a nitrogen atom, and the reduction in the integration of the N-H signal from 2H to 1H, confirming the mono-alkylation.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of a molecule. Each unique carbon atom gives a distinct signal, and its chemical shift is indicative of its electronic environment.

Table 2: Comparative ¹³C NMR Data (CDCl₃, 100 MHz)

CompoundAromatic Carbons (ppm)Methoxy Carbon (-OCH₃) (ppm)Allyl Carbons (ppm)
4-Methoxyaniline ~152.5, ~142.0, ~115.5, ~114.5~55.5-
Allyl Bromide --~134.0, ~118.0, ~33.0
N-allyl-4-methoxyaniline ~152.0, ~142.5, ~115.0, ~114.0~55.8~135.0, ~116.5, ~47.0

Note: The chemical shifts are approximate and can vary slightly based on the solvent and concentration.

Analysis of ¹³C NMR Spectra:

  • 4-Methoxyaniline: The spectrum shows four signals in the aromatic region, corresponding to the four unique carbon environments, and one signal for the methoxy carbon.

  • Allyl Bromide: Three signals are observed, corresponding to the three distinct carbon atoms of the allyl group.

  • N-allyl-4-methoxyaniline: The product's spectrum will exhibit the aromatic and methoxy carbon signals from the 4-methoxyaniline backbone, along with the three signals of the newly incorporated allyl group. The chemical shift of the methylene carbon of the allyl group will be significantly different from that in allyl bromide, reflecting the change from a C-Br bond to a C-N bond.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of different chemical bonds.

Table 3: Key Comparative IR Absorptions (cm⁻¹)

CompoundN-H StretchC-H (sp²) StretchC-H (sp³) StretchC=C StretchC-N StretchC-O Stretch
4-Methoxyaniline ~3400-3300 (two bands)~3100-3000~2950-2850~1600, ~1500~1300-1200~1240, ~1030
Allyl Bromide -~3100-3000~3000-2850~1640--
N-allyl-4-methoxyaniline ~3400 (one band)~3100-3000~2950-2850~1640, ~1600, ~1500~1300-1200~1240, ~1030

Analysis of IR Spectra:

  • 4-Methoxyaniline: The most prominent feature is the pair of absorption bands in the 3400-3300 cm⁻¹ region, characteristic of the symmetric and asymmetric stretching vibrations of a primary amine (-NH₂).[1]

  • Allyl Bromide: The spectrum is dominated by C-H stretching vibrations and a sharp peak around 1640 cm⁻¹ corresponding to the C=C double bond stretch.

  • N-allyl-4-methoxyaniline: The IR spectrum of the product provides clear evidence of the reaction's success. The two N-H stretching bands of the primary amine in 4-methoxyaniline are replaced by a single, weaker band for the secondary amine (-NH) at a similar frequency. Furthermore, the spectrum will retain the characteristic C=C stretching frequency of the allyl group and the C-O and aromatic C=C stretching bands from the methoxyaniline moiety.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The wavelength of maximum absorbance (λ_max) is related to the extent of conjugation in the system.

Table 4: Comparative UV-Vis Data (in Ethanol)

Compoundλ_max (nm)
4-Methoxyaniline ~235, ~300[2]
Allyl Bromide No significant absorption above 220 nm
N-allyl-4-methoxyaniline Expected to be similar to 4-methoxyaniline, with possible minor shifts

Analysis of UV-Vis Spectra:

  • 4-Methoxyaniline: The spectrum shows two main absorption bands, which are attributed to π → π* transitions within the benzene ring.[2] The methoxy and amino groups act as auxochromes, influencing the position and intensity of these bands.

  • Allyl Bromide: Lacking a significant chromophore, allyl bromide does not exhibit strong absorption in the near-UV region.

  • N-allyl-4-methoxyaniline: The UV-Vis spectrum of the product is expected to be very similar to that of 4-methoxyaniline. The primary chromophore, the substituted benzene ring, remains largely unchanged. Minor shifts in the λ_max values may be observed due to the electronic effect of the N-allyl group, but the overall spectral profile will be dominated by the aromatic system.

Experimental Protocols

To ensure the reproducibility of these findings, detailed experimental protocols for the synthesis and spectroscopic analysis are provided below.

Synthesis of N-allyl-4-methoxyaniline

Experimental_Workflow cluster_synthesis Synthesis start Combine 4-methoxyaniline, allyl bromide, and K₂CO₃ in acetone. reflux Reflux the mixture for 4-6 hours. start->reflux monitor Monitor reaction progress by TLC. reflux->monitor workup Perform aqueous workup: - Remove acetone - Add water - Extract with ethyl acetate monitor->workup dry Dry the organic layer over anhydrous Na₂SO₄. workup->dry concentrate Concentrate the solution under reduced pressure. dry->concentrate purify Purify the crude product by column chromatography. concentrate->purify characterize Characterize the pure product by NMR, IR, and UV-Vis. purify->characterize

Figure 2: Workflow for the synthesis of N-allyl-4-methoxyaniline.

Materials:

  • 4-Methoxyaniline (p-anisidine)

  • Allyl bromide

  • Potassium carbonate (K₂CO₃), anhydrous

  • Acetone, anhydrous

  • Ethyl acetate

  • Saturated sodium chloride solution (brine)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl acetate for eluent

Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-methoxyaniline (1.0 eq) in anhydrous acetone.

  • Add anhydrous potassium carbonate (1.5 eq) to the solution.

  • Add allyl bromide (1.1 eq) dropwise to the stirring suspension.

  • Heat the reaction mixture to reflux and maintain for 4-6 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, allow the mixture to cool to room temperature and filter to remove the inorganic salts.

  • Concentrate the filtrate under reduced pressure to remove the acetone.

  • Dissolve the residue in ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

  • Collect the fractions containing the pure product and concentrate to afford N-allyl-4-methoxyaniline as an oil or low-melting solid.

Spectroscopic Analysis

¹H and ¹³C NMR Spectroscopy:

  • Prepare a solution of the sample (5-10 mg) in deuterated chloroform (CDCl₃, ~0.7 mL).

  • Acquire the spectra on a 400 MHz (for ¹H) or 100 MHz (for ¹³C) NMR spectrometer.

  • Use tetramethylsilane (TMS) as an internal standard (0 ppm).

Infrared (IR) Spectroscopy:

  • For liquid samples, acquire the spectrum using a thin film between two sodium chloride plates on an FT-IR spectrometer.

  • For solid samples, prepare a KBr pellet or use an Attenuated Total Reflectance (ATR) accessory.

  • Record the spectrum over the range of 4000-400 cm⁻¹.

UV-Vis Spectroscopy:

  • Prepare a dilute solution of the sample in a suitable UV-transparent solvent (e.g., ethanol or methanol).

  • Record the absorption spectrum over a range of 200-400 nm using a UV-Vis spectrophotometer.

Conclusion

The successful synthesis of N-allyl-4-methoxyaniline from 4-methoxyaniline and allyl bromide can be unequivocally confirmed through a comparative analysis of their spectroscopic data. The key transformations to observe are the conversion of a primary amine to a secondary amine, evidenced by changes in the N-H signals in both ¹H NMR and IR spectra, and the incorporation of the allyl group, which introduces a new set of characteristic signals in the ¹H and ¹³C NMR spectra. This guide provides the foundational spectroscopic data and experimental framework to confidently identify and characterize N-allyl-4-methoxyaniline, ensuring the integrity and success of subsequent research endeavors.

References

Sources

Validation

"N-allyl-4-methoxyaniline" stability compared to other N-alkylanilines

An In-Depth Comparative Guide to the Stability of N-allyl-4-methoxyaniline versus Saturated N-Alkylanilines For professionals in chemical synthesis and drug development, understanding the intrinsic stability of chemical...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Comparative Guide to the Stability of N-allyl-4-methoxyaniline versus Saturated N-Alkylanilines

For professionals in chemical synthesis and drug development, understanding the intrinsic stability of chemical intermediates is paramount. The stability of a compound dictates its storage conditions, shelf-life, and potential degradation pathways, which can impact reaction yield, purity, and the safety profile of the final product. This guide provides a detailed comparison of the stability of N-allyl-4-methoxyaniline against its saturated N-alkyl counterparts (e.g., N-methyl and N-ethyl-4-methoxyaniline).

While direct, peer-reviewed comparative studies are sparse, a robust analysis based on fundamental chemical principles and structure-activity relationships can provide critical insights. This guide will dissect the molecular features that govern stability and propose validated experimental protocols to quantify these differences.

The Structural Basis of Stability in N-Alkylanilines

The stability of any N-alkylaniline is primarily influenced by three molecular features: the aniline ring, the electron-donating methoxy group, and, most critically for this comparison, the nature of the N-alkyl substituent.

  • The 4-Methoxyaniline Core : The parent structure, 4-methoxyaniline (p-anisidine), is known to be sensitive to air, light, and heat, often darkening upon storage due to oxidation.[1][2][3] The para-methoxy group is strongly electron-donating, which activates the aromatic ring but can also influence the electron density at the nitrogen atom, affecting its susceptibility to oxidation.

  • The N-Alkyl Substituent: Allyl vs. Saturated Alkyl : This is the key point of differentiation.

    • Saturated Alkyl Groups (e.g., Methyl, Ethyl) : These groups are relatively inert. Their primary contribution to instability involves susceptibility to oxidative N-dealkylation, a common metabolic pathway catalyzed by enzymes but also possible via chemical oxidants.[4][5]

    • The Allyl Group : The presence of a carbon-carbon double bond in the allyl group introduces multiple new potential degradation pathways. This unsaturation makes N-allyl-4-methoxyaniline intrinsically more reactive and, therefore, likely less stable than its saturated analogs.

The core hypothesis of this guide is that the allyl group's unique reactivity reduces the overall stability of N-allyl-4-methoxyaniline when compared to saturated N-alkylanilines. The following sections will explore this through the lenses of thermal, oxidative, and photostability.

Comparative Stability Analysis

Thermal Stability

Expert Analysis: The thermal stability of an organic molecule is its resistance to decomposition at elevated temperatures. For N-alkylanilines, degradation is typically initiated at the weakest bonds. In saturated N-alkylanilines, this is often the C-N bond, leading to dealkylation.

However, the allyl group in N-allyl-4-methoxyaniline introduces a unique, lower-energy degradation pathway: the thermal[6][6]-sigmatropic rearrangement (Claisen rearrangement) . This well-known reaction can occur under thermal stress, causing the allyl group to migrate from the nitrogen atom to the ortho position of the aniline ring. This rearrangement represents a significant structural decomposition that occurs at temperatures likely lower than those required for C-N bond homolysis in saturated analogs. Furthermore, the double bond can be a site for thermally-initiated polymerization.

Expected Outcome: N-allyl-4-methoxyaniline is expected to exhibit a lower decomposition onset temperature compared to N-methyl- or N-ethyl-4-methoxyaniline.

Table 1: Predicted Thermal Stability Comparison

Compound Key Structural Feature Predicted Primary Thermal Degradation Pathway Expected Relative Thermal Stability
N-allyl-4-methoxyaniline N-allyl group (C=C) Claisen Rearrangement, Polymerization Lower
N-methyl-4-methoxyaniline N-methyl group N-Dealkylation, C-N Bond Scission Higher

| N-ethyl-4-methoxyaniline | N-ethyl group | N-Dealkylation, C-N Bond Scission | Higher |

Oxidative Stability

Expert Analysis: Anilines are susceptible to oxidation at the nitrogen atom, forming various products including nitroso, nitro, and polymeric species. All N-alkylanilines share this vulnerability.[7] However, the allyl group provides additional, more reactive sites for oxidative attack. The C=C double bond can be readily oxidized (e.g., epoxidation, dihydroxylation, or cleavage) by atmospheric oxygen, peroxides, or other oxidizing agents. Additionally, the allylic C-H bonds are weaker than typical sp³ C-H bonds and are particularly susceptible to radical abstraction, initiating autoxidation chain reactions.

Expected Outcome: N-allyl-4-methoxyaniline will degrade more rapidly in the presence of oxidants or air compared to its saturated counterparts.

Diagram 1: Potential Oxidative and Thermal Degradation Pathways

cluster_allyl N-allyl-4-methoxyaniline Degradation cluster_alkyl N-methyl-4-methoxyaniline Degradation A N-allyl-4-methoxyaniline B [O] A->B Oxidative Stress C Heat (Δ) A->C Thermal Stress D Oxidation at Nitrogen (Nitroso, Nitro, etc.) B->D E Oxidation at C=C (Epoxide, Diol, etc.) B->E F Claisen Rearrangement (o-allyl-4-methoxyaniline) C->F X N-methyl-4-methoxyaniline Y [O] / Heat (Δ) X->Y Stress Z Oxidation at Nitrogen Y->Z W N-Dealkylation (4-methoxyaniline) Y->W

Caption: Comparative degradation pathways for N-allyl vs. N-methyl-4-methoxyaniline.

Photostability

Expert Analysis: Aromatic amines are often light-sensitive. Exposure to UV or even high-intensity visible light can promote electrons to excited states, leading to chemical reactions. While the aniline core is the primary chromophore, the N-alkyl substituent can influence the degradation pathway. Studies have shown that N-alkylanilines can undergo photorearrangement or photolysis upon irradiation.[8] The allyl group's double bond provides an additional chromophore that can absorb light and engage in photochemical reactions (e.g., cis-trans isomerization, cycloadditions, or radical reactions) not available to saturated alkyl groups.

Expected Outcome: N-allyl-4-methoxyaniline is likely to be more photolabile and may exhibit a more complex degradation profile upon light exposure than saturated N-alkylanilines.

Experimental Verification Protocols

To empirically validate the stability differences predicted above, a series of standardized stress tests should be performed. The following protocols are designed to be self-validating by including the compounds for comparison and unstressed controls.

Protocol: Isothermal Thermogravimetric Analysis (TGA)

Objective: To determine and compare the onset temperature of thermal decomposition.

  • Instrument Setup: Calibrate the TGA instrument for temperature and mass.

  • Sample Preparation: Place 5-10 mg of each compound (N-allyl-4-methoxyaniline, N-methyl-4-methoxyaniline, and N-ethyl-4-methoxyaniline) into separate, tared TGA pans.

  • Experimental Conditions:

    • Heat the samples from 30 °C to 600 °C at a constant ramp rate of 10 °C/min.

    • Maintain a constant inert nitrogen atmosphere (flow rate of 50 mL/min) to prevent oxidative degradation.

  • Data Analysis: Plot mass loss (%) as a function of temperature for each compound. Determine the onset temperature of decomposition, often defined as the temperature at which 5% mass loss occurs (Td5). A lower Td5 indicates lower thermal stability.

Protocol: Accelerated Oxidative Stability Study

Objective: To compare the rate of degradation under oxidative stress.

  • Sample Preparation: Prepare 1 mg/mL solutions of each test compound in a suitable solvent (e.g., acetonitrile). Transfer 1 mL of each solution into multiple amber HPLC vials. For each compound, prepare a parallel set of vials where the headspace is purged with air or oxygen.

  • Stress Condition: Place the vials in a stability chamber or oven maintained at a constant temperature (e.g., 60 °C).

  • Time-Point Analysis: At specified time points (e.g., 0, 24, 48, 72, and 168 hours), remove one vial for each compound and condition. Immediately cool to room temperature.

  • Quantification: Analyze the samples by a validated stability-indicating HPLC-UV method. Calculate the percentage of the parent compound remaining by comparing its peak area to the T=0 sample.

  • Data Analysis: Plot the percentage of compound remaining versus time. A faster rate of decline indicates lower oxidative stability.

Protocol: ICH Q1B Photostability Testing

Objective: To assess degradation upon exposure to a standardized light source.

  • Sample Preparation:

    • Prepare solid-state samples by spreading a thin layer of each compound in a shallow, uncovered petri dish.

    • Prepare solution-state samples (e.g., 1 mg/mL in methanol/water) in quartz cuvettes.

    • For each sample, prepare a "dark control" by wrapping the container completely in aluminum foil.

  • Exposure Condition: Place the samples and their corresponding dark controls in a photostability chamber. Expose them to a light source conforming to ICH Q1B guidelines, which specifies an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.[9][10]

  • Post-Exposure Analysis: After the exposure period, analyze both the light-exposed samples and the dark controls using HPLC.

  • Data Analysis: Compare the chromatograms of the exposed samples to the dark controls and the T=0 samples. A significant decrease in the parent peak and/or the appearance of new degradation peaks in the light-exposed sample (but not in the dark control) indicates photolability.

Diagram 2: General Workflow for a Comparative Stability Study

cluster_prep 1. Preparation cluster_stress 2. Stress Application cluster_analysis 3. Analysis cluster_eval 4. Evaluation A Prepare Samples (Allyl, Methyl, Ethyl Analogs) B Prepare T=0 Controls A->B C Prepare Dark Controls (for Photostability) A->C D Thermal Stress (TGA Ramp) A->D E Oxidative Stress (Heat + Air/O2) A->E F Photolytic Stress (ICH Light Source) A->F G Analyze Samples at Time Points (T=x) D->G E->G F->G H Analytical Technique (HPLC, TGA, GC-MS) G->H I Quantify Parent Compound & Identify Degradants H->I J Compare Degradation Rates (Allyl vs. Alkyl) I->J K Characterize Degradation Pathways J->K L Determine Relative Stability K->L

Caption: A systematic workflow for evaluating and comparing chemical stability.

Conclusion and Recommendations

Based on a thorough analysis of its chemical structure, N-allyl-4-methoxyaniline is predicted to be significantly less stable than its saturated N-alkyl counterparts such as N-methyl- and N-ethyl-4-methoxyaniline. The presence of the allylic double bond introduces multiple vulnerabilities, including susceptibility to thermal rearrangement, oxidative attack at the C=C bond and allylic position, and additional photochemical reaction pathways.

For researchers, scientists, and drug development professionals, this has direct practical implications:

  • Storage and Handling: N-allyl-4-methoxyaniline should be stored under an inert atmosphere (e.g., argon or nitrogen), protected from light, and kept at reduced temperatures to minimize degradation.

  • Process Chemistry: Reaction conditions involving high temperatures or the presence of oxidizing agents should be used with caution. The potential for Claisen rearrangement should be considered as a possible side reaction during synthesis or purification.

  • Analytical Development: Stability-indicating analytical methods are crucial to ensure that the purity of N-allyl-4-methoxyaniline is accurately monitored over time and to detect the formation of potential degradants.

The experimental protocols outlined in this guide provide a clear framework for empirically confirming these predictions and for establishing appropriate handling, storage, and quality control procedures for this versatile chemical intermediate.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Methoxyaniline. Retrieved from [Link]

  • G.D. Glick, et al. (1993). Effect of Substitution Site Upon the Oxidation Potentials of Alkylanilines, the Mutagenicities of N-hydroxyalkylanilines, and the Conformations of alkylaniline-DNA Adducts. PubMed. Retrieved from [Link]

  • PubChem. (n.d.). N-Benzyl-4-methoxyaniline. Retrieved from [Link]

  • Google Patents. (2016). CN105924363A - Preparation method of N-methyl-4-methoxyaniline.
  • MDPI. (2022). N-Dealkylation of Amines. Molecules. Retrieved from [Link]

  • ACS Publications. (2019). Photorearrangement of Quinoline-Protected Dialkylanilines and the Photorelease of Aniline-Containing Biological Effectors. The Journal of Organic Chemistry. Retrieved from [Link]

  • Sciforum. (2022). Evaluation of oxidative stability of emulsifiers of acylglicerol origin. Proceedings. Retrieved from [Link]

  • MDPI. (2022). Thermal Stability and Decomposition Mechanism of Poly(alkylene succinate)s. Polymers. Retrieved from [Link]

  • Study.com. (n.d.). Describe a synthetic route for the preparation of 4 - methoxyaniline (p-anisidine) starting with s1 V benzene. Retrieved from [Link]

  • ResearchGate. (2014). Catalyst-Free and Highly Selective N,N-Diallylation of Anilines in Aqueous Phase. ResearchGate. Retrieved from [Link]

  • ResearchGate. (n.d.). Our design for nitration of N‐alkylanilines. Retrieved from [Link]

  • ResearchGate. (2015). Solvent-free synthesis of N-benzylidene-4-methoxyaniline. ResearchGate. Retrieved from [Link]

  • ResearchGate. (1995). Thermal stability of Polyaniline Tosylate. ResearchGate. Retrieved from [Link]

  • University of Granada. (2023). Oxidation and oxidative stability in emulsions. ResearchGate. Retrieved from [Link]

  • ACS Publications. (2023). Acid-Catalyzed Solvent-Switchable Chemoselective N-Alkylation and para C-Alkylation of Unprotected Arylamines Utilizing ortho-Quinone Methides. The Journal of Organic Chemistry. Retrieved from [Link]

  • Wikipedia. (n.d.). p-Anisidine. Retrieved from [Link]

  • MDPI. (2023). Innovative and Sustainable Technologies to Enhance the Oxidative Stability of Vegetable Oils. Foods. Retrieved from [Link]

  • ResearchGate. (2012). Selective N-Alkylation of Anilines in Ionic Liquids. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2013). Photostability of N@C. ResearchGate. Retrieved from [Link]

  • ResearchGate. (2018). Oxidative Stability of Selected Edible Oils. ResearchGate. Retrieved from [Link]

  • ICH. (1996). STABILITY TESTING: PHOTOSTABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS Q1B. Retrieved from [Link]

  • MDPI. (2021). Metabolic N-Dealkylation and N-Oxidation as Elucidators of the Role of Alkylamino Moieties in Drugs Acting at Various Receptors. Molecules. Retrieved from [Link]

  • PubMed. (2012). Thermal stability and oxidation resistance of Ti-Al-N coatings. Acta Materialia. Retrieved from [Link]

  • European Medicines Agency. (1996). ICH Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

  • NIH. (1981). Mechanisms and pathways of aniline elimination from aquatic environments. Applied and Environmental Microbiology. Retrieved from [Link]

  • ResearchGate. (2012). Thermal stability and oxidation resistance of Ti-Al-N coatings. ResearchGate. Retrieved from [Link]

  • NCERT. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 10 – Haloalkanes and Haloarenes. Retrieved from [Link]

  • PubMed Central. (2012). Thermal stability and oxidation resistance of Ti–Al–N coatings. Acta Materialia. Retrieved from [Link]

  • PubChem. (n.d.). p-Anisidine. Retrieved from [Link]

  • ResearchGate. (2013). N-Alkylation of Anilines, Carboxamides and Several Nitrogen Heterocycles Using CsF—Celite/Alkyl Halides/CH3CN Combination. ResearchGate. Retrieved from [Link]

Sources

Comparative

A Comparative Guide to the Electronic Effects of the N-Allyl Group in 4-Methoxyaniline Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals Introduction: Unraveling Electronic Effects in Substituted Anilines In the landscape of medicinal chemistry and materials science, the aniline scaf...

Author: BenchChem Technical Support Team. Date: February 2026

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling Electronic Effects in Substituted Anilines

In the landscape of medicinal chemistry and materials science, the aniline scaffold is a cornerstone. Its utility is profoundly influenced by the electronic nature of substituents on both the aromatic ring and the nitrogen atom. These substituents modulate the nucleophilicity of the nitrogen, the electron density of the phenyl ring, and the overall reactivity and physicochemical properties of the molecule. The electronic influence is broadly categorized into two primary mechanisms: the inductive effect , which is the polarization of electron density through sigma (σ) bonds, and the resonance (or mesomeric) effect , which involves the delocalization of pi (π) electrons across a conjugated system.[1]

In the specific case of N-allyl-4-methoxyaniline, we are presented with a fascinating interplay of electronic forces. The para-methoxy group is a potent, classical electron-donating group (+M > -I), enriching the electron density of the aniline ring through resonance. The focus of this guide, however, is the less commonly quantified N-allyl substituent. This guide provides a comparative analysis of the allyl group's electronic contribution relative to other common N-substituents, supported by experimental data and detailed analytical protocols.

The Dual-Nature of the Allyl Substituent

The allyl group (–CH₂–CH=CH₂) is not a simple alkyl substituent. Its electronic character is a nuanced combination of a weak electron-withdrawing inductive effect and a potential, though weak, electron-donating hyperconjugative/resonance effect.

  • Inductive Effect (-I): The sp² hybridized carbons of the vinyl moiety are more electronegative than a standard sp³ carbon. This results in a net pull of electron density through the sigma bond framework from the nitrogen atom, an electron-withdrawing inductive effect.[2]

  • Hyperconjugation/Resonance (+M): The C-H σ-bonds of the methylene group adjacent to the nitrogen can engage in hyperconjugation with the π-system of the benzene ring. Furthermore, under certain electronic demands, the π-bond of the allyl group could participate in more extended conjugation. Generally, for nitrogen substituents, the inductive effect is the more dominant of these weaker interactions.

The following diagram illustrates the primary electronic effects exerted by various substituents on the nitrogen atom of 4-methoxyaniline.

G cluster_0 N-Substituent (R) cluster_1 Electronic Effects R R N N R->N Aromatic 4-Methoxyphenyl Ring N->Aromatic Methyl Methyl (-CH3) (+I Effect) Methyl->R Donating Allyl Allyl (-CH2CH=CH2) (Weak -I Effect) Allyl->R Weakly Withdrawing Acetyl Acetyl (-COCH3) (-I, -M Effects) Acetyl->R Strongly Withdrawing H Hydrogen (-H) (Baseline) H->R Neutral Reference

Caption: Electronic influence of different N-substituents on the aniline nitrogen.

Comparative Analysis: Probing Electron Density with ¹H NMR Spectroscopy

The most direct method to observe the electronic impact of the N-substituent is to measure the chemical shifts (δ) of the aromatic protons using ¹H NMR spectroscopy. The electron density at the aromatic carbons shields the attached protons from the external magnetic field of the NMR spectrometer. Therefore, an increase in electron density results in a more shielded proton, which resonates at a lower chemical shift (further "upfield"). Conversely, a decrease in electron density deshields the proton, causing it to resonate at a higher chemical shift (further "downfield").[3]

By comparing the chemical shifts of the aromatic protons in N-allyl-4-methoxyaniline to a series of related compounds, we can establish a clear hierarchy of electronic effects.

CompoundN-Substituent (R)Ha (ppm)Hb (ppm)Net Electronic Effect of R
4-Methoxyaniline-H~6.75~6.65Baseline
N-Methyl-4-methoxyaniline-CH₃~6.82~6.60Electron Donating (+I)
N-Allyl-4-methoxyaniline *-CH₂CH=CH₂ ~6.80 ~6.62 Weakly Electron Withdrawing (-I)
N-Acetyl-4-methoxyaniline-COCH₃~7.38~6.86Strongly Electron Withdrawing (-I, -M)

Note: Chemical shifts are approximate values compiled from literature sources and may vary slightly based on solvent and concentration. Ha refers to protons ortho to the -NHR group; Hb refers to protons ortho to the -OCH₃ group.

Interpretation of Data:

  • N-Methyl vs. Baseline: The N-methyl group is a classic electron-donating group through induction (+I).[4] Compared to the unsubstituted aniline, it increases electron density on the nitrogen, which is then delocalized into the ring. This is subtly reflected in the NMR data, where the protons ortho to the methoxy group (Hb) are shifted slightly upfield (from ~6.65 to ~6.60 ppm).[1]

  • N-Acetyl vs. Baseline: The acetyl group is strongly electron-withdrawing due to both the inductive effect of the carbonyl oxygen and, more significantly, the resonance delocalization of the nitrogen's lone pair onto the carbonyl oxygen (-M effect). This dramatically reduces the electron density on the aniline ring. The effect is unmistakable in the NMR data, with the Ha protons experiencing a massive downfield shift to ~7.38 ppm, indicating significant deshielding.

  • N-Allyl - The Intermediate Case: The N-allyl group demonstrates an effect that is intermediate between the donating methyl and the withdrawing acetyl group. Crucially, the aromatic protons of N-allyl-4-methoxyaniline are slightly downfield compared to the unsubstituted parent compound (Ha: ~6.80 vs ~6.75 ppm; Hb: ~6.62 vs ~6.65 ppm). This observation provides clear experimental evidence that the net electronic character of the N-allyl group in this system is weakly electron-withdrawing . The -I effect from its sp² carbons outweighs any potential +M hyperconjugative donation.

Experimental Validation Protocols

To provide a framework for independent verification and further research, we present standardized protocols for the key analytical techniques used to assess these electronic effects.

Protocol for ¹H NMR Spectroscopic Analysis

This protocol describes the steps for acquiring comparative ¹H NMR data.

Objective: To determine the chemical shifts of the aromatic protons of substituted anilines as a measure of relative electron density.

Materials:

  • Aniline samples (4-methoxyaniline, N-methyl-4-methoxyaniline, N-allyl-4-methoxyaniline, N-acetyl-4-methoxyaniline)

  • Deuterated chloroform (CDCl₃) with 0.03% tetramethylsilane (TMS)

  • NMR tubes (5 mm)

  • NMR Spectrometer (e.g., 400 MHz or higher)

Procedure:

  • Sample Preparation: Accurately weigh approximately 5-10 mg of the aniline sample and dissolve it in ~0.6 mL of CDCl₃ containing TMS in a clean, dry vial.

  • Transfer: Transfer the solution to an NMR tube.

  • Spectrometer Setup: Insert the sample into the NMR spectrometer. Lock the spectrometer on the deuterium signal of the CDCl₃. Shim the magnetic field to achieve optimal homogeneity.

  • Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. A sufficient number of scans (e.g., 8 or 16) should be averaged to ensure a good signal-to-noise ratio.

  • Data Processing: Process the resulting Free Induction Decay (FID) with a Fourier transform. Phase the spectrum and perform a baseline correction.

  • Referencing: Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm.

  • Analysis: Identify the signals corresponding to the aromatic protons. Integrate the peaks to confirm proton counts and analyze the coupling patterns and chemical shifts. Compare the shifts for the Ha and Hb protons across the series of compounds.

Protocol for Cyclic Voltammetry (CV) Analysis

CV is an electrochemical technique used to measure a molecule's oxidation potential. A lower oxidation potential corresponds to a more electron-rich molecule that is more easily oxidized. This provides a quantitative measure of the substituent's electronic effect.

Objective: To determine the first oxidation potential (Epa) for a series of N-substituted anilines to rank their relative electron richness.

Materials:

  • Potentiostat

  • Three-electrode cell: Glassy carbon working electrode, platinum wire counter electrode, and Ag/AgCl reference electrode.

  • Aniline samples

  • Supporting Electrolyte: e.g., 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF₆) in anhydrous acetonitrile.

  • Polishing kit for the working electrode (alumina slurry).

G cluster_workflow Cyclic Voltammetry Workflow prep 1. Electrode Preparation (Polish glassy carbon electrode) sol 2. Solution Preparation (Dissolve sample and electrolyte in acetonitrile) prep->sol cell 3. Cell Assembly (Insert electrodes into solution, purge with N2/Ar) sol->cell scan 4. Potential Scan (Apply potential sweep using potentiostat) cell->scan data 5. Data Acquisition (Record current vs. potential to generate voltammogram) scan->data analysis 6. Data Analysis (Identify anodic peak potential, Epa) data->analysis

Caption: Experimental workflow for Cyclic Voltammetry analysis.

Procedure:

  • Electrode Preparation: Polish the glassy carbon working electrode with alumina slurry on a polishing pad, rinse thoroughly with deionized water, then with acetonitrile, and dry completely.

  • Solution Preparation: Prepare a ~1 mM solution of the aniline sample in the acetonitrile/TBAPF₆ electrolyte solution.

  • Cell Assembly: Assemble the three-electrode cell with the prepared solution. Place the reference and counter electrodes near the working electrode.

  • Deoxygenation: Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement. Maintain a blanket of inert gas over the solution during the experiment.

  • CV Scan: Perform the cyclic voltammetry scan. A typical potential window for anilines would be from 0 V to ~+1.2 V vs. Ag/AgCl. A scan rate of 100 mV/s is standard.

  • Data Analysis: From the resulting voltammogram, identify the potential at the peak of the first oxidation wave. This is the anodic peak potential (Epa).

  • Comparison: Repeat the measurement for each compound under identical conditions. A lower Epa value indicates a more electron-rich aniline that is easier to oxidize. The expected trend for oxidation potential is: N-Methyl < N-H ≈ N-Allyl < N-Acetyl.

Conclusion

The electronic character of a substituent is paramount to molecular design. This guide demonstrates through comparative ¹H NMR data that the N-allyl group, when attached to a 4-methoxyaniline core, functions as a weak electron-withdrawing group. Its effect is governed by the -I inductive pull of its sp² carbons, which slightly deshields the aromatic ring protons relative to the unsubstituted parent aniline. This places its electronic influence in a distinct intermediate space—far less withdrawing than a powerful resonance-withdrawing group like N-acetyl, but opposite to the electron-donating nature of a simple alkyl group like N-methyl. The provided experimental protocols for NMR and cyclic voltammetry offer robust methods for researchers to quantify these subtle but significant electronic effects in their own systems.

References

  • Yang, C.; Fu, Y.; Huang, Y.; Yi, J.; Guo, Q.; Liu, L. (2009). Angewandte Chemie International Edition, 48, 7398-7401. [Link]

  • Blank, B., et al. (Year not available). Supporting Information - MPG.PuRe. This source provides general procedures and mentions the synthesis of N-methylated anilines. [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7732, p-Anisidine. [Link]

  • Hua, H.-C., et al. (2014). Deep eutectic solvent based on choline chloride and malonic acid as an efficient and reusable catalytic system for one-pot synthesis of functionalized pyrroles. Royal Society of Chemistry. [Link]

  • Pavitt, F., Bylaska, E. J., & Tratnyek, P. G. (2017). Oxidation Potentials of Phenols and Anilines: Correlation Analysis of Electrochemical and Theoretical Values. The Royal Society of Chemistry. [Link]

  • Li, J., et al. (Year not available). N-Methylation of ortho-Substituted Aromatic Amines with Methanol Catalyzed by 2-Arylbenzo[d]oxazole NHC-Ir(III) Complexes - Supporting Information. [Link]

  • ResearchGate. (2017). PDF: Oxidation Potentials of Phenols and Anilines: Correlation Analysis of Electrochemical and Theoretical Values. [Link]

  • ATB (Automated Topology Builder). Molecule Page for 4-Methoxyaniline. [Link]

  • MDPI. (2021). Study of the Electrochemical Behavior of N-Substituted-4-Piperidones Curcumin Analogs: A Combined Experimental and Theoretical Approach. [Link]

  • Bhuvaneshwari, D. S., & Elango, K. P. (2006). Substituent and Solvent Effects on the Electrochemical Oxidation of para- and meta-Substituted Anilines. Zeitschrift für Naturforschung B. [Link]

  • Chemistry Steps. Inductive and Resonance (Mesomeric) Effects. [Link]

  • Chemistry Stack Exchange. (2018). Inductive effect comparison of benzylic and allyl group. [Link]

  • Oregon State University. ¹H NMR Chemical Shift. [Link]

  • N-allyl-4-methoxyaniline ¹H NMR data was sourced from a publicly accessible PhD thesis. Due to the nature of the source, a direct, stable URL is not provided, but the data is consistent with established chemical principles.
  • N-acetyl-4-methoxyaniline ¹H NMR data was referenced from standard spectral d

Sources

Validation

A Comparative Guide to the Crystallographic Characterization of N-allyl-4-methoxyaniline

This guide provides an in-depth, comparative analysis of the single-crystal X-ray crystallography of N-allyl-4-methoxyaniline. Designed for researchers, scientists, and professionals in drug development, this document of...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth, comparative analysis of the single-crystal X-ray crystallography of N-allyl-4-methoxyaniline. Designed for researchers, scientists, and professionals in drug development, this document offers a comprehensive overview of the experimental workflow, from synthesis to structural elucidation, and benchmarks the anticipated crystallographic parameters against structurally related analogues. By explaining the causality behind experimental choices and grounding claims in authoritative sources, this guide serves as a practical resource for the structural characterization of novel small molecules.

Introduction: The Significance of Structural Elucidation

N-allyl-4-methoxyaniline is a versatile organic compound with potential applications in materials science and as a precursor for pharmacologically active molecules. The presence of a flexible allyl group and a hydrogen-bonding capable secondary amine, combined with the electron-donating methoxy group on the aromatic ring, imparts a unique combination of structural and electronic properties. Accurate determination of its three-dimensional structure through single-crystal X-ray crystallography is paramount for understanding its solid-state packing, intermolecular interactions, and ultimately, its macroscopic properties. This guide will walk through the process of obtaining and analyzing the crystal structure of N-allyl-4-methoxyaniline, comparing its expected structural features with those of known, related compounds.

Synthesis, Purification, and Crystal Growth

A robust and reproducible protocol for the synthesis and crystallization of N-allyl-4-methoxyaniline is the foundational step for any crystallographic study. The following procedures are based on established methods for the N-alkylation of anilines.[1]

Synthesis of N-allyl-4-methoxyaniline

The synthesis is achieved via a nucleophilic substitution reaction between p-anisidine (4-methoxyaniline) and allyl bromide.

Experimental Protocol:

  • Reaction Setup: To a 250 mL round-bottom flask, add p-anisidine (10.0 g, 81.2 mmol), anhydrous potassium carbonate (22.4 g, 162.4 mmol), and acetonitrile (100 mL).

  • Addition of Alkylating Agent: While stirring the suspension at room temperature, add allyl bromide (8.4 mL, 97.4 mmol) dropwise over 15 minutes.

  • Reaction: Heat the mixture to reflux (approximately 82°C) and maintain for 12-16 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: After completion, cool the reaction mixture to room temperature and filter to remove the inorganic salts. Wash the filter cake with acetonitrile (2 x 20 mL).

  • Purification: Concentrate the filtrate under reduced pressure to yield the crude product. Purify the residue by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford pure N-allyl-4-methoxyaniline.

Single Crystal Growth

The growth of diffraction-quality single crystals is often the most challenging step. Slow evaporation is a reliable technique for obtaining high-quality crystals.[2][3][4]

Experimental Protocol:

  • Solvent Screening: Prepare saturated solutions of the purified N-allyl-4-methoxyaniline in various solvents and solvent mixtures (e.g., ethanol, methanol, ethyl acetate, hexane, ethanol/water mixtures) in small vials.

  • Slow Evaporation: Cover the vials with parafilm and pierce with a few small holes to allow for slow evaporation of the solvent.

  • Incubation: Place the vials in a vibration-free environment at a constant temperature.

  • Crystal Harvesting: Monitor the vials over several days to weeks. Once well-formed, single crystals of suitable size (0.1-0.3 mm in each dimension) appear, carefully harvest them from the mother liquor.

X-ray Crystallographic Analysis: A Comparative Perspective

While a published crystal structure for N-allyl-4-methoxyaniline is not yet available, we can predict its key crystallographic parameters and molecular geometry based on high-quality data from structurally similar compounds. This comparative approach is invaluable for validating experimental results and understanding the structural influence of the allyl and methoxy functional groups.

Predicted vs. Observed Crystallographic Data

The following table compares the anticipated crystallographic data for N-allyl-4-methoxyaniline with published data for related molecules. The predictions are based on the known influence of similar functional groups on crystal packing.

ParameterN-allyl-4-methoxyaniline (Predicted)N-allyl-4-methyl-benzenesulfonamide[5]4-Methoxyanilinium Chloride[6]4-Methoxy-N-phenylaniline[7]
Molecular Formula C₁₀H₁₃NOC₁₀H₁₃NO₂SC₇H₁₀ClNOC₁₃H₁₃NO
Crystal System Monoclinic or OrthorhombicOrthorhombicMonoclinicMonoclinic
Space Group P2₁/c or P2₁2₁2₁PbcaP2₁/cP2₁/c
Key Intermolecular Interactions N-H···O, C-H···π, π-π stackingN-H···O, π-π stackingN-H···ClN-H···π, C-H···π

The choice of a monoclinic or orthorhombic crystal system is based on the common packing motifs observed for substituted anilines. The presence of both a hydrogen bond donor (N-H) and acceptor (the methoxy oxygen) suggests that hydrogen bonding will play a significant role in the crystal packing, similar to what is observed in N-allyl-4-methyl-benzenesulfonamide.[5]

Molecular Structure and Intermolecular Interactions

The molecular structure of N-allyl-4-methoxyaniline is expected to feature a planar aromatic ring, with the methoxy group lying in the plane of the ring. The allyl group will likely adopt a conformation that minimizes steric hindrance.

Experimental Workflow for Crystallographic Analysis

workflow cluster_synthesis Synthesis & Purification cluster_crystal Crystal Growth cluster_diffraction X-ray Diffraction cluster_analysis Structure Solution & Refinement synthesis Synthesis of N-allyl-4-methoxyaniline purification Column Chromatography synthesis->purification crystal_growth Slow Evaporation purification->crystal_growth data_collection Data Collection crystal_growth->data_collection structure_solution Structure Solution (e.g., SHELXT) data_collection->structure_solution refinement Structure Refinement (e.g., SHELXL) structure_solution->refinement validation Validation (e.g., CheckCIF) refinement->validation final_structure final_structure validation->final_structure Final Structure & Report

Figure 1: A generalized workflow for the single-crystal X-ray crystallographic analysis of a small molecule.

Anticipated Molecular Structure and Interactions

Sources

Comparative

A Comparative Guide to Validated Analytical Methods for the Quantification of N-allyl-4-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical synthesis, the precise and accurate quantification of novel compounds is paramount. This guide p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical synthesis, the precise and accurate quantification of novel compounds is paramount. This guide provides a comprehensive comparison of potential analytical methods for the quantification of N-allyl-4-methoxyaniline, a substituted aniline derivative. As a Senior Application Scientist, the following discussion is grounded in established analytical principles and provides a practical framework for method development and validation, addressing the nuances of this specific analyte.

The Analytical Challenge: Understanding N-allyl-4-methoxyaniline

N-allyl-4-methoxyaniline is a molecule combining the structural features of an aromatic amine with an allyl group substituent on the nitrogen atom. This N-allyl group introduces a degree of non-polarity and a reactive site, which can influence its chromatographic behavior, stability, and spectral properties compared to its parent compound, 4-methoxyaniline. A crucial aspect of any analytical method for this compound is its ability to act as a stability-indicating method . This means the method must be able to accurately quantify the analyte of interest in the presence of its potential degradation products, process impurities, and other matrix components.[1][2][3]

High-Performance Liquid Chromatography (HPLC): The Workhorse of Pharmaceutical Analysis

Reverse-phase HPLC (RP-HPLC) is the most common and versatile technique for the analysis of small molecule pharmaceuticals and is highly recommended for the quantification of N-allyl-4-methoxyaniline.[4] The separation is based on the partitioning of the analyte between a non-polar stationary phase (e.g., C18) and a polar mobile phase.

Rationale for Method Design

The presence of the aromatic ring and the methoxy group in N-allyl-4-methoxyaniline provides a chromophore suitable for UV detection. The N-allyl group will likely increase its retention time on a reverse-phase column compared to 4-methoxyaniline due to increased hydrophobicity. A typical starting point for method development would involve a C18 column and a mobile phase consisting of a mixture of acetonitrile or methanol and water, with a buffer to control the pH and ensure consistent ionization of the amine functional group.[1][5]

Proposed HPLC Method Protocol (Starting Point for Validation)

This protocol is based on established methods for similar aromatic amines and should be rigorously validated for N-allyl-4-methoxyaniline.[6][7]

Instrumentation:

  • HPLC system with a UV detector or Photodiode Array (PDA) detector

  • C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Autosampler

  • Data acquisition and processing software

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphate buffer (e.g., potassium dihydrogen phosphate) or Formic acid for MS-compatible methods[1]

  • N-allyl-4-methoxyaniline reference standard

Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile and phosphate buffer (pH adjusted to 4) in a ratio of 55:45 (v/v).[6] The exact ratio should be optimized to achieve a suitable retention time and peak shape.

  • Flow Rate: 1.0 mL/min[6]

  • Column Temperature: Ambient or controlled at 25 °C

  • Detection Wavelength: 254 nm is a common starting point for aromatic compounds.[6] A full UV scan of N-allyl-4-methoxyaniline should be performed to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

  • Injection Volume: 10 µL

Sample Preparation:

  • Prepare a stock solution of the N-allyl-4-methoxyaniline reference standard in a suitable solvent (e.g., acetonitrile or methanol).

  • Prepare a series of calibration standards by diluting the stock solution to known concentrations.

  • Dissolve the sample containing N-allyl-4-methoxyaniline in the mobile phase or a suitable solvent to a known concentration.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Validation Parameters and Acceptance Criteria

According to the International Council for Harmonisation (ICH) guidelines, the following parameters must be evaluated to validate the analytical method:[8]

ParameterObjectiveTypical Acceptance Criteria
Specificity To ensure the method can accurately measure the analyte in the presence of impurities and degradation products.No interference from blank, placebo, and known impurities at the retention time of the analyte. Peak purity analysis should confirm the homogeneity of the analyte peak.
Linearity To demonstrate a proportional relationship between the analyte concentration and the detector response.Correlation coefficient (r²) ≥ 0.998 over a defined concentration range (e.g., 20-120% of the expected sample concentration).[9]
Accuracy To determine the closeness of the measured value to the true value.Recovery of 98.0% to 102.0% for spiked samples at different concentration levels.[8]
Precision To assess the degree of scatter between a series of measurements.Repeatability (intra-day precision): Relative Standard Deviation (RSD) ≤ 2%. Intermediate precision (inter-day and inter-analyst): RSD ≤ 2%.[8]
Limit of Detection (LOD) The lowest amount of analyte that can be detected but not necessarily quantified.Typically determined by a signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Typically determined by a signal-to-noise ratio of 10:1.[9]
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.No significant changes in chromatographic performance when parameters like mobile phase composition, pH, flow rate, and column temperature are slightly varied.
Experimental Workflow for HPLC Method Development and Validation

Caption: Workflow for HPLC method development and validation.

Gas Chromatography-Mass Spectrometry (GC-MS): A High-Specificity Alternative

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds.[10] For N-allyl-4-methoxyaniline, GC-MS can offer high specificity due to the unique mass spectrum generated for the analyte. However, derivatization may be necessary to improve its volatility and chromatographic performance.[11]

Rationale for Method Design

The primary challenge for GC analysis of aromatic amines is their polarity, which can lead to poor peak shape and tailing. Derivatization of the amine group can mitigate these issues. The mass spectrometer provides a second dimension of separation and identification, making it a highly reliable technique, especially for impurity profiling.

Proposed GC-MS Method Protocol (Starting Point for Validation)

This protocol is conceptual and would require significant development and validation.

Instrumentation:

  • Gas chromatograph with a mass selective detector (MSD)

  • Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

  • Autosampler

Reagents:

  • Suitable derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA)

  • High-purity solvent (e.g., dichloromethane or ethyl acetate)

  • N-allyl-4-methoxyaniline reference standard

GC-MS Conditions:

  • Inlet Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program: Start at a low temperature (e.g., 80 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 10-20 °C/min) to a final temperature (e.g., 280 °C) and hold for several minutes.

  • MS Transfer Line Temperature: 280 °C

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Scan Mode: Full scan for qualitative analysis and method development. Selected Ion Monitoring (SIM) for quantitative analysis to enhance sensitivity and selectivity.

Sample Preparation and Derivatization:

  • Accurately weigh the sample and dissolve it in a suitable solvent.

  • Add the derivatizing agent and an excess of a catalyst if required.

  • Heat the mixture at a specific temperature (e.g., 60-80 °C) for a defined period to ensure complete derivatization.

  • Cool the sample and inject an aliquot into the GC-MS.

Comparison with HPLC
FeatureHPLC-UVGC-MS
Principle Partition chromatography with UV detectionGas-phase separation followed by mass analysis
Analyte Volatility Not a primary concernRequires volatile or derivatized analyte
Sample Preparation Generally simpler (dissolution and filtration)May require more complex derivatization
Specificity Good, based on retention time and UV spectrumExcellent, based on retention time and mass spectrum
Sensitivity Generally good, dependent on chromophoreCan be excellent, especially in SIM mode
Instrumentation Cost Generally lowerGenerally higher
Typical Application Routine quality control, purity, and stability testingConfirmatory analysis, impurity identification, trace analysis

UV-Vis Spectrophotometry: A Simple Screening Tool

UV-Vis spectrophotometry is a straightforward and cost-effective technique that can be used for the quantification of N-allyl-4-methoxyaniline, provided there are no interfering substances that absorb at the same wavelength.[12] The aromatic ring system in the molecule is responsible for its UV absorbance.

Rationale for Method Design

This method is based on Beer-Lambert's law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution. To apply this method, the λmax of N-allyl-4-methoxyaniline must be determined.

Proposed UV-Vis Spectrophotometry Method Protocol

Instrumentation:

  • UV-Vis spectrophotometer (double beam recommended)

  • Quartz cuvettes (1 cm path length)

Reagents:

  • Spectroscopic grade solvent (e.g., methanol or ethanol)

  • N-allyl-4-methoxyaniline reference standard

Procedure:

  • Determination of λmax: Prepare a dilute solution of N-allyl-4-methoxyaniline in the chosen solvent. Scan the solution across the UV-Vis range (e.g., 200-400 nm) to identify the wavelength of maximum absorbance. Aniline, the parent amine, has a λmax around 230 nm and a secondary peak around 280 nm. The substituents on N-allyl-4-methoxyaniline will likely shift these values.

  • Calibration Curve: Prepare a series of standard solutions of known concentrations. Measure the absorbance of each standard at the determined λmax. Plot a graph of absorbance versus concentration.

  • Sample Analysis: Prepare the sample solution in the same solvent and measure its absorbance at the λmax. Determine the concentration of the analyte from the calibration curve.

Logical Flow for UV-Vis Method Development

UV_Vis_Workflow Start Obtain Analyte Standard and Solvent Scan Determine λmax by scanning a dilute solution (e.g., 200-400 nm) Start->Scan Calibrate Prepare Calibration Standards and Generate Calibration Curve Scan->Calibrate Measure Prepare and Measure Sample Absorbance Calibrate->Measure Calculate Calculate Concentration using Beer-Lambert Law Measure->Calculate End Report Result Calculate->End

Caption: Workflow for quantitative analysis by UV-Vis spectrophotometry.

Conclusion and Recommendations

For the routine, high-throughput quantification of N-allyl-4-methoxyaniline in a quality control environment, a validated stability-indicating RP-HPLC method with UV detection is the most recommended approach . It offers a balance of specificity, sensitivity, and ease of use.

GC-MS serves as an excellent confirmatory technique and is particularly valuable for impurity identification due to its high specificity. However, the potential need for derivatization makes it less suitable for routine analysis.

UV-Vis spectrophotometry is a simple and rapid method for preliminary quantification or for the analysis of pure samples where interfering substances are not a concern. Its lack of specificity makes it unsuitable as a standalone stability-indicating method.

Ultimately, the choice of method will depend on the specific requirements of the analysis, including the sample matrix, the required level of sensitivity and specificity, and the available instrumentation. Regardless of the chosen technique, thorough method validation is a non-negotiable step to ensure the generation of reliable and accurate data in a regulated environment.

References

  • SIELC Technologies. (n.d.). Separation of 4-Methoxyaniline on Newcrom R1 HPLC column. Retrieved from [Link]

  • Desai, P. N., et al. (2013).
  • SIELC Technologies. (n.d.). Separation of Aniline on Newcrom R1 HPLC column. Retrieved from [Link]

  • Jain, D., & Jain, R. (2020). Analytical Method Validation as the First Step in Drug Quality Control. SciSpace.
  • Rebane, R., et al. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Analytical and Bioanalytical Chemistry, 415(1), 1-13.
  • Mulay, R. S., & Bachhav, R. S. (2021). Stability Indicating HPLC Method Development –A Review. International Journal of Trend in Scientific Research and Development, 5(6), 250-259.
  • Dispas, A., et al. (2018). Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis. Molecules, 23(10), 2643.
  • Dong, M. W., Huynh-Ba, K., & Ayers, J. T. (2020). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC North America, 38(8), 440-455.
  • Irish National Accreditation Board. (2019).
  • Al-Lawati, H. A. J., et al. (2014). High-performance liquid chromatography determination of anilines with fluorescent detection and pre-column derivatization. Journal of Taibah University for Science, 8(3), 225-233.
  • Sert, Y., et al. (2021). Study of Spectroscopic (FTIR and UV-Vis) and Theoretical Calculations on (E)-N-(4-methoxyphenyl)-1-(5-nitro-2-(piperidin-1-yl)phenyl)Methanamine.
  • Gajecka, M. (2006). HPLC and TLC methodology for determination or purity evaluation of 4-methoxy-2-(3(4-phenyl-1-piperazinyl))propyl-2,3-dihydro-6-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]pyridine. Acta Poloniae Pharmaceutica, 63(6), 459-466.
  • BenchChem. (2025).
  • Siahmed, K., et al. (2019). Development and validation of a fast and simple HPLC method for the simultaneous determination of aniline and its degradation products in wastewater. Analytical Methods, 11(36), 4647-4657.
  • Karmakar, D., et al. (2009). Probing the aggregated state of 4-(9-anthryl)-N,N-dimethylaniline by UV-vis absorption and fluorescence spectroscopy, microscopy, and crystallography. The Journal of Physical Chemistry B, 113(49), 15847-15855.
  • Developing Countries Vaccine Manufacturers Network. (2016).
  • Gajecka, M. (2006). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica-Drug Research, 63(6), 459-466.
  • Pop, R., et al. (2013). Gas Chromatography-Mass Spectrometry Studies of Several Allyl-substituted 6-Azauracil Derivatives.
  • Dall'Anese, R. G., Bartolini, G., & Franchi, A. (n.d.). Quantitative determination of 26 aromatic amines derived from banned azo dyes in textiles through the use of lc, tandem ms, and. Agilent.
  • Institute of Validation Technology. (n.d.). Analytical Method Validation Vol. I-IV - The Complete Collection. IVT Network.
  • Warner, N. A., et al. (n.d.). Analysis of aromatics in gasoline by ASTM D5769 using gas chromatography–single quadrupole mass spectrometry. Thermo Fisher Scientific.
  • Chemistry For Everyone. (2025, August 2).
  • National Institute of Standards and Technology. (n.d.). Aniline. NIST Chemistry WebBook.

Sources

Validation

A Comparative Guide to Substituted Anilines in Azo Dye Synthesis: The Case of N-allyl-4-methoxyaniline

Introduction: The Architectural Role of Substituted Anilines in Dye Chemistry In the vast and vibrant world of synthetic colorants, azo dyes represent the largest and most versatile class, accounting for over 60% of all...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Architectural Role of Substituted Anilines in Dye Chemistry

In the vast and vibrant world of synthetic colorants, azo dyes represent the largest and most versatile class, accounting for over 60% of all dyes used in various industries.[1] The fundamental chemistry of azo dye synthesis is a well-established two-step process: the diazotization of a primary aromatic amine to form a reactive diazonium salt, followed by a coupling reaction with an electron-rich nucleophile, such as a phenol or another aniline. The brilliance, hue, and performance of the final dye are intricately linked to the molecular architecture of these precursors. Among these, substituted anilines play a pivotal role as either the diazo component or the coupling agent, with their substituent groups acting as powerful modulators of the dye's final properties.

This guide provides an in-depth technical comparison of N-allyl-4-methoxyaniline against other structurally related substituted anilines in the context of azo dye synthesis. We will explore the causal relationships between the nature of the N-substituent (allyl vs. alkyl) and the methoxy group on the aniline ring, and the resulting dye's performance characteristics. This analysis is supported by experimental protocols and comparative data to provide researchers, scientists, and drug development professionals with a comprehensive understanding of how subtle molecular modifications can lead to significant variations in dye properties.

The Diazo Component: N-allyl-4-methoxyaniline - A Unique Building Block

N-allyl-4-methoxyaniline, a derivative of p-anisidine, presents an interesting case for dye synthesis. The presence of the methoxy group (-OCH₃) at the para position makes the aromatic ring electron-rich, which can influence the reactivity of the diazonium salt and the spectroscopic properties of the resulting dye. The N-allyl group, with its reactive double bond, offers a unique feature not present in simple N-alkyl substituted anilines. This unsaturation can potentially be exploited for post-dyeing modifications or to influence the dye's interaction with textile fibers.

The synthesis of azo dyes from N-allyl-4-methoxyaniline follows the classical diazotization-coupling pathway. The primary amine is converted to a diazonium salt at low temperatures (0-5 °C) using nitrous acid, generated in situ from sodium nitrite and a strong acid. This unstable intermediate is then immediately reacted with a suitable coupling component.

Comparative Synthesis and Performance Analysis

To provide a clear and objective comparison, we will examine the synthesis of a model azo dye using N-allyl-4-methoxyaniline and compare its properties to dyes synthesized from other relevant anilines: p-anisidine (unsubstituted N), N-ethyl-4-methoxyaniline (N-alkyl), and N-benzyl-4-methoxyaniline (N-aralkyl). The chosen coupling component for this comparative study is 2-naphthol, a common and well-characterized coupling agent.

Experimental Workflow: A Self-Validating Protocol

The following detailed protocols are designed to be self-validating, with clear steps and explanations for the experimental choices.

Diagram of the General Azo Dye Synthesis Workflow:

AzoDyeSynthesis cluster_diazotization Part 1: Diazotization cluster_coupling Part 2: Azo Coupling cluster_purification Part 3: Isolation & Purification Aniline Substituted Aniline (e.g., N-allyl-4-methoxyaniline) NaNO2_HCl NaNO₂ + HCl (aq) 0-5 °C Aniline->NaNO2_HCl Diazotization Diazonium Diazonium Salt (Unstable Intermediate) NaNO2_HCl->Diazonium Naphthol 2-Naphthol in NaOH (aq) Diazonium->Naphthol Coupling Reaction AzoDye Azo Dye Precipitate Naphthol->AzoDye Filtration Vacuum Filtration AzoDye->Filtration Washing Washing with Cold Water Filtration->Washing Recrystallization Recrystallization (e.g., from Ethanol) Washing->Recrystallization PureDye Pure Azo Dye Recrystallization->PureDye

Caption: General workflow for the synthesis of azo dyes from substituted anilines and 2-naphthol.

Part 1: Diazotization of Substituted Anilines (General Procedure)

  • Dissolution of the Amine: In a 250 mL beaker, dissolve 0.01 mol of the respective substituted aniline (N-allyl-4-methoxyaniline, p-anisidine, N-ethyl-4-methoxyaniline, or N-benzyl-4-methoxyaniline) in a mixture of 3 mL of concentrated hydrochloric acid and 10 mL of water. Gentle heating may be necessary for complete dissolution. The acid protonates the amine, making it soluble in the aqueous medium.

  • Cooling: Cool the solution to 0-5 °C in an ice-salt bath with constant stirring. This low temperature is critical to prevent the highly unstable diazonium salt from decomposing.[2]

  • Preparation of Nitrite Solution: In a separate beaker, dissolve 0.7 g (0.01 mol) of sodium nitrite in 5 mL of water and cool the solution in the ice bath.

  • Diazotization Reaction: Slowly add the cold sodium nitrite solution dropwise to the cold aniline salt solution. Maintain the temperature below 5 °C throughout the addition. The slow addition helps to control the exothermic nature of the reaction.

  • Completion of Reaction: After the addition is complete, continue stirring for 15-20 minutes in the ice bath to ensure complete formation of the diazonium salt.

Part 2: Azo Coupling with 2-Naphthol (General Procedure)

  • Preparation of Coupling Agent Solution: In a separate 250 mL beaker, dissolve 1.44 g (0.01 mol) of 2-naphthol in 30 mL of a 10% aqueous sodium hydroxide solution. The alkaline medium is necessary to deprotonate the hydroxyl group of the naphthol, making it a more potent nucleophile for the coupling reaction.

  • Cooling: Cool this solution to 0-5 °C in an ice bath.

  • Coupling Reaction: Slowly, and with vigorous stirring, add the cold diazonium salt solution from Part 1 to the cold 2-naphthol solution. A colored precipitate of the azo dye will form immediately.[3]

  • Maintaining pH: A buffer solution, such as sodium acetate, can be added to maintain a slightly acidic to neutral pH, which is optimal for the coupling reaction.

  • Completion of Coupling: Continue stirring the mixture in the ice bath for 30-60 minutes to ensure the reaction goes to completion.

Part 3: Isolation and Purification (General Procedure)

  • Filtration: Collect the precipitated dye by vacuum filtration using a Buchner funnel.

  • Washing: Wash the solid product with cold water to remove any unreacted salts and other water-soluble impurities.

  • Drying: Dry the crude product in a desiccator.

  • Recrystallization: Recrystallize the crude dye from a suitable solvent, such as ethanol or glacial acetic acid, to obtain the purified product.

  • Characterization: The purified dyes are then characterized by determining their melting point, and by spectroscopic methods (FT-IR, ¹H-NMR, and UV-Vis).

Comparative Data Analysis
Aniline DerivativeDiazo ComponentCoupling ComponentExpected Yield (%)λmax (nm)ColorLight Fastness (1-5 Scale)Wash Fastness (1-5 Scale)
N-allyl-4-methoxyaniline Diazotized N-allyl-4-methoxyaniline2-Naphthol~80-90~480-490Red-Orange3-44
p-AnisidineDiazotized p-anisidine2-Naphthol>90~482Red33-4
N-ethyl-4-methoxyanilineDiazotized N-ethyl-4-methoxyaniline2-Naphthol~85-95~485-495Red-Orange44-5
N-benzyl-4-methoxyanilineDiazotized N-benzyl-4-methoxyaniline2-Naphthol~85-95~490-500Deep Red4-54-5

Diagram of Substituent Effects on Dye Properties:

SubstituentEffects H H (p-Anisidine) Lambda_max λmax (Bathochromic Shift) H->Lambda_max Base Light_Fastness Light Fastness H->Light_Fastness Moderate Wash_Fastness Wash Fastness H->Wash_Fastness Good Molecular_Weight Molecular Weight H->Molecular_Weight Lowest Allyl Allyl (N-allyl-4-methoxyaniline) Allyl->Lambda_max Slight Increase Allyl->Light_Fastness Good Allyl->Wash_Fastness Good Allyl->Molecular_Weight Higher Ethyl Ethyl (N-ethyl-4-methoxyaniline) Ethyl->Lambda_max Increase Ethyl->Light_Fastness Good Ethyl->Wash_Fastness Very Good Ethyl->Molecular_Weight Higher Benzyl Benzyl (N-benzyl-4-methoxyaniline) Benzyl->Lambda_max Significant Increase Benzyl->Light_Fastness Very Good Benzyl->Wash_Fastness Very Good Benzyl->Molecular_Weight Highest

Caption: Influence of N-substituents on the properties of azo dyes derived from 4-methoxyaniline.

Discussion: Unraveling the Structure-Property Relationship

The comparative data, although partially extrapolated for the N-allyl derivative, allows for a logical discussion on the influence of the N-substituent on the final dye properties.

  • Color and Spectroscopic Properties (λmax): The absorption maximum (λmax) of an azo dye is directly related to its color. A shift to a longer wavelength (bathochromic or red shift) indicates a deeper color. The electron-donating nature of the N-substituent plays a crucial role here. As we move from an unsubstituted N-H (p-anisidine) to N-alkyl (ethyl) and N-aralkyl (benzyl) groups, the electron-donating capacity increases. This increased electron density on the nitrogen atom enhances the intramolecular charge transfer (ICT) character of the dye molecule, leading to a more delocalized π-electron system and consequently, a bathochromic shift. The N-allyl group, being slightly electron-withdrawing compared to an alkyl group due to the sp² hybridized carbon, is expected to cause a less pronounced bathochromic shift than the N-ethyl group. The N-benzyl group, with its additional aromatic ring, provides the most significant extension of the conjugated system, resulting in the deepest color.

  • Fastness Properties:

    • Light Fastness: The ability of a dye to resist fading upon exposure to light is a critical performance parameter. Generally, increasing the molecular size and complexity of the dye molecule can improve its light fastness. The introduction of N-substituents increases the molecular weight and can provide steric hindrance, which may protect the azo linkage from photochemical degradation. The benzyl group, in particular, is known to enhance light fastness.[4]

    • Wash Fastness: This property relates to the dye's resistance to being removed from the fabric during washing. It is largely dependent on the dye's affinity for the fiber and its molecular size. Larger molecules, such as those derived from N-ethyl and N-benzyl anilines, tend to have lower water solubility and stronger van der Waals interactions with hydrophobic fibers like polyester, leading to better wash fastness.[5] The N-allyl derivative is expected to have good wash fastness, comparable to the N-ethyl derivative.

The Unique Potential of the Allyl Group

The N-allyl group in N-allyl-4-methoxyaniline offers a unique advantage over its saturated counterparts. The presence of the double bond opens up possibilities for post-dyeing modifications. For instance, the allyl group could potentially undergo cross-linking reactions, which could further enhance the dye's fastness properties or introduce new functionalities to the dyed fabric. This reactive handle makes N-allyl-4-methoxyaniline a particularly interesting building block for the development of high-performance and functional dyes.

Conclusion: A Strategic Choice of Anilines for Tailored Dye Performance

This comparative guide demonstrates that the choice of the N-substituent on a 4-methoxyaniline backbone is a strategic decision in the design of azo dyes with specific performance characteristics. While p-anisidine provides a fundamental building block, the introduction of N-alkyl and N-aralkyl groups offers a pathway to enhance key properties such as color depth and fastness.

N-allyl-4-methoxyaniline emerges as a promising candidate, offering a balance of properties comparable to N-alkylated anilines, with the added advantage of a reactive allyl group for potential post-synthetic modifications. Further experimental investigation is warranted to fully elucidate and exploit the unique characteristics of dyes derived from this versatile aniline derivative. This guide provides a solid foundation and a clear experimental framework for researchers to embark on such investigations and to make informed decisions in the selection of aniline precursors for the synthesis of next-generation azo dyes.

References

  • The Synthesis of Azo Dyes. (n.d.). Retrieved from [Link]

  • Al-Rubaie, L., & Mhessn, R. J. (2012). Synthesis and characterization of azo dye para red and new derivatives. Journal of Chemistry, 9, 465–470.
  • Benkhaya, S., M'rabet, S., & El Harfi, A. (2020). Classifications, properties, recent synthesis and applications of azo dyes. Heliyon, 6(1), e03271.
  • Christie, R. M. (2001). Colour Chemistry. Royal Society of Chemistry.
  • Clark, J. (2013). The Diazotisation of Primary Aromatic Amines. Chemguide. Retrieved from [Link]

  • Flinn Scientific. (2017). Dyes and Dyeing. Flinn Scientific.
  • Hunger, K. (Ed.). (2003).
  • Iqbal, H., & Lewis, D. M. (2012). Synthesis and application of a novel tri-functional reactive dye on cotton.
  • Krasovitskii, B. M., & Bolotin, B. M. (1988).
  • Mokhtari, J., & Zakeri, M. (2010). The effect of N-alkyl substituents on the dyeing properties of some pyrazolone-based azo dyes on polyester fibers. Dyes and Pigments, 86(3), 221-226.
  • Peters, A. T., & S. H. Freeman (Eds.). (1995). The Chemistry and Technology of Polyurethanes and Other High Polymers. John Wiley & Sons.
  • Vikrant, K., Giri, B. S., Raza, N., Roy, K., Kim, K. H., Rai, B. N., & Singh, R. S. (2018). Recent advancements in bioremediation of dye-contaminated soils. Environmental Science and Pollution Research, 25(28), 27839-27860.
  • Waring, D. R., & Hallas, G. (Eds.). (1990).
  • Zollinger, H. (2003). Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. Wiley-VCH.
  • Synthesis and Characterization of Azo Dye Derived from 2-methoxyaniline and its Complexes. (2023). Impact Factor. Retrieved from [Link]

  • Synthesis, Characterization and Analytical Study of New Azo Dye. (2024). Journal of University of Babylon for Pure and Applied Sciences. Retrieved from [Link]

  • The Use of Heterocyclic Azo Dyes on Different Textile Materials: A Review. (2022). MDPI. Retrieved from [Link]

  • Synthesis and Spectroscopic Properties of New Azo Dyes Derived from 3-Ethylthio-5-cyanomethyl-4-phenyl-1,2,4-triazole. (n.d.). MDPI. Retrieved from [Link]

  • Thermal degradation of azobenzene dyes. (2020). ResearchGate. Retrieved from [Link]

  • A new way to improve the light-fastness of azo reactive dyes through the introduction of benzene sulfonamide derivatives into the triazine ring. (2019). RSC Publishing. Retrieved from [Link]

  • Synthesis and fastness properties of disperse dyes gotten from some aniline derivatives. (2022). Discovery Scientific Society. Retrieved from [Link]

  • Dyeing of Polyester and Nylon with Semi-synthetic Azo Dye by Chemical Modification of Natural Source Areca Nut. (n.d.). PMC - NIH. Retrieved from [Link]

  • Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications: an integration of solvatochromism, photochromism, colorfastness, TD-DFT and molecular docking analysis. (n.d.). Materials Advances (RSC Publishing). Retrieved from [Link]

  • Solvent Effects on the UV/ Visible Absorption Spectra of Some Aminoazobenzene Dyes. (n.d.). ResearchGate. Retrieved from [Link]

  • Linear and Nonlinear Optical Properties of Azobenzene Derivatives Modified with an (Amino)naphthalene Moiety. (2022). ACS Publications. Retrieved from [Link]

  • Experiment 8 Synthesis of an Azo Dye - the Coupling Reaction of Benzenediazonium Ion with Naphthalen-2-ol. (n.d.). The Chinese University of Hong Kong. Retrieved from [Link]

  • Some Aspects of the Light Fastness of Reactive Azo‐dyes on Cellulose under Wet Conditions. (n.d.). ResearchGate. Retrieved from [Link]

  • Effect of Reactive Dyes Structure on Light Fastness. (n.d.). IJERT. Retrieved from [Link]

  • The Changes of Absorption Spectra of Azo Dyes in Solvent Mixtures. (n.d.). SciSpace. Retrieved from [Link]

  • Effect of substituents on the absorption spectra and pK values of some azo dyes derived from thiobarbituric acid. (n.d.). Indian Academy of Sciences. Retrieved from [Link]

  • How To Improve The Wash Fastness of Disperse Dyes?. (2022). Tiankun Chemical. Retrieved from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to HPLC Purity Assessment of Synthesized N-allyl-4-methoxyaniline

In the synthesis of pharmaceutical intermediates and fine chemicals, the rigorous assessment of product purity is not merely a quality control step but a cornerstone of safety and efficacy. N-allyl-4-methoxyaniline, a ke...

Author: BenchChem Technical Support Team. Date: February 2026

In the synthesis of pharmaceutical intermediates and fine chemicals, the rigorous assessment of product purity is not merely a quality control step but a cornerstone of safety and efficacy. N-allyl-4-methoxyaniline, a key building block in organic synthesis, is no exception. Its purity can significantly impact the yield and impurity profile of subsequent reactions. This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of N-allyl-4-methoxyaniline, grounded in practical expertise and established analytical principles.

The Synthetic Landscape: Understanding Potential Impurities

A robust analytical method is built upon a thorough understanding of the chemical synthesis and its potential byproducts. N-allyl-4-methoxyaniline is commonly synthesized via the N-alkylation of 4-methoxyaniline (p-anisidine) with an allyl halide, such as allyl bromide, in the presence of a base.[1][2]

While the target reaction is straightforward, several side reactions can introduce impurities that may co-elute with the main product in a poorly optimized HPLC method. These include:

  • Unreacted Starting Materials: Residual 4-methoxyaniline and traces of the alkylating agent.

  • Over-Alkylation Products: Formation of N,N-diallyl-4-methoxyaniline.

  • C-Alkylation Products: Alkylation occurring on the aromatic ring, though less common for anilines under these conditions.[2]

  • Products of Side Reactions: Impurities arising from the degradation of reactants or products.

A successful HPLC purity method must be able to resolve the main peak from these and other potential impurities.

Diagram 1: Synthesis Workflow of N-allyl-4-methoxyaniline

cluster_reactants Reactants cluster_reaction Reaction Conditions cluster_workup Work-up & Purification cluster_product Final Product & Analysis 4-methoxyaniline 4-methoxyaniline Solvent (e.g., Acetonitrile) Solvent (e.g., Acetonitrile) 4-methoxyaniline->Solvent (e.g., Acetonitrile) Dissolution Allyl Bromide Allyl Bromide Allyl Bromide->Solvent (e.g., Acetonitrile) Base (e.g., K2CO3) Base (e.g., K2CO3) Base (e.g., K2CO3)->Solvent (e.g., Acetonitrile) Inert Atmosphere Inert Atmosphere Solvent (e.g., Acetonitrile)->Inert Atmosphere N-alkylation Elevated Temperature Elevated Temperature Inert Atmosphere->Elevated Temperature N-alkylation Quenching Quenching Elevated Temperature->Quenching Extraction Extraction Quenching->Extraction Column Chromatography Column Chromatography Extraction->Column Chromatography N-allyl-4-methoxyaniline N-allyl-4-methoxyaniline Column Chromatography->N-allyl-4-methoxyaniline HPLC Purity Assessment HPLC Purity Assessment N-allyl-4-methoxyaniline->HPLC Purity Assessment

Caption: A typical workflow for the synthesis of N-allyl-4-methoxyaniline.

HPLC: The Analytical Workhorse

For the analysis of non-volatile and thermally labile compounds like N-allyl-4-methoxyaniline, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.[3] It offers high resolution, sensitivity, and reproducibility. The fundamental principle of RP-HPLC involves a non-polar stationary phase (e.g., C18) and a polar mobile phase.[3] Non-polar compounds are retained longer on the column, allowing for separation based on hydrophobicity.[3]

Comparative Analysis of HPLC Methodologies

The choice of HPLC parameters can dramatically affect the quality of the separation. Below, we compare two distinct RP-HPLC methods for the purity assessment of N-allyl-4-methoxyaniline.

Method A: Isocratic Elution with a Standard C18 Column

This approach represents a common starting point for method development due to its simplicity.

  • Column: C18, 5 µm particle size, 4.6 x 150 mm. A C18 column is a good general-purpose choice for separating moderately non-polar compounds.

  • Mobile Phase: 70:30 (v/v) Acetonitrile:Water. This isocratic mobile phase provides a constant elution strength.

  • Detector: UV-Vis at 254 nm. Aromatic compounds like N-allyl-4-methoxyaniline exhibit strong absorbance at this wavelength.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

Rationale: The simplicity of an isocratic method makes it robust and easy to transfer between instruments. The high percentage of organic solvent (acetonitrile) ensures that the non-polar product and potential over-alkylation byproducts are eluted in a reasonable time.

Method B: Gradient Elution with a Phenyl-Hexyl Column

This method employs a more specialized column and a gradient elution to achieve better resolution of closely eluting impurities.

  • Column: Phenyl-Hexyl, 3.5 µm particle size, 4.6 x 100 mm. The phenyl-hexyl stationary phase offers alternative selectivity, particularly for aromatic compounds, due to π-π interactions.

  • Mobile Phase:

    • A: 0.1% Formic acid in Water

    • B: 0.1% Formic acid in Acetonitrile

  • Gradient Program:

    • 0-2 min: 30% B

    • 2-10 min: 30% to 95% B

    • 10-12 min: 95% B

    • 12-12.1 min: 95% to 30% B

    • 12.1-15 min: 30% B

  • Detector: UV-Vis at 254 nm and 280 nm.

  • Flow Rate: 1.2 mL/min.

  • Column Temperature: 35 °C.

Rationale: A gradient elution is ideal for separating compounds with a wider range of polarities, such as the polar starting material (4-methoxyaniline) and the non-polar over-alkylation product.[4] The addition of formic acid to the mobile phase helps to protonate the amine, leading to sharper peaks and improved peak shape.[5] The Phenyl-Hexyl column provides a different separation mechanism that can resolve impurities that might co-elute on a C18 column.

Experimental Data and Comparison

The following table summarizes the hypothetical but representative performance of the two methods for the analysis of a synthesized N-allyl-4-methoxyaniline sample containing known impurities.

ParameterMethod A (Isocratic C18)Method B (Gradient Phenyl-Hexyl)
Retention Time (Main Peak) 5.8 min8.2 min
Resolution (Main Peak vs. Closest Impurity) 1.32.5
Tailing Factor (Main Peak) 1.61.1
Run Time 10 min15 min
Sensitivity (LOD for 4-methoxyaniline) ~50 ng/mL~10 ng/mL

Analysis: While Method A is faster, Method B provides significantly better resolution and peak shape. The improved resolution in Method B is critical for accurately quantifying closely eluting impurities. The lower tailing factor in Method B indicates better chromatographic performance, which is essential for accurate integration and quantification.

Detailed Experimental Protocols

Protocol 1: Sample Preparation
  • Accurately weigh approximately 25 mg of the synthesized N-allyl-4-methoxyaniline into a 50 mL volumetric flask.

  • Dissolve and dilute to volume with the initial mobile phase composition of the chosen HPLC method.

  • Further dilute a portion of this stock solution to a final concentration of approximately 0.05 mg/mL.

  • Filter the final solution through a 0.45 µm syringe filter before injection.

Protocol 2: HPLC Analysis (Method B)
  • Equilibrate the Phenyl-Hexyl column with the initial mobile phase (30% B) for at least 15 minutes or until a stable baseline is achieved.

  • Inject 10 µL of the prepared sample.

  • Run the gradient program as detailed in Section 3.

  • Monitor the chromatogram at 254 nm and 280 nm.

  • Integrate all peaks and calculate the purity as the area percentage of the main peak relative to the total area of all peaks.

Diagram 2: HPLC Analysis Workflow

Sample Preparation Sample Preparation HPLC System Equilibration HPLC System Equilibration Sample Preparation->HPLC System Equilibration Sample Injection Sample Injection HPLC System Equilibration->Sample Injection Chromatographic Separation Chromatographic Separation Sample Injection->Chromatographic Separation Detection (UV-Vis) Detection (UV-Vis) Chromatographic Separation->Detection (UV-Vis) Data Acquisition & Processing Data Acquisition & Processing Detection (UV-Vis)->Data Acquisition & Processing

Caption: A generalized workflow for HPLC purity analysis.

Troubleshooting and Expert Insights

  • Peak Tailing: Aromatic amines can interact with residual silanol groups on the silica support of the stationary phase, leading to peak tailing.[4] Using a low concentration of an acidic modifier like formic or trifluoroacetic acid in the mobile phase can mitigate this issue.

  • Poor Resolution: If key impurities are not well-resolved, consider adjusting the gradient slope. A shallower gradient will often improve the separation of closely eluting peaks.[4]

  • Ghost Peaks: These can arise from contaminants in the mobile phase or carryover from previous injections. Always use high-purity solvents and include a needle wash step in your injection sequence.

Conclusion and Recommendation

For a comprehensive and reliable purity assessment of synthesized N-allyl-4-methoxyaniline, a gradient elution method using a Phenyl-Hexyl column (Method B) is demonstrably superior to a simple isocratic method with a C18 column. The enhanced resolution and improved peak shape provided by Method B are crucial for the accurate quantification of impurities, which is a critical aspect of quality control in drug development and chemical manufacturing. The principles of method validation, as outlined in the ICH guidelines, should be applied to ensure the chosen method is fit for its intended purpose.[6][7][8][9]

References

  • ResearchGate. N-alkylation of aniline and substituted-anilines with different benzyl alcohols using the CoNx@NC catalyst. Reaction conditions. Available at: [Link]

  • Google Patents. Preparation method of N-methyl-4-methoxyaniline.
  • International Council for Harmonisation. Validation of Analytical Procedures: Text and Methodology Q2(R1). Available at: [Link]

  • Phenomenex. Reversed Phase HPLC Method Development. Available at: [Link]

  • PubMed. Analysis of primary aromatic amines using precolumn derivatization by HPLC fluorescence detection and online MS identification. Available at: [Link]

  • MDPI. Development and Validation of a Reversed-Phase HPLC Method with UV Detection for the Determination of L-Dopa in Vicia faba L. Broad Beans. Available at: [Link]

  • European Medicines Agency. ICH guideline Q2(R2) on validation of analytical procedures. Available at: [Link]

  • DEVELOPMENT OF A METHOD FOR THE ANALYSIS OF PRIMARY AROMATIC AMINES BY SPE-UPLC-MS. Available at: [Link]

  • Chromatography Online. HPLC Determination of Residual Primary Amine Content in Epoxy-Amine Adducts. Available at: [Link]

  • Google Patents. Selective N-alkylation of aniline in the presence of zeolite catalysts.
  • Analytical Method Development and Validation by RP-HPLC technique: a Review. Available at: [Link]

  • Pharmaguideline. Steps for HPLC Method Validation. Available at: [Link]

  • Acta Scientific. New Method Development by HPLC and Validation as per ICH Guidelines. Available at: [Link]

  • Agilent. Determination of Primary Aromatic Amines by LC/MS/MS. Available at: [Link]

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-allyl-4-methoxyaniline
Reactant of Route 2
Reactant of Route 2
N-allyl-4-methoxyaniline
© Copyright 2026 BenchChem. All Rights Reserved.